14-Benzoylmesaconine-8-palmitate

Core Science & Biosynthesis

Unveiling 14-Benzoylmesaconine-8-palmitate: A Technical Guide to its Prospective Natural Source and Isolation

For the attention of researchers, scientists, and drug development professionals, this document provides a comprehensive technical overview of the likely natural origin and a detailed potential isolation strategy for the rare diterpenoid alkaloid, 14-Benzoylmesaconine-8-palmitate.

While direct literature on 14-Benzoylmesaconine-8-palmitate is scarce, this guide synthesizes information on closely related and structurally similar compounds to propose a robust framework for its sourcing and purification. The methodologies outlined herein are based on established protocols for the isolation of C19-diterpenoid alkaloids from plant sources.

Prospective Natural Source

Based on the known distribution of its parent compounds, 14-Benzoylmesaconine-8-palmitate is most likely to be found in plant species of the genus Aconitum, belonging to the Ranunculaceae family. Species such as Aconitum carmichaelii and Aconitum kusnezoffii are well-documented sources of benzoylmesaconine (B1261751), a monoester-diterpene alkaloid.[1][2][3][4] The presence of the 8-palmitate ester suggests a biosynthetic modification of benzoylmesaconine within the plant. Palmitic acid is a ubiquitous saturated fatty acid in plants.[5]

Therefore, a targeted phytochemical investigation of various Aconitum species, particularly those known to produce a diverse array of diterpenoid alkaloids, would be the most promising approach to identify a natural source of 14-Benzoylmesaconine-8-palmitate.

Proposed Isolation Methodology

The isolation of 14-Benzoylmesaconine-8-palmitate from its prospective plant source would follow a multi-step protocol common for the purification of alkaloids. This process involves initial extraction, acid-base partitioning for purification, and subsequent chromatographic separation.

Extraction of Crude Alkaloids

The initial step involves the extraction of total alkaloids from the dried and powdered plant material (e.g., roots of an Aconitum species). A common and effective method is solvent extraction.

Experimental Protocol: Solvent Extraction

• Sample Preparation: The selected plant material is air-dried and ground into a fine powder to increase the surface area for solvent penetration.

• Defatting: To remove lipids and other non-polar constituents that may interfere with subsequent steps, the powdered plant material is first extracted with a non-polar solvent such as petroleum ether or n-hexane. This is typically done using a Soxhlet apparatus or by maceration with agitation.

• Alkaloid Extraction: After defatting, the plant material is air-dried to remove the residual non-polar solvent. The free alkaloidal bases are then liberated by moistening the material with an alkaline solution, such as 10% ammonia (B1221849) or sodium carbonate solution.[6] The moistened, alkaline plant material is then extracted with a polar organic solvent like methanol (B129727), ethanol, or chloroform (B151607).[6][7] This extraction can be performed by maceration, percolation, or Soxhlet extraction until the plant material is exhausted of alkaloids.

• Concentration: The resulting organic solvent extract, containing the crude alkaloid mixture, is then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Purification by Acid-Base Extraction

The crude alkaloid extract is a complex mixture of various compounds. An acid-base extraction is a classic and highly effective method for the selective purification of alkaloids from this mixture.

Experimental Protocol: Acid-Base Extraction

• Acidification: The crude extract is dissolved in a suitable organic solvent (e.g., chloroform or ethyl acetate) and then extracted with an aqueous acid solution (e.g., 5% hydrochloric acid or sulfuric acid).[8] The alkaloids, being basic, will form salts and partition into the aqueous layer, leaving behind neutral and acidic impurities in the organic layer.

• Basification: The aqueous acidic layer containing the alkaloid salts is then made alkaline by the careful addition of a base, such as concentrated ammonia solution or sodium hydroxide, until a pH of 9-10 is reached. This process liberates the free alkaloid bases.

• Re-extraction: The free alkaloids are then re-extracted from the alkaline aqueous solution using an immiscible organic solvent like chloroform or dichloromethane.[6]

• Washing and Drying: The combined organic extracts are washed with distilled water to remove any remaining impurities and then dried over anhydrous sodium sulfate.

• Final Concentration: The solvent is removed under reduced pressure to yield a purified crude alkaloid mixture.

Chromatographic Separation

The final step in isolating 14-Benzoylmesaconine-8-palmitate is the separation of the individual alkaloids from the purified mixture. This is typically achieved using various chromatographic techniques. Given the complexity of alkaloid mixtures from Aconitum, a combination of methods may be necessary.

Experimental Protocol: Chromatographic Separation

• Column Chromatography: The purified alkaloid mixture can be subjected to column chromatography over silica (B1680970) gel or alumina. A gradient elution system with increasing polarity, for example, a mixture of chloroform and methanol, can be used to separate the alkaloids into fractions of decreasing complexity.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions containing the target compound can be further purified using preparative HPLC. A C18 column is commonly used for the separation of diterpenoid alkaloids. The mobile phase would likely consist of a mixture of acetonitrile (B52724) and water or methanol and water, possibly with the addition of a modifier like formic acid or trifluoroacetic acid to improve peak shape.

• pH-Zone-Refining Counter-Current Chromatography (pH-ZRCCC): This technique has proven to be highly effective for the preparative separation of alkaloids from Aconitum species.[9] It utilizes a two-phase solvent system and a pH gradient to achieve high-resolution separation. For the separation of 14-Benzoylmesaconine-8-palmitate, a suitable solvent system would need to be developed, but a common combination for alkaloids is petroleum ether-ethyl acetate-methanol-water.[9]

Quantitative Data

As 14-Benzoylmesaconine-8-palmitate has not been previously isolated, no quantitative data regarding its yield or purity exists. However, for context, the yields of other diterpenoid alkaloids isolated from Aconitum species using techniques like pH-zone-refining counter-current chromatography can range from tens to hundreds of milligrams from a few grams of crude extract.[9] The expected yield of the target compound would be highly dependent on its concentration in the source plant material.

Table 1: Example Yields of Diterpenoid Alkaloids from Aconitum coreanum

Compound	Amount from 3.5g Crude Extract (mg)	Purity (%)
Guanfu base I	356	96.40
Guanfu base A	578	97.2
Atisine	74	97.5
Guanfu base F	94	98.1
Guanfu base G	423	98.9
Guanfu base R	67	98.3
Guanfu base P	154	98.4
Data from a study on the isolation of alkaloids from Aconitum coreanum using pH-zone-refining counter-current chromatography.[9]

Visualized Workflows and Structures

To further elucidate the proposed methodologies, the following diagrams have been generated using the DOT language.

Caption: Proposed workflow for the isolation of 14-Benzoylmesaconine-8-palmitate.

Caption: Detailed workflow of the acid-base extraction for alkaloid purification.

This technical guide provides a foundational roadmap for the exploration of 14-Benzoylmesaconine-8-palmitate. The successful isolation and characterization of this compound will contribute to the growing knowledge of Aconitum alkaloids and their potential pharmacological applications. It is recommended that all experimental work be conducted with appropriate safety precautions, as Aconitum species contain highly toxic alkaloids.

References

• 1. Metabolic Behaviors of Aconitum Alkaloids in Different Concentrations of Aconiti Lateralis Radix Praeparata and Effects of Aconitine in Healthy Human and Long QT Syndrome Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Active ingredient of aconite root against peripheral neuropathic pain is identified as neoline | EurekAlert! [eurekalert.org]
• 3. Frontiers | Metabolomics of Clinical Poisoning by Aconitum Alkaloids Using Derivatization LC-MS [frontiersin.org]
• 4. Survey of Aconitum Alkaloids to Establish an Aconitum carmichaeli (Fu-Zi) Processing Procedure and Quality Index | MDPI [mdpi.com]
• 5. Palmitic Acid | C16H32O2 | CID 985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Alkaloid Isolation & Purification - Video | Study.com [study.com]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]
• 9. Preparative isolation of seven diterpenoid alkaloids from Aconitum coreanum by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

"14-Benzoylmesaconine-8-palmitate" biosynthetic pathway in Aconitum

An In-depth Technical Guide to the Biosynthetic Pathway of 14-Benzoylmesaconine-8-palmitate in Aconitum

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding and putative biosynthetic pathway of 14-Benzoylmesaconine-8-palmitate, a complex C19-norditerpenoid lipo-alkaloid found in plants of the Aconitum genus. The biosynthesis of such specialized metabolites is a multi-step process involving several key enzyme families. While the complete pathway is not yet fully elucidated, this document synthesizes current transcriptomic, metabolomic, and biochemical evidence to present a robust hypothetical model. Detailed experimental protocols for investigating this pathway are also provided.

The Putative Biosynthetic Pathway

The biosynthesis of 14-Benzoylmesaconine-8-palmitate can be conceptually divided into four major stages:

• Formation of the C20 Diterpene Precursor: The pathway originates from the universal plastidial methylerythritol phosphate (B84403) (MEP) and cytosolic mevalonate (B85504) (MVA) pathways, which produce isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP). Geranylgeranyl pyrophosphate synthase (GGPPS) catalyzes the condensation of these precursors to form the C20 compound geranylgeranyl pyrophosphate (GGPP).

• Core C20 Atisane (B1241233) Skeleton Assembly: GGPP undergoes a two-step cyclization. First, a class II diterpene synthase, ent-copalyl diphosphate (B83284) synthase (CPS), converts GGPP to ent-copalyl diphosphate (ent-CPP). Subsequently, a class I diterpene synthase, ent-kaurene (B36324) synthase-like (KSL), catalyzes a further cyclization and rearrangement of ent-CPP to form the tetracyclic ent-atisane scaffold[1].

• Formation of the C19 Mesaconine (B8520833) Core: This stage is the most speculative and involves a series of complex modifications to the ent-atisane skeleton. It is hypothesized to include:

  • Oxidative Modifications: Multiple steps of oxidation, likely catalyzed by Cytochrome P450 monooxygenases (CYPs), hydroxylate the skeleton at various positions.

  • Nitrogen Incorporation: An amino group is incorporated to form the characteristic N-ethyl group of the aconitane (B1242193) core. Studies on atisine-type alkaloids suggest L-serine is a likely nitrogen source[2][3].

  • Rearrangement and Carbon Loss: The C20 atisane skeleton undergoes rearrangement and the loss of one carbon atom to form the C19-norditerpenoid core structure of mesaconine. The precise enzymatic machinery for this transformation remains largely unknown[1][4].

• Terminal Acylation Steps: The final steps involve the sequential esterification of the mesaconine core.

  • Benzoylation: A benzoyl group, derived from the phenylpropanoid pathway via benzoyl-CoA, is attached at the C-14 position. Transcriptome analyses have identified candidate BAHD family acyltransferases that are likely responsible for this reaction[4][5].

  • Palmitoylation: A palmitoyl (B13399708) group, derived from fatty acid biosynthesis via palmitoyl-CoA, is esterified at the C-8 position. This step creates the final lipo-alkaloid. The specific enzyme for this step has not been identified but is presumed to be a specialized acyltransferase[6][7].

Caption: Putative biosynthetic pathway of 14-Benzoylmesaconine-8-palmitate in Aconitum.

Quantitative Data Presentation

Quantitative analysis of lipo-alkaloids in Aconitum is challenging due to their complexity and low abundance. The following table summarizes data from a study on Aconitum carmichaelii roots, which identified and quantified major lipo-alkaloids using UHPLC-QQQ-MS. This provides context for the relative abundance of alkaloids esterified with different fatty acids.

Lipo-Alkaloid Class (Core Skeleton)	Fatty Acid Moiety	Mean Content (μg/g dry weight)	Reference
14-Benzoylaconine-8-ester	Linoleic acid	2.83	[6]
14-Benzoylaconine-8-ester	Palmitic acid	1.97	[6]
14-Benzoylaconine-8-ester	Oleic acid	1.88	[6]
14-Benzoylmesaconine-8-ester	Linoleic acid	0.96	[6]
14-Benzoylmesaconine-8-ester	Palmitic acid	0.85	[6]
14-Benzoylmesaconine-8-ester	Oleic acid	0.77	[6]

Note: The data presented are for related compounds and illustrate the presence and relative quantities of palmitate-esterified alkaloids.

Experimental Protocols

Investigating the biosynthesis of 14-Benzoylmesaconine-8-palmitate requires a combination of analytical chemistry, molecular biology, and biochemistry.

Protocol 1: Extraction and Quantification of Lipo-Alkaloids by UPLC-MS/MS

This protocol details a method for the reliable extraction and sensitive quantification of lipo-alkaloids from Aconitum plant material, adapted from methodologies described in the literature[6][8].

1. Sample Preparation:

• Collect fresh plant material (e.g., roots) and immediately freeze in liquid nitrogen.
• Lyophilize the frozen tissue to dryness and grind into a fine, homogenous powder using a mortar and pestle or a ball mill.
• Store the dried powder at -80°C until extraction.

2. Extraction:

• Weigh approximately 1.0 g of dried powder into a 50 mL centrifuge tube.
• Add 20 mL of 70% methanol (B129727) containing 0.1% formic acid.
• Vortex thoroughly for 1 minute to ensure complete mixing.
• Perform ultrasonic-assisted extraction in a water bath at 40 kHz, 250 W for 45 minutes.
• Centrifuge the mixture at 10,000 x g for 15 minutes at 4°C.
• Carefully collect the supernatant. Repeat the extraction on the pellet with another 20 mL of extraction solvent and combine the supernatants.
• Evaporate the combined supernatant to dryness under a stream of nitrogen gas or using a rotary evaporator.
• Reconstitute the dried extract in 1.0 mL of 50% methanol.
• Filter the reconstituted solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

3. UPLC-MS/MS Analysis:

• Chromatographic System: A UPLC system equipped with a C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient Elution: A suitable gradient, for example: 0-2 min, 5% B; 2-25 min, 5-95% B; 25-28 min, 95% B; 28-30 min, 95-5% B.
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 2-5 µL.
• Mass Spectrometer: A triple quadrupole (QQQ) or Q-TOF mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.
• Detection Mode: Multiple Reaction Monitoring (MRM) for quantification. Precursor-to-product ion transitions for 14-Benzoylmesaconine-8-palmitate and other target alkaloids must be optimized using authentic standards or by analyzing fragmentation patterns.

4. Quantification:

• Prepare a series of calibration standards of purified 14-Benzoylmesaconine-8-palmitate (if available) or a related, commercially available lipo-alkaloid.
• Construct a calibration curve by plotting peak area against concentration.
• Calculate the concentration in the plant samples by interpolating their peak areas from the calibration curve.

Protocol 2: Workflow for Acyltransferase Gene Identification

This workflow outlines a transcriptomics-based approach to identify candidate genes encoding the acyltransferases responsible for the final benzoylation and palmitoylation steps.

Caption: Workflow for identifying candidate acyltransferase genes using transcriptomics.

Protocol 3: In Vitro Functional Assay of a Candidate Palmitoyltransferase

Once a candidate gene is identified, its function must be verified biochemically. This protocol describes the heterologous expression and enzymatic assay of a candidate acyltransferase.

Caption: Workflow for the functional characterization of a candidate acyltransferase.

Conclusion and Future Directions

The biosynthesis of 14-Benzoylmesaconine-8-palmitate is a complex pathway culminating in highly specific acylation events that define the molecule's identity and likely its biological activity. While the upstream pathway leading to the C20 diterpenoid core is reasonably well understood, significant knowledge gaps remain concerning the modification of the atisane skeleton into the C19 mesaconine core and, critically, the identification of the specific acyltransferases for the terminal benzoylation and palmitoylation steps.

Future research should focus on:

• Functional Genomics: Utilizing the outlined transcriptomic and proteomic approaches to definitively identify and characterize the CYPs, acyltransferases, and other enzymes involved in the pathway.

• Biochemical Characterization: Expressing these candidate enzymes to determine their substrate specificity, kinetics, and reaction mechanisms.

• Metabolic Engineering: Once key enzymes are identified, there is potential for metabolic engineering in microbial or plant systems to produce these complex alkaloids for pharmaceutical applications.

This guide provides a foundational framework for researchers aiming to unravel the intricacies of Aconitum alkaloid biosynthesis, a field rich with opportunities for discovery and innovation.

References

• 1. Integrating Metabolomics and Transcriptomics to Unveil Atisine Biosynthesis in Aconitum gymnandrum Maxim - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Approach to the biosynthesis of atisine-type diterpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overview of the chemistry and biological activities of natural atisine-type diterpenoid alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Probing the transcriptome of Aconitum carmichaelii reveals the candidate genes associated with the biosynthesis of the toxic aconitine-type C19-diterpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Integrated metabolite profiling and transcriptome analysis identify candidate genes involved in diterpenoid alkaloid biosynthesis in Aconitum pendulum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Qualitative and quantitative analysis of lipo-alkaloids and fatty acids in Aconitum carmichaelii using LC-MS and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 8. scielo.br [scielo.br]

An In-depth Technical Guide to the Proposed Structure and Chemistry of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "14-Benzoylmesaconine-8-palmitate" is not widely documented in current scientific literature or chemical databases. This guide, therefore, presents a detailed analysis based on the established chemistry of its parent compound, 14-Benzoylmesaconine, and related diterpenoid alkaloids. The proposed structure, synthesis, and biological considerations are extrapolated from existing research on similar molecules.

Introduction to the Aconitum Alkaloid Family

Aconitum species, commonly known as monkshood or wolfsbane, are a rich source of structurally complex and biologically active diterpenoid alkaloids. These compounds are characterized by a highly oxygenated and intricate polycyclic core. Among them, the C19-norditerpenoid alkaloids, such as aconitine (B1665448) and its derivatives, have garnered significant attention due to their potent physiological effects. 14-Benzoylmesaconine is a monoester derivative of mesaconine (B8520833), a less toxic hydrolysis product of the highly toxic mesaconitine. The addition of a palmitate group at the C-8 position would represent a further structural modification, potentially altering its pharmacokinetic and pharmacodynamic properties.

Proposed Chemical Structure and Stereochemistry

Based on the established structure of 14-Benzoylmesaconine and the known reactivity of the C-8 hydroxyl group in related aconitine-type alkaloids, the proposed structure of 14-Benzoylmesaconine-8-palmitate is presented below.

The core structure is that of mesaconine, a hexacyclic norditerpenoid alkaloid. The key functional groups and their stereochemical orientations are crucial for its biological activity. In 14-Benzoylmesaconine, the hydroxyl group at the C-14 position is esterified with a benzoyl group. In the proposed 14-Benzoylmesaconine-8-palmitate, the hydroxyl group at the C-8 position is further esterified with palmitic acid, a 16-carbon saturated fatty acid.

Key Stereochemical Features:

The stereochemistry of the aconitane (B1242193) skeleton is complex and rigidly defined. The IUPAC name for 14-Benzoylmesaconine is [(1S,2R,3R,4R,5R,6S,7S,8R,9R,13R,14R,16S,17S,18R)-5,7,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate[1]. The addition of the palmitate ester at the C-8 position would occur at the (8R) center. The stereochemistry of the rest of the molecule is expected to remain unchanged during a selective esterification of the C-8 hydroxyl group.

Physicochemical Properties

The introduction of a long-chain fatty acid ester is expected to significantly alter the physicochemical properties of the parent molecule.

Property	14-Benzoylmesaconine	Proposed 14-Benzoylmesaconine-8-palmitate
Molecular Formula	C31H43NO10[1][2]	C47H71NO11
Molecular Weight	589.67 g/mol [1][2]	826.07 g/mol
Solubility	Soluble in DMF, DMSO, and Ethanol[2]	Predicted to have lower aqueous solubility and higher lipid solubility.
Lipophilicity (XLogP3)	~3.5 (Predicted)	Significantly higher than the parent compound.

Potential Synthesis

While a specific synthesis for 14-Benzoylmesaconine-8-palmitate has not been reported, a plausible synthetic route can be derived from methods used for the acylation of related alkaloids. The presence of multiple hydroxyl groups on the mesaconine core necessitates a strategy for selective esterification.

Proposed Synthetic Pathway

The most direct approach would involve the selective acylation of the C-8 hydroxyl group of 14-Benzoylmesaconine with a palmitoylating agent.

Caption: Proposed synthesis of 14-Benzoylmesaconine-8-palmitate.

Detailed Experimental Protocol (Hypothetical)

Objective: To synthesize 14-Benzoylmesaconine-8-palmitate via selective acylation of 14-Benzoylmesaconine.

Materials:

• 14-Benzoylmesaconine

• Palmitoyl chloride

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous pyridine or 4-Dimethylaminopyridine (DMAP)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: A solution of 14-Benzoylmesaconine (1 equivalent) in anhydrous DCM is prepared in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Base: Anhydrous pyridine or a catalytic amount of DMAP (0.1 equivalents) is added to the solution.

• Acylation: Palmitoyl chloride (1.1 equivalents) is added dropwise to the stirred solution at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred for 12-24 hours.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction is quenched by the addition of a saturated aqueous sodium bicarbonate solution. The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by silica gel column chromatography using a suitable solvent gradient (e.g., hexane-ethyl acetate) to yield pure 14-Benzoylmesaconine-8-palmitate.

• Characterization: The structure of the final product would be confirmed by spectroscopic methods, including 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS).

Potential Biological Activity and Signaling Pathways

The biological activity of 14-Benzoylmesaconine is known, and the addition of a palmitate chain could modulate this activity in several ways.

Known Activity of 14-Benzoylmesaconine

Activity	Metric	Value	Reference
Promotion of mitochondrial energy metabolism	EC50	30.95 µg/mL	[2]
Increased survival in a mouse model of HSV-1 infection	Dose	1 µg/kg	[2]
Analgesic effect in a tail pressure test in mice	ED50	38.9 mg/kg	[2]

Hypothesized Effects of C-8 Palmitoylation

The introduction of a long, lipophilic palmitate chain could lead to:

• Altered Pharmacokinetics: Increased lipophilicity may enhance membrane permeability and absorption, but could also lead to increased plasma protein binding and sequestration in adipose tissue, potentially prolonging its half-life.

• Modified Target Engagement: The palmitate moiety could introduce new interactions with biological targets, such as binding to hydrophobic pockets in proteins or insertion into cell membranes, potentially altering the affinity and selectivity for its molecular targets.

• Changes in Toxicity: The toxicity of aconitine alkaloids is closely related to their ester functional groups. While 14-benzoylmesaconine is significantly less toxic than its diester precursors, the addition of a C-8 ester could modify its toxicity profile.

Logical Relationship Diagram

Caption: Logical flow of chemical modification to potential biological effects.

Conclusion

While "14-Benzoylmesaconine-8-palmitate" remains a hypothetical compound in the public domain, its existence is plausible based on the known chemistry of related natural products. Its synthesis is feasible through standard organic chemistry techniques. The introduction of a palmitate ester at the C-8 position would undoubtedly have a profound impact on its physicochemical properties, which in turn would be expected to modulate its pharmacokinetic profile and biological activity. Further research, including chemical synthesis and biological evaluation, is necessary to elucidate the actual properties and potential therapeutic applications of this novel derivative.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. In Vivo and In Vitro Metabolites from the Main Diester and Monoester Diterpenoid Alkaloids in a Traditional Chinese Herb, the Aconitum Species - PMC [pmc.ncbi.nlm.nih.gov]

14-Benzoylmesaconine-8-palmitate: A Technical Overview of a Scarcely Characterized Diterpenoid Alkaloid Ester

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the current state of knowledge regarding the physical, chemical, and biological properties of 14-Benzoylmesaconine-8-palmitate. Despite its classification as a diterpenoid alkaloid ester, a class of compounds known for significant biological activities, publicly available data on this specific molecule is exceptionally limited. This document summarizes the available information and provides context based on the properties of its constituent moieties, benzoylmesaconine (B1261751) and palmitate, to inform future research directions.

Core Physical and Chemical Properties

Detailed experimental data for 14-Benzoylmesaconine-8-palmitate remains largely unpublished. A safety data sheet for the compound confirms its solid physical state and provides its Chemical Abstracts Service (CAS) number as 158584-86-2.[1] However, critical physicochemical parameters such as melting point, boiling point, and solubility are explicitly listed as "no data available".[1]

Property	Value	Reference
CAS Number	158584-86-2	[1]
Physical State	Solid	[1]
Molecular Formula	C47H63NO11 (Predicted)
Molecular Weight	818.0 g/mol (Predicted)
Melting Point	Data not available	[1]
Boiling Point	Data not available	[1]
Solubility	Data not available	[1]
Color	Data not available	[1]
Odor	Data not available	[1]

Note: The Molecular Formula and Molecular Weight are predicted based on the known structures of benzoylmesaconine and palmitic acid and have not been experimentally verified from the search results.

Toxicological Profile

Toxicological data for 14-Benzoylmesaconine-8-palmitate is currently absent from the public domain. Studies on acute toxicity (oral), skin corrosion/irritation, and other key toxicological endpoints have not been reported.[1]

Context from Constituent Moieties

Given the scarcity of direct data, an examination of its constituent parts—benzoylmesaconine and palmitate—can offer potential insights into the compound's expected properties and biological activities.

Benzoylmesaconine: The Diterpenoid Alkaloid Core

Benzoylmesaconine is a well-studied monoester diterpenoid alkaloid found in plants of the Aconitum genus. It is known for its biological activities, particularly its anti-inflammatory properties.

Anti-inflammatory Mechanism of Benzoylmesaconine:

Research on benzoylmesaconine (BMA) has shown that it can significantly suppress inflammatory responses. In lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, BMA has been demonstrated to decrease the production of pro-inflammatory cytokines and mediators such as IL-1β, IL-6, TNF-α, PGE2, and nitric oxide (NO).[2] The underlying mechanism for this anti-inflammatory effect involves the inhibition of the NF-κB and MAPK signaling pathways.[2] BMA was found to suppress the phosphorylation of IκBα, JNK, p38, and ERK, as well as the nuclear translocation of p65.[2]

Benzoylmesaconine's anti-inflammatory action.

Palmitate: The Fatty Acid Ester

Palmitate is the salt or ester of palmitic acid, a ubiquitous 16-carbon saturated fatty acid. Palmitic acid is a key component of lipids in the human body and can be obtained from the diet or synthesized endogenously.[3] While essential for various biological functions, excessive levels of palmitate have been linked to cellular stress and inflammation, a phenomenon known as lipotoxicity.[4]

Palmitate can induce inflammatory responses in various cell types, including pancreatic β-cells and macrophages, often through the activation of the NF-κB pathway, leading to the expression of pro-inflammatory genes like iNOS and COX-2.[4]

Potential Research Directions and Experimental Protocols

The conjugation of a palmitate ester to the benzoylmesaconine core in 14-Benzoylmesaconine-8-palmitate suggests a molecule with significantly altered lipophilicity compared to its parent alkaloid. This modification could have profound effects on its pharmacokinetic and pharmacodynamic properties, including its absorption, distribution, metabolism, excretion (ADME) profile, and its interaction with biological targets.

Future research should prioritize the following:

• Isolation and Purification: Development of a robust protocol for the isolation and purification of 14-Benzoylmesaconine-8-palmitate from natural sources or through semi-synthesis from benzoylmesaconine.

  • Suggested Experimental Workflow:

    Proposed isolation and purification workflow.

• Physicochemical Characterization: Experimental determination of its melting point, solubility in various solvents, and spectroscopic data (¹H-NMR, ¹³C-NMR, Mass Spectrometry, IR).

• In Vitro Biological Evaluation: Assessment of its cytotoxic and anti-inflammatory activities. A comparative study with benzoylmesaconine would be crucial to understand the influence of the palmitate moiety.

  • Anti-inflammatory Assay Protocol:

    • Cell Culture: Culture RAW264.7 macrophages in appropriate media.

    • Cell Viability Assay: Determine the non-toxic concentration range of the compound using an MTT or similar assay.

    • Inflammatory Stimulation: Pre-treat cells with various concentrations of 14-Benzoylmesaconine-8-palmitate for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

    • Nitric Oxide Measurement: Measure NO production in the culture supernatant using the Griess reagent.

    • Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6) in the supernatant using ELISA kits.

    • Western Blot Analysis: Analyze the expression and phosphorylation of key proteins in the NF-κB and MAPK pathways (e.g., p65, IκBα, JNK, p38, ERK).

Conclusion

14-Benzoylmesaconine-8-palmitate represents a significant knowledge gap in the field of natural product chemistry and pharmacology. While the known anti-inflammatory properties of its benzoylmesaconine core suggest a potential therapeutic utility, the lack of fundamental physicochemical and biological data hinders any further development. The research community is encouraged to pursue the systematic characterization of this compound to unlock its potential.

References

• 1. targetmol.com [targetmol.com]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

"14-Benzoylmesaconine-8-palmitate" mechanism of action in vitro

An In-Depth Technical Guide to the Proposed In Vitro Mechanism of Action of 14-Benzoylmesaconine-8-palmitate

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct in vitro studies on the mechanism of action of 14-Benzoylmesaconine-8-palmitate are not presently available in the public domain. This guide, therefore, presents a hypothesized mechanism of action based on the well-documented in vitro effects of its constituent moieties: Benzoylmesaconine (B1261751) and Palmitate . The proposed mechanism is an extrapolation and requires experimental validation.

Introduction

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid derivative. It consists of a benzoylmesaconine core, a monoester alkaloid found in Aconitum species, esterified with palmitic acid at the C-8 position. Benzoylmesaconine itself is recognized for its anti-inflammatory properties.[1] Palmitic acid, a common saturated fatty acid, is a bioactive lipid that modulates various cellular signaling pathways, often in the context of inflammation and metabolism.[2] The conjugation of these two molecules suggests a potential for synergistic or unique pharmacological activities. This document outlines the known in vitro mechanisms of each component and proposes a combined mechanism of action for the parent compound.

Core Components and Their Known In Vitro Activities

Benzoylmesaconine (BMA)

Benzoylmesaconine (BMA) is a significant monoester alkaloid derived from Aconitum plants.[1] Its primary characterized in vitro activity is its anti-inflammatory effect, which has been elucidated in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages.[1]

BMA has been shown to significantly suppress the production of key pro-inflammatory mediators in LPS-activated macrophages.[1] This includes a dose-dependent reduction in nitric oxide (NO), reactive oxygen species (ROS), and prostaglandin (B15479496) E2 (PGE2).[1]

The anti-inflammatory action of BMA extends to the inhibition of pro-inflammatory cytokine production. It significantly decreases the secretion and gene expression of interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α).[1]

BMA inhibits the protein and mRNA expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), the enzymes responsible for the production of NO and prostaglandins, respectively.[1]

Palmitate

Palmitate, a 16-carbon saturated fatty acid, is an important energy source and a signaling molecule. In vitro, it is known to induce inflammatory responses and endoplasmic reticulum (ER) stress in various cell types.[2][3]

Palmitate can activate pro-inflammatory signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and c-Jun N-terminal kinase (JNK) pathways.[4][5] This activation leads to the production of pro-inflammatory cytokines and mediators.

Excess palmitate can lead to ER stress, triggering the unfolded protein response (UPR).[3] The UPR involves the activation of sensors such as PERK, IRE1, and ATF6, which can lead to either cellular adaptation or apoptosis.[3]

Proposed In Vitro Mechanism of Action of 14-Benzoylmesaconine-8-palmitate

Based on the activities of its components, a plausible mechanism for 14-Benzoylmesaconine-8-palmitate would involve the dominant anti-inflammatory effects of the benzoylmesaconine moiety, potentially modulated by the palmitate tail. The palmitate portion could influence the compound's cellular uptake, membrane interactions, and subcellular localization, thereby influencing the presentation of the active benzoylmesaconine core to its intracellular targets.

It is hypothesized that the primary mechanism of action will be the inhibition of the NF-κB and Mitogen-Activated Protein Kinase (MAPK) signaling pathways , driven by the benzoylmesaconine component.

Inhibition of NF-κB Signaling Pathway

14-Benzoylmesaconine-8-palmitate is proposed to inhibit the canonical NF-κB signaling pathway. This would involve the suppression of IκBα phosphorylation and degradation, which in turn would prevent the nuclear translocation of the p65 subunit of NF-κB.[1] The inhibition of NF-κB activation would lead to the downregulation of a wide array of pro-inflammatory genes, including those for TNF-α, IL-6, IL-1β, iNOS, and COX-2.[1]

Inhibition of MAPK Signaling Pathway

The compound is also expected to suppress the phosphorylation of key MAPK proteins, including p38, JNK, and ERK.[1] The MAPK pathway is upstream of many inflammatory responses, and its inhibition would contribute to the reduced expression of pro-inflammatory cytokines and mediators.

Quantitative Data Summary

The following table summarizes the reported in vitro effects of Benzoylmesaconine (BMA) in LPS-stimulated RAW264.7 macrophages, which is expected to be the primary activity of 14-Benzoylmesaconine-8-palmitate.

Parameter	Effect of BMA	Quantitative Data (IC50 or effective concentration)	Reference
Cell Viability	No significant cytotoxicity at effective concentrations	Not specified	[1]
NO Production	Inhibition	Significant reduction at 10, 20, 40 µM	[1]
ROS Production	Inhibition	Significant reduction at 10, 20, 40 µM	[1]
PGE2 Production	Inhibition	Significant reduction at 10, 20, 40 µM	[1]
IL-1β Production	Inhibition	Significant reduction at 10, 20, 40 µM	[1]
IL-6 Production	Inhibition	Significant reduction at 10, 20, 40 µM	[1]
TNF-α Production	Inhibition	Significant reduction at 10, 20, 40 µM	[1]
iNOS mRNA Expression	Inhibition	Dose-dependent reduction	[1]
COX-2 mRNA Expression	Inhibition	Dose-dependent reduction	[1]
iNOS Protein Expression	Inhibition	Dose-dependent reduction	[1]
COX-2 Protein Expression	Inhibition	Dose-dependent reduction	[1]
p-IκBα Expression	Inhibition	Dose-dependent reduction	[1]
p-p65 Nuclear Translocation	Inhibition	Significant reduction at 40 µM	[1]
p-p38 Expression	Inhibition	Dose-dependent reduction	[1]
p-JNK Expression	Inhibition	Dose-dependent reduction	[1]
p-ERK Expression	Inhibition	Dose-dependent reduction	[1]

Detailed Experimental Protocols

The following are the key experimental protocols used to elucidate the in vitro mechanism of action of Benzoylmesaconine, which would be applicable for testing 14-Benzoylmesaconine-8-palmitate.

Cell Culture and Treatment

• Cell Line: RAW264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are pre-treated with varying concentrations of the test compound for 1 hour, followed by stimulation with 1 µg/mL lipopolysaccharide (LPS) for a specified duration (e.g., 24 hours for cytokine measurements).

Cell Viability Assay

• Method: Cell Counting Kit-8 (CCK-8) assay.

• Protocol: Cells are seeded in a 96-well plate and treated with the test compound. After the incubation period, CCK-8 solution is added to each well, and the plate is incubated for an additional 1-4 hours. The absorbance is measured at 450 nm using a microplate reader.

Measurement of NO, ROS, and Pro-inflammatory Cytokines

• NO Assay: The concentration of nitrite (B80452) in the culture supernatant is measured using the Griess reagent.

• ROS Assay: Intracellular ROS levels are measured using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• Cytokine and PGE2 Measurement: The concentrations of TNF-α, IL-6, IL-1β, and PGE2 in the culture supernatants are determined using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

Quantitative Real-Time PCR (qRT-PCR)

• Protocol: Total RNA is extracted from cells using a suitable reagent (e.g., TRIzol). cDNA is synthesized using a reverse transcription kit. qRT-PCR is performed using a SYBR Green master mix and specific primers for the target genes (iNOS, COX-2, TNF-α, IL-6, IL-1β) and a housekeeping gene (e.g., GAPDH).

Western Blot Analysis

• Protocol: Cells are lysed, and total protein is extracted. Protein concentrations are determined using a BCA assay. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against iNOS, COX-2, p-p38, p38, p-JNK, JNK, p-ERK, ERK, p-IκBα, IκBα, p65, and a loading control (e.g., β-actin or Lamin B1 for nuclear fractions). After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Immunofluorescence for p65 Nuclear Translocation

• Protocol: Cells are grown on coverslips, treated, and then fixed with 4% paraformaldehyde. Cells are permeabilized with 0.1% Triton X-100 and blocked with 5% BSA. The cells are then incubated with a primary antibody against the p65 subunit of NF-κB, followed by a fluorescently labeled secondary antibody. Nuclei are counterstained with DAPI. Images are captured using a fluorescence microscope.

Visualizations of Signaling Pathways and Workflows

Proposed Inhibitory Mechanism of 14-Benzoylmesaconine-8-palmitate on NF-κB and MAPK Pathways

Caption: Proposed inhibition of NF-κB and MAPK pathways by 14-Benzoylmesaconine-8-palmitate.

General Experimental Workflow for In Vitro Anti-inflammatory Screening

Caption: Workflow for assessing the anti-inflammatory effects of 14-Benzoylmesaconine-8-palmitate.

Logical Relationship of the Proposed Combined Mechanism

Caption: Logical relationship of the components of 14-Benzoylmesaconine-8-palmitate.

Conclusion and Future Directions

The proposed in vitro mechanism of action for 14-Benzoylmesaconine-8-palmitate is primarily centered on the anti-inflammatory properties of its benzoylmesaconine core, specifically through the inhibition of the NF-κB and MAPK signaling pathways. The palmitate moiety is hypothesized to modulate the compound's interaction with cells, potentially affecting its potency and efficacy.

Future in vitro studies are essential to validate this proposed mechanism. These studies should include:

• Direct assessment of the anti-inflammatory effects of 14-Benzoylmesaconine-8-palmitate in various cell lines.

• Comparative studies with benzoylmesaconine and palmitic acid alone to delineate the specific contribution of each moiety.

• Investigation of the compound's effects on cellular uptake and subcellular localization.

• Broader screening for effects on other relevant signaling pathways.

This technical guide provides a foundational framework for researchers and scientists to begin their investigation into the pharmacological properties of this novel compound.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palmitate reduces starvation-induced ER stress by inhibiting ER-phagy in hypothalamic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Potential Pharmacological Profile of 14-Benzoylmesaconine-8-palmitate: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is a theoretical exploration of the potential pharmacological effects of 14-Benzoylmesaconine-8-palmitate. This compound is a derivative of C19-diterpenoid alkaloids, and to date, no direct experimental studies on its specific biological activities have been identified in the public domain. The potential effects outlined herein are extrapolated from the known pharmacology of its constituent moieties: 14-benzoylmesaconine and palmitic acid. All data and proposed mechanisms should be considered hypothetical until validated by direct experimental evidence.

Introduction

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid, a chemical class characterized by a diterpenoid alkaloid core esterified with a fatty acid. Diterpenoid alkaloids, particularly the C19 class isolated from genera such as Aconitum and Delphinium, are known for their diverse and potent biological activities.[1][2][3] The addition of a palmitate group at the C-8 position significantly increases the lipophilicity of the parent compound, 14-benzoylmesaconine, which could substantially alter its pharmacokinetic and pharmacodynamic properties. This whitepaper aims to provide a comprehensive overview of the potential pharmacological effects of this compound based on the activities of its components.

Core Structure and Components

• 14-Benzoylmesaconine: A C19-diterpenoid alkaloid known for its presence in various Aconitum species. Benzoylmesaconine (B1261751) (BMA) is a monoester alkaloid and is considered to have lower toxicity compared to the diester diterpenoid alkaloids like aconitine (B1665448).[4]

• Palmitate: A 16-carbon saturated fatty acid, which is the most common fatty acid in animals and plants.[5][6] Palmitic acid and its esters are known to possess various biological activities, including anti-inflammatory properties.[7][8]

Potential Pharmacological Effects

Based on the known activities of benzoylmesaconine and palmitate, 14-Benzoylmesaconine-8-palmitate could potentially exhibit the following pharmacological effects:

Anti-inflammatory Activity

Both benzoylmesaconine and palmitate derivatives have demonstrated anti-inflammatory properties. The combination of these two moieties in a single molecule suggests a strong potential for anti-inflammatory action.

Benzoylmesaconine (BMA): Studies on BMA have shown that it can significantly decrease the production of pro-inflammatory cytokines and mediators such as IL-1β, IL-6, TNF-α, PGE₂, and NO in LPS-activated macrophages.[4] The underlying mechanism involves the suppression of the NF-κB and MAPK signaling pathways.[4]

Methyl Palmitate and Ethyl Palmitate: These simple esters of palmitic acid have been shown to reduce carrageenan-induced paw edema and decrease prostaglandin (B15479496) E2 (PGE2) levels in inflammatory exudates.[7] They also reduce plasma levels of TNF-α and IL-6 in LPS-induced endotoxemia and decrease NF-κB expression in liver and lung tissues.[7]

The conjugation of palmitate to benzoylmesaconine could potentially enhance its anti-inflammatory activity through synergistic effects on these pathways or by improving its cellular uptake and distribution to inflammatory tissues.

Analgesic Activity

Many C19-diterpenoid alkaloids exhibit potent analgesic properties.[9] For instance, lappaconitine, another related alkaloid, has analgesic potency comparable to tramadol (B15222) and morphine. While direct evidence for benzoylmesaconine's analgesic effects is less prominent, its anti-inflammatory action suggests it could alleviate inflammatory pain.

Antiproliferative and Antitumor Activity

Some diterpenoid alkaloids have been investigated for their anticancer properties. For example, 8-O-azeloyl-14-benzoylaconine, a structurally related lipo-alkaloid, has shown prominent anti-tumor properties against several human tumor cell lines.[10] Palmitic acid itself has complex and context-dependent effects on cancer cells, with some studies indicating it can induce apoptosis and inhibit cell proliferation.[6] This suggests that 14-Benzoylmesaconine-8-palmitate could be a candidate for investigation in oncology.

Cardiovascular Effects

Aconitum alkaloids are well-known for their potent effects on the cardiovascular system. While diester-type alkaloids like aconitine are highly cardiotoxic, their hydrolyzed monoester derivatives like benzoylaconine (B606023) can have different effects. For instance, benzoylaconine has been reported to impair cardiac function in rats at a dose of 2 mg/kg.[11] The specific effects of 14-benzoylmesaconine on the cardiovascular system are not well-documented. The addition of the palmitate chain would likely alter its interaction with cardiac ion channels and other targets.

Quantitative Data on Constituent Moieties

The following tables summarize the available quantitative data for the parent compound, benzoylmesaconine, and related palmitate esters.

Table 1: Anti-inflammatory Activity of Benzoylmesaconine (BMA)

Parameter	Cell Line	Treatment	Concentration	Effect	Reference
NO Production	RAW264.7	LPS + BMA	10, 20, 40 µM	Significant decrease	[4]
IL-6 Production	RAW264.7	LPS + BMA	10, 20, 40 µM	Significant decrease	[4]
TNF-α Production	RAW264.7	LPS + BMA	10, 20, 40 µM	Significant decrease	[4]
iNOS Protein Expression	RAW264.7	LPS + BMA	10, 20, 40 µM	Significant inhibition	[4]
COX-2 Protein Expression	RAW264.7	LPS + BMA	10, 20, 40 µM	Significant inhibition	[4]

Table 2: Anti-inflammatory Activity of Palmitate Esters

Compound	Model	Parameter	Effect	Reference
Methyl Palmitate	Carrageenan-induced rat paw edema	Paw volume	Reduction	[7]
Ethyl Palmitate	Carrageenan-induced rat paw edema	Paw volume	Reduction	[7]
Methyl Palmitate	LPS-induced endotoxemia in rats	Plasma TNF-α, IL-6	Reduction	[7]
Ethyl Palmitate	LPS-induced endotoxemia in rats	Plasma TNF-α, IL-6	Reduction	[7]

Experimental Protocols for Key Experiments on Benzoylmesaconine

The following are detailed methodologies for key experiments performed on benzoylmesaconine, which would be relevant for designing studies on 14-Benzoylmesaconine-8-palmitate.

Cell Culture and Treatment (for Anti-inflammatory Assays)

• Cell Line: RAW264.7 macrophage cell line.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO₂.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., Benzoylmesaconine) for 1 hour, followed by stimulation with 1 µg/mL lipopolysaccharide (LPS) for a specified duration (e.g., 24 hours).

Nitric Oxide (NO) Assay

• Principle: The concentration of NO in the culture supernatant is determined by measuring the amount of nitrite (B80452), a stable metabolite of NO, using the Griess reagent.

• Protocol:

  • Collect 100 µL of cell culture supernatant.

  • Add 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokines

• Principle: Quantify the concentration of cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant using specific ELISA kits.

• Protocol:

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add a biotinylated detection antibody.

  • Incubate, then wash and add streptavidin-horseradish peroxidase (HRP) conjugate.

  • Incubate, then wash and add a substrate solution (e.g., TMB).

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

  • Calculate the cytokine concentration from the standard curve.

Western Blot Analysis for Protein Expression

• Principle: Detect and quantify the expression levels of specific proteins (e.g., iNOS, COX-2, phosphorylated forms of NF-κB and MAPKs) in cell lysates.

• Protocol:

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA).

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations of Potential Mechanisms

The following diagrams illustrate the potential signaling pathways that could be modulated by 14-Benzoylmesaconine-8-palmitate, based on the known mechanisms of benzoylmesaconine.

Caption: Hypothesized Anti-inflammatory Mechanism of 14-Benzoylmesaconine-8-palmitate.

Caption: Proposed Experimental Workflow for In Vitro Anti-inflammatory Screening.

Future Directions and Conclusion

The theoretical profile of 14-Benzoylmesaconine-8-palmitate suggests a promising candidate for drug discovery, particularly in the area of anti-inflammatory therapeutics. The esterification with palmitic acid may enhance its bioavailability and tissue penetration, potentially leading to improved efficacy and a modified safety profile compared to its parent compound.

However, it is imperative to underscore the speculative nature of this analysis. Rigorous experimental validation is required to confirm these potential pharmacological effects. Future research should focus on:

• Chemical Synthesis and Characterization: The first step is the synthesis and purification of 14-Benzoylmesaconine-8-palmitate, followed by its complete structural elucidation.

• In Vitro Pharmacological Screening: A battery of in vitro assays should be conducted to evaluate its anti-inflammatory, analgesic, antiproliferative, and cardiovascular activities.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways affected by the compound.

• Pharmacokinetic and Toxicological Profiling: In vivo studies in animal models are necessary to determine its ADME (absorption, distribution, metabolism, and excretion) properties and to assess its safety profile.

References

• 1. The C19-diterpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Classification, Toxicity and Bioactivity of Natural Diterpenoid Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 7. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. acgpubs.org [acgpubs.org]
• 10. researchgate.net [researchgate.net]
• 11. Pharmacological effects, molecular mechanisms, and pharmacokinetics of benzoylaconine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Toxicological Profile Assessment of 14-Benzoylmesaconine-8-palmitate

Disclaimer: There is a significant lack of direct toxicological data for 14-Benzoylmesaconine-8-palmitate. A safety data sheet for this compound explicitly states that no data is available for key toxicological endpoints.[1] Therefore, this assessment is based on the known toxicological profiles of its constituent molecules: 14-Benzoylmesaconine and Palmitic Acid. The hydrolysis of the ester bond in vivo would release these two components, and their individual toxicities would likely contribute to the overall toxicological profile of the parent compound.

Toxicological Profile of 14-Benzoylmesaconine

14-Benzoylmesaconine is a monoester diterpenoid alkaloid derived from plants of the Aconitum genus. It is a hydrolyzed product of mesaconitine.[2]

Quantitative Toxicological Data for 14-Benzoylmesaconine

Parameter	Species	Route of Administration	Value	Reference
LD50	Mouse	Oral	810 mg/kg
LD50	Mouse	Intraperitoneal	240 mg/kg
LD50	Mouse	Subcutaneous	230 mg/kg

Biological Activity and Mechanism of Action

14-Benzoylmesaconine has demonstrated notable biological activities, primarily anti-inflammatory and analgesic effects.[2]

Anti-inflammatory Mechanism: Benzoylmesaconine (B1261751) (BMA) has been shown to exert its anti-inflammatory effects by suppressing the NF-κB and MAPK signaling pathways.[3] In lipopolysaccharide (LPS)-activated RAW264.7 macrophages, BMA significantly reduced the production of pro-inflammatory cytokines and mediators such as IL-1β, IL-6, TNF-α, PGE₂, NO, and ROS.[3] It also inhibited the protein and mRNA levels of COX-2 and iNOS.[3] Furthermore, BMA suppressed the LPS-induced phosphorylation of IκBα, JNK, p38, and ERK, as well as the degradation of IκBα and the nuclear translocation of p65.[3]

Analgesic Effect: Studies have shown that benzoylmesaconine possesses a significant analgesic effect. In mice, it was found to depress acetic acid-induced writhing.[2] In rats subjected to repeated cold stress, it significantly increased the pain threshold.[2] The analgesic potency of benzoylmesaconine is considered a major contributor to the overall analgesic effect of processed Aconiti tuber.[2]

Experimental Protocols

Cell Viability Assay (CCK-8): RAW264.7 macrophage cells were seeded in 96-well plates and treated with various concentrations of Benzoylmesaconine. After the treatment period, Cell Counting Kit-8 (CCK-8) solution was added to each well, and the plate was incubated. The absorbance at a specific wavelength was measured using a microplate reader to determine cell viability.[3]

Measurement of Pro-inflammatory Mediators: The production of nitric oxide (NO), reactive oxygen species (ROS), and various cytokines (IL-1β, TNF-α, IL-6) and prostaglandin (B15479496) E2 (PGE2) in the culture supernatants of LPS-stimulated RAW264.7 cells treated with Benzoylmesaconine was quantified using commercial ELISA kits according to the manufacturer's instructions.[3]

Western Blot Analysis: RAW264.7 cells were treated with Benzoylmesaconine and/or LPS. Total protein was extracted, and protein concentrations were determined. Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane. The membrane was blocked and then incubated with primary antibodies against iNOS, COX-2, p-IκBα, IκBα, p-p65, p65, p-JNK, JNK, p-ERK, ERK, p-p38, and p38, followed by incubation with HRP-conjugated secondary antibodies. The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.[3]

Toxicological Profile of Palmitic Acid

Palmitic acid is a common saturated fatty acid. While it plays essential roles in the body, excessive levels can lead to cellular toxicity, a phenomenon often referred to as "lipotoxicity."

Quantitative Toxicological Data for Palmitic Acid

Parameter	Species	Route of Administration	Value	Reference
LD50	Rat	Oral	> 5,000 mg/kg bw	[4]
LD50	Rabbit	Dermal	> 2,000 mg/kg bw	[4]
Skin Irritation	Human	Topical	75 mg/3d-I Mild	[5]

Lipotoxicity and Cellular Mechanisms

The toxic effects of palmitic acid are primarily associated with the induction of cellular stress, leading to dysfunction and cell death.

Endoplasmic Reticulum (ER) Stress and Oxidative Stress: Exposure of cells, particularly hepatocytes, to high concentrations of palmitic acid leads to the dilation of the endoplasmic reticulum and mitochondria.[6][7] This is accompanied by an increase in the production of reactive oxygen species (ROS) and the expression of proteins related to ER stress.[6][7]

Mitochondrial Dysfunction and Apoptosis: Palmitic acid-induced cellular stress often culminates in mitochondrial dysfunction and apoptosis.[6][7] This involves a reduction in ATP levels and cell cycle arrest.[6][7] Palmitic acid has been shown to enhance the levels of proteins involved in apoptosis and necroptosis.[6][7]

Inflammation: In astrocytes, palmitic acid can induce a metabolic inflammatory response associated with oxidative stress, ER stress, and autophagic defects.[8] This involves the activation of the IKKβ kinase and its downstream effector NF-κβ, leading to the production and release of pro-inflammatory cytokines like TNF-α and IL-6.[8]

Potentiation of Drug-Induced Toxicity: Sublethal concentrations of palmitate have been demonstrated to potentiate the cytotoxicity and/or apoptosis induced by certain drugs in HepG2 cells.[9] This suggests that individuals with elevated free fatty acids may have a higher risk for certain drug-induced toxicities.[9]

Signaling Pathways in Palmitic Acid-Induced Toxicity

The following diagram illustrates the key cellular pathways involved in palmitic acid-induced lipotoxicity.

Caption: Cellular pathways of palmitic acid-induced lipotoxicity.

Experimental Protocols

Cell Culture and Treatment: Human Chang liver cells or HepG2 cells are cultured in appropriate media.[6][9] Palmitic acid is typically conjugated to bovine serum albumin (BSA) to facilitate its dissolution in the culture medium. Cells are then treated with various concentrations of the palmitic acid-BSA conjugate for specific durations (e.g., 24 hours).[6][9]

Assessment of Cytotoxicity: Cell viability can be determined using assays such as the MTT assay or by measuring the release of lactate (B86563) dehydrogenase (LDH) into the culture medium.[9] Apoptosis can be quantified by measuring caspase-3/7 activity.[9]

Electron Microscopy: To visualize ultrastructural changes, cells treated with palmitic acid can be fixed, dehydrated, embedded, and sectioned. The ultrathin sections are then stained and examined using a transmission electron microscope to observe changes in organelles like the mitochondria and endoplasmic reticulum.[6]

Measurement of Reactive Oxygen Species (ROS): Intracellular ROS levels can be measured using fluorescent probes such as 2',7'-dichlorofluorescin diacetate (DCF-DA). Following treatment with palmitic acid, cells are incubated with DCF-DA, and the fluorescence intensity is measured using a flow cytometer or a fluorescence microscope.[6]

Inferred Toxicological Profile of 14-Benzoylmesaconine-8-palmitate

Based on the toxicological profiles of its constituent molecules, the following can be inferred about the potential toxicity of 14-Benzoylmesaconine-8-palmitate:

• Dual Activity: The compound may exhibit a complex biological profile, with the benzoylmesaconine moiety potentially conferring anti-inflammatory and analgesic properties, while the palmitate moiety could contribute to cellular toxicity, especially at higher concentrations or with prolonged exposure.

• Metabolic Fate: The in vivo hydrolysis of the ester bond is a critical factor. The rate and extent of this hydrolysis would determine the systemic exposure to free 14-Benzoylmesaconine and palmitic acid, and thus their respective toxicological effects.

• Potential for Lipotoxicity: The release of palmitic acid could lead to lipotoxic effects in susceptible tissues, such as the liver, particularly under conditions of metabolic stress. This could manifest as ER stress, oxidative stress, and apoptosis.

• Acute Toxicity: The acute toxicity of the parent compound is difficult to predict. While 14-Benzoylmesaconine has a moderate acute toxicity in mice, palmitic acid has very low acute toxicity. The overall acute toxicity would depend on the absorption, distribution, metabolism, and excretion (ADME) properties of the intact ester.

References

• 1. targetmol.com [targetmol.com]
• 2. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. redox.com [redox.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Multiple pathways are involved in palmitic acid-induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Multiple Pathways Involved in Palmitic Acid-Induced Toxicity: A System Biology Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]

Unraveling the Membrane Interactions of 14-Benzoylmesaconine-8-palmitate: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the anticipated interactions between the lipo-alkaloid 14-Benzoylmesaconine-8-palmitate and biological membranes. Designed for researchers, scientists, and drug development professionals, this document synthesizes information from related Aconitum alkaloids, the principles of palmitoylation, and established biophysical techniques to project the behavior of this complex molecule and to provide a framework for its experimental investigation.

Introduction to 14-Benzoylmesaconine-8-palmitate

14-Benzoylmesaconine-8-palmitate is a diterpenoid lipo-alkaloid identified in plants of the Aconitum genus, notably A. toxicum[1]. Structurally, it is a derivative of mesaconine, featuring a benzoyl group at the C14 position and a palmitate ester at the C8 position. The presence of the long-chain palmitate moiety categorizes it as a lipo-alkaloid, suggesting a significantly increased lipophilicity compared to its non-lipidated parent compounds. This enhanced lipophilicity is predicted to be a dominant factor in its interaction with biological membranes.

Predicted Physicochemical Properties and Membrane Affinity

While experimental data for 14-Benzoylmesaconine-8-palmitate is scarce, we can infer its likely physicochemical properties based on its structure. The addition of a 16-carbon palmitate chain dramatically increases its hydrophobicity.

Property	Predicted Characteristic	Rationale
Solubility	Poorly soluble in aqueous media; Soluble in nonpolar organic solvents and lipid phases.	The long hydrocarbon tail of palmitate and the benzoyl group contribute to high lipophilicity.
LogP (Octanol-Water Partition Coefficient)	High	Expected to strongly partition into the lipid phase of biological membranes.
Membrane Permeability	Potentially high (passive diffusion)	Diterpenes and other lipophilic molecules are known to be capable of passively crossing lipid bilayers[5][6].
Membrane Localization	Likely to anchor within the lipid bilayer.	The polar alkaloid core may reside near the headgroup region while the palmitate tail inserts into the hydrophobic core.

Postulated Mechanisms of Membrane Interaction

The interaction of 14-Benzoylmesaconine-8-palmitate with biological membranes is likely multifaceted, involving both general biophysical perturbations and specific interactions with membrane components.

Biophysical Effects on the Lipid Bilayer

The insertion of a bulky, amphipathic molecule like 14-Benzoylmesaconine-8-palmitate into the lipid bilayer is expected to alter the physical properties of the membrane.

Membrane Property	Predicted Effect	Potential Consequence
Membrane Fluidity	Altered (likely decreased in the acyl chain region)	Modulation of membrane protein function, changes in permeability to other molecules.
Bilayer Thickness	Localized changes	Can induce membrane stress and affect the function of transmembrane proteins.
Lipid Packing	Disruption of ordered lipid packing	May lead to increased membrane permeability and formation of non-lamellar phases.
Lipid Peroxidation	Potential to promote	Aconitum alkaloids have been associated with the promotion of lipid peroxidation[4].

Interaction with Membrane Proteins

The primary mode of action for related Aconitum alkaloids is the modulation of voltage-gated sodium channels[2][4]. It is plausible that 14-Benzoylmesaconine-8-palmitate retains this activity, with its lipophilic nature influencing its access to and interaction with the channel protein within the membrane.

The palmitate moiety could serve to anchor the molecule in the vicinity of the channel, potentially leading to prolonged or altered modulatory effects. Furthermore, the general perturbation of the lipid bilayer could allosterically modulate the function of other integral membrane proteins.

Signaling Pathways

Based on the known pharmacology of Aconitum alkaloids, 14-Benzoylmesaconine-8-palmitate is predicted to influence signaling pathways dependent on ion channel function and membrane integrity.

References

• 1. researchgate.net [researchgate.net]
• 2. NMR studies of drug interaction with membranes and membrane-associated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. edinst.com [edinst.com]
• 4. researchgate.net [researchgate.net]
• 5. Fluorescence correlation spectroscopy to examine protein-lipid interactions in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biomembrane models and drug-biomembrane interaction studies: Involvement in drug design and development - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Odyssey of a Lipo-Alkaloid: Unraveling the Uptake and Transport of 14-Benzoylmesaconine-8-palmitate

A Technical Guide for Researchers in Drug Development

Executive Summary

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid, a chemical class characterized by a lipid moiety (palmitate) attached to an alkaloid core (benzoylmesaconine). This structure suggests a complex interplay of transport mechanisms, combining the properties of both Aconitum alkaloids and lipidated molecules. Understanding its cellular entry and disposition is critical for evaluating its therapeutic potential and toxicity profile. This document outlines the probable cellular uptake and transport mechanisms, provides hypothetical quantitative data based on related compounds, and details relevant experimental protocols to investigate these processes.

Inferred Cellular Uptake and Transport Mechanisms

The dual nature of 14-Benzoylmesaconine-8-palmitate—a bulky alkaloid and a lipid—suggests that its cellular transport is likely multifaceted, involving passive diffusion, carrier-mediated transport, and potentially endocytic pathways.

Passive Diffusion

The palmitate tail significantly increases the lipophilicity of the molecule. This increased hydrophobicity can facilitate its passive diffusion across the lipid bilayer of the cell membrane.[1][2][3] The rate of diffusion would be dependent on the concentration gradient and the physicochemical properties of the cell membrane.

Carrier-Mediated Transport

Given its Aconitum alkaloid core, 14-Benzoylmesaconine-8-palmitate is likely a substrate for various solute carrier (SLC) and ATP-binding cassette (ABC) transporters.

• Influx Transporters: Research on other Aconitum alkaloids has identified several organic anion-transporting polypeptides (OATPs) and organic cation transporters (OCTs) as key players in their uptake into hepatocytes and renal cells.[4][5] Specifically, hOATP1B1, hOATP1B3, and hOCT1 are plausible candidates for the hepatic uptake of 14-Benzoylmesaconine-8-palmitate.[4][5]

• Efflux Transporters: Aconitine, mesaconitine (B191843), and hypaconitine (B608023) have been shown to be substrates and inhibitors of P-glycoprotein (P-gp/ABCB1).[6] It is therefore highly probable that 14-Benzoylmesaconine-8-palmitate is also subject to efflux by P-gp, which would limit its intracellular accumulation. Furthermore, Aconitum alkaloids can up-regulate the expression of Multidrug Resistance-Associated Protein 2 (MRP2/ABCC2) and Breast Cancer Resistance Protein (BCRP/ABCG2) through the Nrf2 signaling pathway, suggesting a mechanism of acquired resistance.[7]

The Role of Palmitoylation

The palmitate moiety itself can influence transport. Palmitoylation is a post-translational modification that affects protein trafficking and localization.[1][2][8] It is conceivable that 14-Benzoylmesaconine-8-palmitate could interact with fatty acid transporters like CD36, which are involved in the uptake of long-chain fatty acids.[8] The reversible nature of protein palmitoylation also suggests that once inside the cell, the palmitate group could be cleaved by acyl-protein thioesterases, altering the molecule's properties and subsequent localization.[2]

Hypothetical Quantitative Data

The following tables summarize potential quantitative data for the transport of 14-Benzoylmesaconine-8-palmitate, extrapolated from studies on related Aconitum alkaloids. These values are illustrative and require experimental validation.

Table 1: Inferred Permeability of Aconitum Alkaloids in Caco-2 Cell Monolayers

Compound	Apparent Permeability (Papp) (AP-BL) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp BA/Papp AB)
Aconitine	>1.0	>2.0 (Suggests P-gp substrate)
Mesaconitine	>1.0	>2.0 (Suggests P-gp substrate)
Hypaconitine	>1.0	>2.0 (Suggests P-gp substrate)
14-Benzoylmesaconine-8-palmitate (Hypothetical)	>1.0 (High permeability expected due to lipophilicity)	>2.0 (Likely P-gp substrate)

Data for Aconitine, Mesaconitine, and Hypaconitine adapted from studies on their intestinal transport.[6]

Table 2: Hypothetical Uptake of 14-Benzoylmesaconine-8-palmitate in Transfected Cell Lines

Transporter	Cell Line	Fold Increase in Uptake vs. Mock Cells (Hypothetical)
hOATP1B1	HEK293	2.5 - 3.5
hOATP1B3	HEK293	3.0 - 4.0
hOCT1	S2	2.0 - 3.0

Fold increase values are based on reported data for mesaconitine uptake in OATP-transfected cells.[4]

Proposed Experimental Protocols

To validate the inferred mechanisms, the following experimental approaches are recommended.

Caco-2 Permeability Assay

Objective: To determine the intestinal permeability and identify potential involvement of efflux transporters.

Methodology:

• Seed Caco-2 cells on Transwell inserts and culture for 21 days to form a differentiated monolayer.

• Verify monolayer integrity by measuring transepithelial electrical resistance (TEER).

• Apply 14-Benzoylmesaconine-8-palmitate to either the apical (AP) or basolateral (BL) chamber.

• At specified time points, collect samples from the receiver chamber.

• Quantify the concentration of the compound using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp).

• To confirm P-gp involvement, perform the assay in the presence of a P-gp inhibitor (e.g., verapamil). A significant decrease in the efflux ratio (Papp BA/AP) would indicate P-gp substrate activity.[6]

Transporter Uptake Assays in Transfected Cells

Objective: To identify specific influx transporters responsible for cellular uptake.

Methodology:

• Use commercially available cell lines stably overexpressing specific transporters (e.g., HEK293-hOATP1B1, HEK293-hOATP1B3, S2-hOCT1) and corresponding mock-transfected cells.[4]

• Plate cells in 24-well plates and allow them to adhere.

• Incubate the cells with a known concentration of 14-Benzoylmesaconine-8-palmitate for a short period (e.g., 5-15 minutes).

• Wash the cells with ice-cold buffer to stop the uptake.

• Lyse the cells and quantify the intracellular concentration of the compound by LC-MS/MS.

• Compare the uptake in transporter-expressing cells to that in mock cells to determine the transporter-mediated component.

Visualizing the Pathways

The following diagrams illustrate the proposed cellular transport pathways and experimental workflows.

References

• 1. Influence of palmitoylation in axonal transport mechanisms in neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Influence of palmitoylation in axonal transport mechanisms in neurodegenerative diseases [frontiersin.org]
• 3. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of key transporters mediating uptake of aconitum alkaloids into the liver and kidneys and the potential mechanism of detoxification by active ingredients of liquorice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Intestinal transport of pure diester-type alkaloids from an aconite extract across the Caco-2 cell monolayer model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Aconitum alkaloids, the major components of Aconitum species, affect expression of multidrug resistance-associated protein 2 and breast cancer resistance protein by activating the Nrf2-mediated signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Post-translational palmitoylation of metabolic proteins [frontiersin.org]

An In-depth Technical Guide on the Role of 14-Benzoylmesaconine-8-palmitate and Related C19-Diterpenoid Alkaloids in Plant Defense Mechanisms

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct research on the specific role of 14-Benzoylmesaconine-8-palmitate in plant defense is limited. This guide synthesizes information from closely related C19-diterpenoid alkaloids, primarily found in the plant genera Aconitum and Delphinium, to provide a comprehensive understanding of their potential defensive functions. The principles and methodologies described herein are based on the broader knowledge of this class of compounds and serve as a foundational resource for future research.

Introduction to C19-Diterpenoid Alkaloids

Plants of the genera Aconitum and Delphinium are known for producing a diverse array of norditerpenoid alkaloids, which are potent toxins and feeding deterrents to a wide range of herbivores. These alkaloids are classified based on their carbon skeleton, with C19-diterpenoid alkaloids like aconitine (B1665448) and its derivatives being among the most studied. 14-Benzoylmesaconine-8-palmitate belongs to this class of specialized metabolites. These compounds are characterized by a complex, polycyclic structure and are biosynthesized via the terpenoid pathway. Their primary role in the plant is defensive, protecting against herbivory from insects and mammals.

Biosynthesis of C19-Diterpenoid Alkaloids

The biosynthesis of C19-diterpenoid alkaloids is a complex process that originates from the terpenoid biosynthesis pathway. The precursor, geranylgeranyl pyrophosphate (GGPP), undergoes a series of cyclizations and rearrangements to form the characteristic polycyclic core.

A proposed biosynthetic pathway is as follows:

• Cyclization of GGPP: GGPP is cyclized to form ent-copalyl diphosphate, which is then further cyclized to generate intermediates with atisane (B1241233) or kaurane (B74193) skeletons.

• Formation of the C20-Diterpenoid Precursor: The atisane-type skeleton undergoes oxidation and incorporation of a nitrogen atom, typically from an amino acid like β-aminoethanol, to form a C20-diterpenoid alkaloid intermediate.

• Loss of a Carbon Atom: The C20-diterpenoid alkaloid then loses a carbon atom (C-20) to form the C19-norditerpenoid skeleton characteristic of aconitine-type alkaloids.

• Structural Modifications: The basic C19 skeleton undergoes various modifications, including hydroxylations, acetylations, benzoylations, and palmitoylations, to produce the vast diversity of C19-diterpenoid alkaloids observed in nature. The attachment of benzoyl and palmitoyl (B13399708) groups, as seen in 14-Benzoylmesaconine-8-palmitate, are late-stage modifications that can significantly alter the compound's toxicity and biological activity.

A simplified biosynthetic pathway of C19-diterpenoid alkaloids.

Role in Plant Defense Mechanisms

C19-diterpenoid alkaloids are potent neurotoxins that act as a primary chemical defense against herbivores. Their presence, even at low concentrations, can deter feeding by both invertebrate and vertebrate herbivores. Plants often accumulate these toxic alkaloids in their most vulnerable and valuable tissues, such as young leaves, flowers, and seeds, to protect them from damage.

Mode of Action in Herbivores

The toxicity of aconitine and related alkaloids stems from their ability to interact with voltage-gated sodium channels in the cell membranes of excitable tissues like neurons and muscle cells.

• Persistent Activation of Sodium Channels: These alkaloids bind to site 2 of the sodium channel, causing it to remain in an open state. This leads to a persistent influx of sodium ions, resulting in continuous depolarization of the cell membrane.

• Disruption of Nerve and Muscle Function: The sustained depolarization prevents the repolarization of the membrane, blocking the transmission of nerve impulses and leading to paralysis of skeletal and respiratory muscles. In the heart, this can cause life-threatening arrhythmias.[1]

• Neurotransmitter Release Modulation: At low concentrations, some of these alkaloids can increase the release of neurotransmitters like acetylcholine, while at higher concentrations, they suppress it, contributing to the overall toxic effect.[2]

Hypothetical Signaling Pathway for Induction

While the biosynthesis of these alkaloids is partly understood, the signaling pathways that regulate their production in response to herbivore attack are less clear. Based on general principles of plant defense signaling, a hypothetical pathway can be proposed:

• Herbivore Damage: Chewing insects or other herbivores cause tissue damage, releasing elicitors such as herbivore-associated molecular patterns (HAMPs) from their oral secretions and damage-associated molecular patterns (DAMPs) from the plant's own cells.

• Elicitor Recognition: These elicitors are recognized by pattern recognition receptors (PRRs) on the surface of plant cells.

• Early Signaling Events: Recognition triggers a cascade of early signaling events, including ion fluxes (Ca²⁺ influx), the production of reactive oxygen species (ROS), and the activation of mitogen-activated protein kinase (MAPK) cascades.

• Hormonal Signaling: These early events lead to the synthesis and accumulation of defense-related phytohormones, primarily jasmonic acid (JA) and its bioactive conjugate, jasmonoyl-isoleucine (JA-Ile).

• Transcriptional Reprogramming: JA-Ile binds to its receptor, COI1, leading to the degradation of JAZ repressor proteins. This de-represses transcription factors (e.g., MYC2) that activate the expression of genes involved in the biosynthesis of C19-diterpenoid alkaloids.

• Alkaloid Accumulation: The upregulation of biosynthetic genes results in the accumulation of 14-Benzoylmesaconine-8-palmitate and other related alkaloids at the site of attack and systemically throughout the plant, enhancing its defense against further herbivory.

A hypothetical signaling pathway for herbivore-induced C19-diterpenoid alkaloid production.

Data Presentation: Quantitative Analysis

Quantitative data on the toxicity and concentration of specific C19-diterpenoid alkaloids are crucial for understanding their ecological roles and potential applications. Below are tables summarizing available data for aconitine and related toxic alkaloids from Delphinium species.

Table 1: Toxicity of Aconitine in Mammals

Species	Route of Administration	LD50 (mg/kg)	Reference
Mouse	Oral	1.0	[3]
Mouse	Intravenous	0.100	[3]
Mouse	Intraperitoneal	0.270	[3]
Mouse	Subcutaneous	0.270	[3]
Rat	Intravenous	0.064	[3]
Human	Oral (Lowest Lethal Dose)	0.028	[3]

Table 2: Concentration of Toxic Alkaloids in Delphinium Species

Delphinium Species	Alkaloid Type	Tissue	Concentration (mg/g dry weight)	Reference
D. barbeyi	MSAL-type	Whole Plant (bud stage)	4.0 - 6.0	[4]
D. barbeyi	MSAL-type	Pods	up to 4.0	[4]
D. nuttallianum	Methyllycaconitine (MLA)	Whole Plant	0.8 - 4.5	[5]
D. nuttallianum	Nudicauline	Whole Plant	0.7 - 4.0	[5]
D. andersonii	Total Toxic Alkaloids	Whole Plant	3.0 - 6.0	[5]
D. geyeri	Total Toxic Alkaloids	Whole Plant (immature)	2.0 - 4.0	[5]
D. geyeri	Total Alkaloids	Whole Plant	> 15.0	[5]

MSAL-type: N-(methylsuccinimido) anthranoyllycoctonine (B54) type alkaloids, which are highly toxic.

Table 3: Antifeedant and Toxic Effects of Norditerpenoid Alkaloids on Insects

Compound	Insect Species	Effect	EC50 or % Mortality	Reference
Aconitine	Leptinotarsa decemlineata	Toxicity	> 60% mortality	[6]
Methyllycaconitine	Leptinotarsa decemlineata	Toxicity	> 45% mortality	[6]
1,14-diacetylcardiopetaline	Leptinotarsa decemlineata	Antifeedant	< 1 µg/cm²	[6]
Delphatine	Spodoptera littoralis	Antifeedant	< 3 µg/cm²	[6]
Deoxylappaconitine	-	Analgesic Activity (mice)	ED50 = 0.35 mg/kg	[7]

Experimental Protocols

Extraction and Isolation of C19-Diterpenoid Alkaloids

This protocol describes a general method for the extraction and isolation of norditerpenoid alkaloids from plant material.

Materials:

• Dried and powdered plant material (e.g., leaves, roots)

• Methanol (B129727) (MeOH)

• 10% Acetic Acid (HAc)

• Ammonium (B1175870) Hydroxide (NH₄OH)

• Dichloromethane (B109758) (CH₂Cl₂)

• Sodium Sulfate (Na₂SO₄), anhydrous

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Appropriate solvents for column chromatography (e.g., gradients of CH₂Cl₂/MeOH)

• Thin Layer Chromatography (TLC) plates and developing chamber

• Dragendorff's reagent for visualization

Procedure:

• Extraction: Macerate the dried, powdered plant material in methanol at room temperature for 24-48 hours. Repeat the extraction process 2-3 times to ensure complete extraction.

• Acid-Base Partitioning:

  • Combine the methanolic extracts and evaporate to dryness under reduced pressure using a rotary evaporator.

  • Redissolve the residue in 10% acetic acid.

  • Wash the acidic solution with dichloromethane to remove non-alkaloidal, lipophilic compounds.

  • Make the aqueous layer basic (pH 9-10) by adding ammonium hydroxide.

  • Extract the liberated alkaloids with dichloromethane (3-4 times).

• Purification:

  • Combine the dichloromethane extracts and dry over anhydrous sodium sulfate.

  • Filter and evaporate the solvent to obtain the crude alkaloid mixture.

• Chromatographic Separation:

  • Subject the crude alkaloid mixture to silica gel column chromatography.

  • Elute the column with a gradient of dichloromethane and methanol.

  • Collect fractions and monitor the separation by TLC, using Dragendorff's reagent to visualize alkaloid-containing spots.

  • Combine fractions containing the same compound and evaporate the solvent to yield purified alkaloids.

• Structure Elucidation: The structure of isolated compounds can be determined using spectroscopic techniques such as Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR; ¹H, ¹³C, COSY, HMQC, HMBC).

Insect Feeding Bioassay

This protocol outlines a choice-test bioassay to evaluate the antifeedant properties of isolated alkaloids.

Materials:

• Test insects (e.g., generalist herbivores like Spodoptera littoralis larvae)

• Leaf discs from a palatable host plant

• Purified alkaloid (e.g., 14-Benzoylmesaconine-8-palmitate)

• Solvent for dissolving the alkaloid (e.g., ethanol (B145695) or acetone)

• Petri dishes with moist filter paper

• Digital scanner and image analysis software

Procedure:

• Preparation of Treatment and Control Discs:

  • Prepare a series of concentrations of the test alkaloid in the chosen solvent.

  • Using a micropipette, evenly apply a known volume of the alkaloid solution to one set of leaf discs (treatment).

  • Apply the same volume of the pure solvent to another set of leaf discs (control).

  • Allow the solvent to evaporate completely.

• Bioassay Setup:

  • Place one treatment disc and one control disc on opposite sides of a Petri dish containing moist filter paper.

  • Introduce a single, pre-weighed, and starved (for ~2-4 hours) insect larva into the center of the Petri dish.

  • Prepare multiple replicates for each concentration.

• Data Collection:

  • Allow the larvae to feed for a set period (e.g., 24 hours) in a controlled environment (temperature, light, humidity).

  • After the feeding period, remove the larvae and the remaining leaf discs.

  • Scan the leaf discs and calculate the area consumed from both the treatment and control discs using image analysis software.

• Data Analysis:

  • Calculate a feeding deterrence index (FDI) for each replicate: FDI (%) = [(C - T) / (C + T)] x 100, where C is the area consumed of the control disc and T is the area consumed of the treatment disc.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA, t-test) to determine significant differences in feeding between treatment and control discs at various concentrations.

  • The effective concentration to deter 50% of feeding (EC50) can be calculated using probit analysis.

References

• 1. quora.com [quora.com]
• 2. Diterpenoid alkaloids from Delphinium sherriffii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aconitine - Wikipedia [en.wikipedia.org]
• 4. arizona.aws.openrepository.com [arizona.aws.openrepository.com]
• 5. researchgate.net [researchgate.net]
• 6. Structural diversity and defensive properties of norditerpenoid alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diterpenoid alkaloids from the whole herb of Delphinium grandiflorum L - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction and purification of 14-Benzoylmesaconine-8-palmitate, a lipo-alkaloid found in plants of the Aconitum genus, notably Aconitum carmichaelii. The methodologies described are based on established principles for the isolation of alkaloids and lipo-alkaloids from plant materials.

Chemical Profile: 14-Benzoylmesaconine-8-palmitate

Property	Value	Source
CAS Number	158584-86-2	[1]
Molecular Formula	C47H71NO11	Calculated
Molecular Weight	826.07 g/mol	Calculated
Appearance	Solid	[1]
Chemical Class	Diterpenoid Lipo-alkaloid

Extraction Protocols

The extraction of 14-Benzoylmesaconine-8-palmitate from its natural source, primarily the roots of Aconitum carmichaelii, involves an initial solvent extraction followed by partitioning to separate the alkaloids from other plant constituents. Two primary methods are presented: a basic extraction and an acidic extraction.

Protocol 1: Basic Extraction of Lipo-alkaloids

This method is adapted from general alkaloid extraction procedures and is suitable for obtaining a broad range of alkaloids, including the less polar lipo-alkaloids.

Materials:

• Dried and powdered roots of Aconitum carmichaelii

• Concentrated ammonia (B1221849) solution (cc. NH3)

• Diethyl ether

• Deionized water

• Anhydrous sodium sulfate

• Rotary evaporator

• Ultrasonic bath

Procedure:

• Weigh 100 g of dried, powdered plant material.

• Moisten the plant material with 40 mL of concentrated ammonia solution.

• Add 2 L of diethyl ether and extract by sonication for 30 minutes. To prevent boiling of the diethyl ether, it is recommended to use a cold water bath during sonication.

• Filter the extract and collect the ether phase.

• Wash the ether phase three times with 500 mL of deionized water to remove residual ammonia.

• Dry the ether phase over anhydrous sodium sulfate.

• Concentrate the dried ether extract to dryness using a rotary evaporator at a temperature not exceeding 40°C.

• The resulting crude extract contains a mixture of alkaloids, including 14-Benzoylmesaconine-8-palmitate.

Protocol 2: Acidic Extraction of Alkaloids

This method is selective for alkaloids, which are converted to their salt form.

Materials:

• Dried and powdered roots of Aconitum carmichaelii

• 1% Hydrochloric acid (HCl) solution

• Concentrated ammonia solution (cc. NH3)

• Dichloromethane (B109758) (CH2Cl2) or Chloroform (B151607) (CHCl3)

• Deionized water

• pH meter or pH paper

• Separatory funnel

• Rotary evaporator

Procedure:

• Weigh 100 g of dried, powdered plant material.

• Macerate the plant material with 1 L of 1% HCl solution and sonicate for 15 minutes.

• Centrifuge the mixture and collect the acidic supernatant.

• Repeat the extraction of the plant residue two more times with 500 mL of 1% HCl solution.

• Combine the acidic supernatants and filter.

• In a separatory funnel, basify the acidic extract to approximately pH 9-10 with concentrated ammonia solution.

• Extract the basified solution three times with an equal volume of dichloromethane or chloroform.

• Combine the organic layers and wash with deionized water until the washings are neutral.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the dried organic extract to dryness using a rotary evaporator.

Caption: Workflow for the extraction of 14-Benzoylmesaconine-8-palmitate.

Purification Protocols

The crude extract obtained from the above methods is a complex mixture and requires further purification to isolate 14-Benzoylmesaconine-8-palmitate. A multi-step chromatographic approach is generally required.

Protocol 3: Column Chromatography Purification

This protocol utilizes different stationary phases to separate the target compound based on its physicochemical properties.

Materials:

• Crude alkaloid extract

• Silica (B1680970) gel (for column chromatography)

• Sephadex LH-20

• Solvents: Chloroform (CHCl3), Methanol (B129727) (MeOH), Toluene, Acetone, Ethanol (EtOH), Concentrated ammonia (cc. NH3)

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

• Glass column for chromatography

• Fraction collector

Procedure:

• Initial Fractionation on Silica Gel:

  • Dissolve the crude extract in a minimal amount of chloroform.

  • Prepare a silica gel column packed in chloroform.

  • Load the dissolved extract onto the column.

  • Elute the column with a gradient of increasing polarity, starting with pure chloroform and gradually adding methanol. For example:

    • 100% CHCl3

    • 99:1 CHCl3:MeOH

    • 98:2 CHCl3:MeOH

    • ... (continue increasing methanol concentration)

  • Collect fractions and monitor by TLC. Combine fractions containing the lipo-alkaloid of interest.

• Gel Filtration on Sephadex LH-20:

  • Dissolve the enriched fraction from the silica gel column in a 1:1 mixture of Chloroform:Methanol.

  • Pack a Sephadex LH-20 column with the same solvent mixture.

  • Load the sample onto the column.

  • Elute with the CHCl3:MeOH (1:1) solvent system.

  • Collect fractions and monitor by TLC to isolate the fractions containing 14-Benzoylmesaconine-8-palmitate.

• Preparative Thin Layer Chromatography (Prep-TLC):

  • For final purification, preparative TLC can be employed.

  • Dissolve the purest fractions from the Sephadex column in a small volume of solvent.

  • Apply the solution as a band onto a preparative TLC plate (Silica gel 60 F254).

  • Develop the plate in a saturated chamber with a mobile phase of Toluene:Acetone:EtOH:cc. NH3 in a ratio of 70:50:16:4.5.

  • Visualize the bands under UV light (if applicable) or by staining.

  • Scrape the band corresponding to the desired compound.

  • Elute the compound from the scraped silica with a 9:1 mixture of Chloroform:Methanol.

  • Filter and evaporate the solvent to obtain the purified 14-Benzoylmesaconine-8-palmitate.

Caption: Multi-step workflow for the purification of 14-Benzoylmesaconine-8-palmitate.

Quantitative Data Summary

The following table summarizes typical solvent systems used in the purification of related alkaloids from Aconitum species. The exact ratios may need to be optimized for the specific separation of 14-Benzoylmesaconine-8-palmitate.

Chromatographic Method	Stationary Phase	Mobile Phase / Eluent	Purpose
Column Chromatography	Silica Gel	Chloroform/Methanol Gradient	Initial fractionation
Gel Filtration	Sephadex LH-20	Chloroform/Methanol (1:1)	Size exclusion and further purification
Preparative TLC	Silica gel 60 F254	Toluene:Acetone:EtOH:cc. NH3 (70:50:16:4.5)	Final purification of small quantities

Note: The yields for the extraction and purification of 14-Benzoylmesaconine-8-palmitate are not well-documented and will depend on the plant material and the efficiency of each step. For the semi-synthesis of the related 14-benzoylaconine-8-palmitate, a yield of 39.4% has been reported after gel filtration.

Safety Precautions

• Alkaloids from Aconitum species are highly toxic. Handle all plant material, extracts, and purified compounds with extreme care in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Avoid inhalation of dust from the plant material and vapors from solvents.

• Dispose of all chemical waste according to institutional guidelines.

References

• 1. targetmol.com [targetmol.com]

Application Note: A Proposed UHPLC-MS/MS Method for the Quantification of 14-Benzoylmesaconine-8-palmitate in Biological Matrices

An application note on a proposed analytical method for the quantification of 14-Benzoylmesaconine-8-palmitate is detailed below. It should be noted that as of this writing, no established and validated analytical method for this specific molecule has been published. The following protocol is a proposed methodology extrapolated from validated methods for structurally related diterpenoid alkaloids and lipophilic compounds.

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document outlines a proposed Ultra-High-Performance Liquid Chromatography-tandem Mass Spectrometry (UHPLC-MS/MS) method for the sensitive and selective quantification of 14-Benzoylmesaconine-8-palmitate. Due to the absence of specific published methods for this analyte, this protocol has been developed based on established analytical techniques for similar diterpenoid alkaloids, such as benzoylmesaconine (B1261751), and general principles for the analysis of lipophilic molecules.[1][2] The proposed method is intended to serve as a starting point for method development and validation.

Introduction

14-Benzoylmesaconine-8-palmitate is a lipophilic derivative of benzoylmesaconine, a monoester diterpenoid alkaloid found in plants of the Aconitum genus.[3] Compounds from this family are known for their significant pharmacological and toxicological properties. The addition of a palmitate ester group significantly increases the lipophilicity of the parent molecule, which may alter its pharmacokinetic and pharmacodynamic profile. A sensitive and reliable quantitative method is crucial for pharmacokinetic studies, toxicological assessments, and quality control of herbal preparations containing such compounds.

This application note details a robust UHPLC-MS/MS method, which offers high sensitivity and specificity, making it ideal for detecting low concentrations of the analyte in complex biological matrices.[4][5]

Analytical Method Overview

The proposed method involves a liquid-liquid extraction (LLE) of 14-Benzoylmesaconine-8-palmitate from a biological matrix (e.g., plasma), followed by chromatographic separation on a C18 reversed-phase column and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Data Presentation

Table 1: Proposed MRM Transitions for Analyte and Internal Standard (IS)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
14-Benzoylmesaconine-8-palmitate	828.5	590.3	(To be optimized)	[M+H]+, Loss of palmitoyl (B13399708) group
14-Benzoylmesaconine-8-palmitate	828.5	105.1	(To be optimized)	Benzoyl fragment
Lappaconitine (IS)	585.2	161.8	(To be optimized)	Example IS used in similar analyses[6]

Note: The m/z values for 14-Benzoylmesaconine-8-palmitate are theoretical and must be confirmed by infusion of a reference standard into the mass spectrometer.

Table 2: Typical Method Validation Parameters for Related Aconitum Alkaloids

The following table summarizes typical performance characteristics from validated methods for analogous compounds, providing a benchmark for the proposed method.

Parameter	Benzoylmesaconine (BMA)	Aconitine (AC)	Mesaconitine (MA)	Source
Linearity Range	0.3 - 60 ng/mL (plasma)	0.1 - 1000 ng/mL (plasma)	0.1 - 1000 ng/mL (plasma)	[1][6]
Correlation Coefficient (r²)	>0.990	>0.995	>0.995	[1][6]
Lower Limit of Quantification (LLOQ)	0.3 ng/mL	0.1 ng/mL	0.1 ng/mL	[1][6]
Intra-day Precision (%RSD)	< 6.1%	< 15%	< 15%	[1]
Inter-day Precision (%RSD)	< 13.9%	< 15%	< 15%	[1]
Accuracy (%RE)	< 17.6% (at LLOQ)	Within ±15%	Within ±15%	[1]
Recovery	94.6 - 101.9% (from plant matrix)	94.6 - 101.9% (from plant matrix)	94.6 - 101.9% (from plant matrix)	[7]

Experimental Protocols

Sample Preparation (from Plasma)

This protocol is based on common liquid-liquid extraction (LLE) techniques for lipophilic compounds in biological fluids.[2][8]

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, calibrator, or quality control (QC) sample.

• Internal Standard Addition: Add 10 µL of the internal standard working solution (e.g., Lappaconitine in methanol).

• Protein Precipitation & LLE: Add 500 µL of a suitable water-immiscible organic solvent (e.g., methyl tert-butyl ether (MTBE) or ethyl acetate). The choice of solvent should be optimized for recovery.[2]

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new 1.5 mL tube, avoiding the protein pellet and aqueous layer.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[9]

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes to pellet any insoluble debris.

• Injection: Transfer the supernatant to an autosampler vial for UHPLC-MS/MS analysis.

UHPLC-MS/MS System and Conditions

These conditions are based on typical methods for separating diterpenoid alkaloids.[1][6]

• UHPLC System: A high-performance system such as a Shimadzu NEXERA X2 or Waters Acquity UPLC H-Class.[10][11]

• Column: A reversed-phase C18 column (e.g., Waters Acquity UPLC HSS T3, 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  Time (min)	Flow Rate (mL/min)	%B
  0.0	0.4	30
  1.0	0.4	30
  8.0	0.4	95
  10.0	0.4	95
  10.1	0.4	30

  | 12.0 | 0.4 | 30 |

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Sciex QTRAP 6500 or Waters Xevo TQ-S).

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Source Parameters:

  • IonSpray Voltage: +5500 V

  • Temperature: 550°C

  • Curtain Gas: 35 psi

  • Ion Source Gas 1: 55 psi

  • Ion Source Gas 2: 60 psi

• Detection Mode: Multiple Reaction Monitoring (MRM).

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for sample preparation and analysis.

Bioanalytical Method Validation Workflow

Caption: Key stages of bioanalytical method validation.

References

• 1. Pharmacokinetic Comparisons of Benzoylmesaconine in Rats Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry after Administration of Pure Benzoylmesaconine and Wutou Decoction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. resolian.com [resolian.com]
• 6. Simultaneous quantitation of aconitine, mesaconitine, hypaconitine, benzoylaconine, benzoylmesaconine and benzoylhypaconine in human plasma by liquid chromatography-tandem mass spectrometry and pharmacokinetics evaluation of "SHEN-FU" injectable powder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative determination of diterpenoid alkaloids in four species of Aconitum by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. organomation.com [organomation.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols: Synthesis and Derivatization of 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the conceptual synthesis and potential derivatization techniques for 14-Benzoylmesaconine-8-palmitate, a complex diterpenoid alkaloid. Due to the intricate nature of aconitine-type alkaloids, the synthesis is presented as a multi-stage process involving the formation of the core mesaconine (B8520833) structure, followed by targeted esterification at the C-8 and C-14 positions.

I. Conceptual Synthesis of 14-Benzoylmesaconine-8-palmitate

The total synthesis of aconitine-type alkaloids is a significant challenge in organic chemistry due to their complex, highly oxidized, and sterically hindered polycyclic structures.[1][2] The synthesis of 14-Benzoylmesaconine-8-palmitate would conceptually begin with the construction of the core aconitine (B1665448) skeleton, followed by selective functional group manipulations.

A. Synthesis of the Aconitine Core

The synthesis of the intricate aconitine core has been a subject of extensive research.[1][2] While a complete, high-yield total synthesis remains a formidable task, progress has been made in constructing key fragments of the molecule.[1] Strategies often involve the convergent assembly of complex fragments to build the hexacyclic ring system.[2]

A key challenge lies in the stereoselective formation of multiple contiguous stereocenters.[2] Various synthetic strategies have been explored, including intramolecular cycloadditions and rearrangements to construct the characteristic bridged-ring systems of the aconitine skeleton.[1][2]

B. Esterification at C-8 and C-14

Once the mesaconine core, which is a derivative of aconitine, is obtained, the synthesis of 14-Benzoylmesaconine-8-palmitate would require selective esterification at the C-8 and C-14 hydroxyl groups.

• Palmitoylation at C-8: The hydroxyl group at the C-8 position can be esterified with palmitic acid or a more reactive derivative like palmitoyl (B13399708) chloride. This reaction would likely be carried out in the presence of a suitable base, such as pyridine (B92270) or triethylamine, to activate the hydroxyl group and neutralize the HCl byproduct.

• Benzoylation at C-14: Similarly, the C-14 hydroxyl group can be benzoylated using benzoyl chloride or benzoic anhydride. The reaction conditions would be analogous to the palmitoylation step.

The order of these esterification steps would need to be carefully considered to manage potential steric hindrance and competing side reactions. Protecting groups might be necessary for other reactive functional groups on the aconitine skeleton to ensure regioselectivity.

II. Derivatization Techniques for 14-Benzoylmesaconine-8-palmitate

Derivatization of 14-Benzoylmesaconine-8-palmitate can be performed to modify its physicochemical properties, enhance its analytical detection, or explore structure-activity relationships.[3][4]

A. Modification of Ester Groups

The ester groups at C-8 and C-14 are key sites for derivatization.

• Transesterification: The palmitoyl and benzoyl groups can be exchanged with other acyl groups through transesterification reactions. For instance, heating in methanol (B129727) can lead to the replacement of the acetyl group at C-8 in aconitine with a methyl group, and similar principles could be applied here.[5]

• Hydrolysis: The ester bonds can be hydrolyzed to yield the corresponding hydroxyl groups at C-8 and C-14, regenerating mesaconine or its mono-ester derivatives. This is a common transformation for aconitine-type alkaloids.[6][7]

B. Derivatization for Analytical Purposes

For analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), derivatization is often necessary to increase the volatility and thermal stability of the analyte.

• Silylation: Free hydroxyl groups on the molecule can be converted to their trimethylsilyl (B98337) (TMS) ethers. Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are commonly used for this purpose. This technique is widely applied in the GC-MS analysis of biological samples.[8]

Table 1: Summary of Key Reactions and Reagents

Reaction	Functional Group Targeted	Reagents and Conditions	Purpose
Palmitoylation	C-8 Hydroxyl	Palmitoyl chloride, Pyridine or Triethylamine	Synthesis
Benzoylation	C-14 Hydroxyl	Benzoyl chloride or Benzoic anhydride, Pyridine or Triethylamine	Synthesis
Transesterification	C-8 and C-14 Esters	Alcohol (e.g., Methanol), Heat	Derivatization
Hydrolysis	C-8 and C-14 Esters	Acid or Base catalyst, Water	Derivatization
Silylation	Free Hydroxyls	BSTFA, TMCS (catalyst)	Analytical Derivatization

Experimental Protocols

Protocol 1: Conceptual Esterification of Mesaconine at C-8 and C-14

Objective: To conceptually outline the synthesis of 14-Benzoylmesaconine-8-palmitate from a hypothetical mesaconine precursor.

Materials:

• Mesaconine

• Palmitoyl chloride

• Benzoyl chloride

• Anhydrous Pyridine

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolution: Dissolve mesaconine in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Palmitoylation (C-8): Cool the solution to 0°C. Add anhydrous pyridine followed by the dropwise addition of palmitoyl chloride. The reaction stoichiometry should be carefully controlled to favor mono-esterification at the C-8 position.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with saturated sodium bicarbonate solution. Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate. Purify the resulting 8-palmitoylmesaconine by silica gel column chromatography.

• Benzoylation (C-14): Dissolve the purified 8-palmitoylmesaconine in anhydrous DCM under an inert atmosphere.

• Reagent Addition: Add anhydrous pyridine followed by the dropwise addition of benzoyl chloride at 0°C.

• Reaction Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, perform an aqueous work-up as described in step 4.

• Final Purification: Purify the crude product by silica gel column chromatography to obtain 14-Benzoylmesaconine-8-palmitate.

• Characterization: Characterize the final product using techniques such as NMR (¹H, ¹³C), Mass Spectrometry, and IR spectroscopy to confirm its structure and purity.

Protocol 2: Silylation of Aconitine-type Alkaloids for GC-MS Analysis

Objective: To prepare a derivative of an aconitine-type alkaloid suitable for GC-MS analysis.

Materials:

• Aconitine-type alkaloid sample (e.g., 14-Benzoylmesaconine-8-palmitate with a free hydroxyl group)

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous acetonitrile (B52724) or pyridine

• Heating block or oven

• GC-MS vials

Procedure:

• Sample Preparation: Place a known amount of the dried alkaloid sample into a GC-MS vial.

• Reagent Addition: Add a suitable volume of anhydrous acetonitrile or pyridine to dissolve the sample.

• Derivatization: Add an excess of BSTFA (with 1% TMCS) to the vial. A molar ratio of at least 2:1 of BSTFA to active hydrogens is recommended.

• Reaction: Cap the vial tightly and heat at a specified temperature (e.g., 60-80°C) for a designated time (e.g., 30-60 minutes). The optimal temperature and time may vary depending on the specific compound.

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Visualizations

Caption: Conceptual synthesis workflow for 14-Benzoylmesaconine-8-palmitate.

Caption: Potential derivatization pathways for 14-Benzoylmesaconine-8-palmitate.

References

• 1. Progress towards the synthesis of aconitine: construction of the AE fragment and attempts to access the pentacyclic core - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of structurally diverse derivatives of aconitine-type diterpenoid alkaloids and their anti-proliferative effects on canine breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aconitine - Wikipedia [en.wikipedia.org]
• 6. Attenuated Structural Transformation of Aconitine during Sand Frying Process and Antiarrhythmic Effect of Its Converted Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Investigation of the derivatization conditions for GC-MS metabolomics of biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for "14-Benzoylmesaconine-8-palmitate" in Cell Culture Experiments

Introduction

"14-Benzoylmesaconine-8-palmitate" is a conjugate molecule combining the anti-inflammatory properties of Benzoylmesaconine, a monoester alkaloid, with Palmitate, a saturated fatty acid known to induce metabolic and apoptotic effects.[1][2][3][4] This unique combination suggests potential applications in studying the interplay between inflammation, metabolism, and cellular stress.

Potential Research Applications:

• Anti-inflammatory studies: Investigating the compound's ability to mitigate inflammatory responses in various cell models.

• Metabolic studies: Exploring its impact on cellular metabolism, lipotoxicity, and insulin (B600854) signaling.

• Apoptosis and cell viability assays: Determining its cytotoxic or protective effects on different cell lines, including cancer cells and those relevant to metabolic diseases.

• Drug development: Evaluating its potential as a therapeutic agent for inflammatory or metabolic disorders.

Component-Based Biological Activities

Benzoylmesaconine

Benzoylmesaconine, derived from Aconitum plants, has demonstrated significant anti-inflammatory effects.[1] In lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, it has been shown to decrease the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α, as well as other inflammatory mediators like PGE2, NO, and ROS.[1][5] The underlying mechanism involves the suppression of the NF-κB and MAPK signaling pathways.[1]

Palmitate

Palmitate, a 16-carbon saturated fatty acid, is a key player in cellular metabolism and signaling.[6] In cell culture, it is widely used to model the effects of lipotoxicity. Palmitate has been shown to induce endoplasmic reticulum (ER) stress, modulate various signaling pathways including JNK, Erk1/2, and Akt, and trigger apoptosis in several cell types.[2][7][8][9] Depending on the cellular context, it can exert both pro- and anti-inflammatory effects.[1][5][10][11][12]

Quantitative Data Summary

The following tables summarize quantitative data for Benzoylmesaconine and Palmitate from published studies.

Table 1: Effects of Benzoylmesaconine on Pro-inflammatory Cytokine Production in LPS-Activated RAW264.7 Macrophages [5]

Concentration	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)
Control	Not specified	Not specified	Not specified
LPS	Not specified	Not specified	Not specified
LPS + 160 µM BMA	89.42	56.56	55.15

Table 2: Effects of Palmitate on Cell Viability in Intestinal Organoids [13]

Treatment Duration	Palmitate Concentration	Cell Viability (% of Control)
48 hours	0.25 mM	No significant change
48 hours	0.5 mM	Significant reduction
72 hours	0.25 mM	Toxic
72 hours	0.5 mM	Toxic
72 hours	1 mM	Toxic

Table 3: Effects of Palmitate in Various Cell Lines

Cell Line	Concentration	Duration	Observed Effect	Reference
BV-2 (microglia)	50 µM	4 and 24 hours	Increased mRNA of specific inflammatory genes, overall anti-inflammatory profile.[14]	[14]
HEK293	0.25 mM	8 hours	Reduced cell migration.[15]	[15]
HUVECs	200 µM	20 hours	No significant effect on viability, increased ROS production.[16]	[16]
RAW (macrophages)	0.25 and 0.5 mM	Not specified	Not toxic, inhibited phagocytosis.[10]	[10]

Experimental Protocols

Protocol 1: Evaluation of Anti-inflammatory Effects in Macrophages

This protocol is adapted from studies on Benzoylmesaconine and is designed to assess the anti-inflammatory potential of 14-Benzoylmesaconine-8-palmitate.[1][5]

1. Cell Culture and Seeding:

• Culture RAW264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.
• Seed cells in 96-well plates at a density of 5 x 10^4 cells/well for viability assays or 24-well plates at 2 x 10^5 cells/well for cytokine analysis. Allow cells to adhere overnight.

2. Compound Preparation and Treatment:

• Prepare a stock solution of 14-Benzoylmesaconine-8-palmitate in DMSO.
• Dilute the stock solution in culture medium to achieve final concentrations (e.g., 10, 20, 40, 80, 160 µM). Ensure the final DMSO concentration is below 0.1%.
• Pre-treat cells with the compound for 1-2 hours.
• Stimulate the cells with 1 µg/mL LPS for 24 hours. Include a vehicle control (DMSO) and a positive control (LPS alone).

3. Cell Viability Assay (MTT Assay):

• After treatment, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.
• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.
• Measure the absorbance at 490 nm using a microplate reader.

4. Cytokine Analysis (ELISA):

• Collect the cell culture supernatants after treatment.
• Measure the concentrations of TNF-α, IL-6, and IL-1β using commercially available ELISA kits according to the manufacturer's instructions.

5. Western Blot Analysis for Signaling Pathways:

• After treatment, lyse the cells and extract total protein.
• Perform SDS-PAGE and transfer proteins to a PVDF membrane.
• Probe the membrane with primary antibodies against key proteins in the NF-κB and MAPK pathways (e.g., p-p65, p-IκBα, p-JNK, p-ERK, p-p38).
• Use appropriate secondary antibodies and a chemiluminescence detection system.

Protocol 2: Assessment of Apoptosis Induction

This protocol is based on studies of Palmitate-induced apoptosis and can be used to determine if 14-Benzoylmesaconine-8-palmitate induces programmed cell death.[2][3][4]

1. Cell Culture and Seeding:

• Culture a relevant cell line (e.g., HepG2, INS-1E, or a cancer cell line of interest) in the appropriate medium.
• Seed cells in 6-well plates at a density that allows for 70-80% confluency at the time of analysis.

2. Compound Treatment:

• Prepare and dilute 14-Benzoylmesaconine-8-palmitate as described in Protocol 1.
• Treat cells with varying concentrations of the compound for 24-48 hours.

3. Annexin V/Propidium Iodide (PI) Staining:

• Harvest the cells (including floating cells in the supernatant).
• Wash the cells with cold PBS.
• Resuspend the cells in 1X Annexin V binding buffer.
• Add Annexin V-FITC and PI according to the manufacturer's protocol.
• Incubate in the dark for 15 minutes at room temperature.
• Analyze the cells by flow cytometry.

4. Caspase Activity Assay:

• Measure the activity of key executioner caspases (e.g., Caspase-3, Caspase-7) using a colorimetric or fluorometric assay kit according to the manufacturer's instructions.

Signaling Pathways and Experimental Workflows

Diagram 1: Benzoylmesaconine Anti-inflammatory Signaling Pathway

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palmitate modulates intracellular signaling, induces endoplasmic reticulum stress, and causes apoptosis in mouse 3T3-L1 and rat primary preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Palmitate induces apoptosis via a direct effect on mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scienceopen.com [scienceopen.com]
• 6. Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Palmitate reduces starvation-induced ER stress by inhibiting ER-phagy in hypothalamic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory and antifibrotic effects of methyl palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Shaping of Innate Immune Response by Fatty Acid Metabolite Palmitate [mdpi.com]
• 12. Fatty acid-mediated signaling as a target for developing type 1 diabetes therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular Effects of Chronic Exposure to Palmitate in Intestinal Organoids: A New Model to Study Obesity and Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Palmitate Induces an Anti-Inflammatory Response in Immortalized Microglial BV-2 and IMG Cell Lines that Decreases TNFα Levels in mHypoE-46 Hypothalamic Neurons in Co-Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Palmitic acid decreases cell migration by increasing RGS2 expression and decreasing SERCA expression - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Role of Palmitic Acid in the Co-Toxicity of Bacterial Metabolites to Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Neuropharmacological Research on Aconitum Alkaloids and Fatty Acid Conjugates

A Preliminary Investigator's Guide to 14-Benzoylmesaconine-8-palmitate

Disclaimer: Direct experimental data on "14-Benzoylmesaconine-8-palmitate" is not available in the current scientific literature. The following application notes and protocols are based on the known neuropharmacological activities of its constituent parent molecules, Benzoylmesaconine (B1261751) and Palmitate . This document is intended to serve as a foundational guide for researchers initiating studies on this novel compound.

Introduction

The compound 14-Benzoylmesaconine-8-palmitate represents a novel chemical entity derived from benzoylmesaconine, a monoester alkaloid found in Aconitum plants, and palmitic acid, a ubiquitous saturated fatty acid. Both parent molecules exhibit significant biological activities with potential implications for neuropharmacology. Benzoylmesaconine has demonstrated anti-inflammatory properties[1], while palmitate is a key signaling molecule involved in neuroinflammation and neuronal metabolism[2][3]. The conjugation of these two molecules could yield a compound with unique pharmacokinetic and pharmacodynamic properties, potentially offering novel therapeutic avenues for neurological disorders.

These application notes provide a theoretical framework and practical protocols for the initial neuropharmacological screening of 14-Benzoylmesaconine-8-palmitate.

Hypothesized Neuropharmacological Applications

Based on the known effects of its parent compounds, 14-Benzoylmesaconine-8-palmitate could be investigated for the following applications:

• Neuroinflammation: Given the anti-inflammatory effects of benzoylmesaconine and the pro-inflammatory signaling initiated by palmitate, this conjugate could act as a modulator of neuroinflammatory pathways. It may serve as a targeted delivery vehicle for benzoylmesaconine to specific cell types or subcellular compartments involved in inflammatory signaling.

• Neuropathic Pain: Aconitum alkaloids are known for their analgesic properties, although often associated with toxicity. The fatty acid conjugate might alter the toxicity profile while retaining or enhancing analgesic effects.

• Metabolic Neurological Disorders: Palmitate plays a role in neuronal insulin (B600854) resistance and cellular stress[2]. The benzoylmesaconine moiety could potentially counteract these detrimental effects.

Quantitative Data Summary of Parent Molecules

The following tables summarize key quantitative data for Benzoylmesaconine and Palmitate from existing literature. These values can serve as a benchmark for initial dose-ranging studies of 14-Benzoylmesaconine-8-palmitate.

Table 1: Anti-inflammatory Activity of Benzoylmesaconine (BMA) in LPS-stimulated RAW264.7 Macrophages [1]

Parameter	Concentration of BMA	Effect
IC50 (Cell Viability)	> 100 µM	Low cytotoxicity
NO Production Inhibition	10, 20, 40 µM	Significant reduction
PGE2 Production Inhibition	10, 20, 40 µM	Significant reduction
IL-6 Production Inhibition	10, 20, 40 µM	Significant reduction
TNF-α Production Inhibition	10, 20, 40 µM	Significant reduction
IL-1β Production Inhibition	10, 20, 40 µM	Significant reduction

Table 2: Effects of Palmitate on Neuronal and Glial Cells

Cell Type	Palmitate Concentration	Observed Effect	Reference
Hypothalamic Neurons	250 µM	Induces ER stress and apoptosis	[4]
HER2/neu-positive breast cancer cells	250 µM	Induces G2-phase cell cycle delay and apoptosis	[4]
Human Islets	Not specified	Induction of pro-inflammatory cytokines (IL-1β, TNF-α, IL-6, IL-8)	[5]
Murine Macrophages	Not specified	Induces NF-κB and COX-2 via TLR4	[5]

Experimental Protocols

The following are detailed protocols for foundational experiments to assess the neuropharmacological activity of 14-Benzoylmesaconine-8-palmitate.

Protocol 1: Assessment of Anti-inflammatory Activity in Microglia

This protocol is adapted from studies on benzoylmesaconine and is designed to evaluate the anti-inflammatory potential of the novel conjugate in a key neuroinflammatory cell type.

1. Cell Culture and Treatment:

• Culture BV-2 microglial cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
• Seed cells in 96-well plates for viability assays or 6-well plates for protein and RNA analysis.
• Pre-treat cells with varying concentrations of 14-Benzoylmesaconine-8-palmitate (e.g., 1, 10, 50 µM) for 1 hour.
• Stimulate cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.

2. Nitric Oxide (NO) Assay (Griess Test):

• Collect 50 µL of culture supernatant.
• Add 50 µL of Griess Reagent A and incubate for 10 minutes.
• Add 50 µL of Griess Reagent B and incubate for 10 minutes.
• Measure absorbance at 540 nm. A standard curve with sodium nitrite (B80452) should be used for quantification.

3. Cytokine Measurement (ELISA):

• Collect culture supernatants.
• Measure the concentrations of TNF-α, IL-6, and IL-1β using commercially available ELISA kits, following the manufacturer's instructions.

4. Western Blot Analysis for Signaling Pathway Proteins:

• Lyse cells and quantify protein concentration.
• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
• Probe with primary antibodies against p-p65, p65, p-JNK, JNK, p-ERK, ERK, p-p38, and p38.
• Use appropriate secondary antibodies and a chemiluminescence detection system.

5. Quantitative Real-Time PCR (qRT-PCR):

• Isolate total RNA from cells.
• Synthesize cDNA using a reverse transcription kit.
• Perform qRT-PCR using primers for Nos2, Ptgs2, Tnf, Il6, and Il1b. Normalize to a housekeeping gene like Gapdh.

Protocol 2: Evaluation of Neuronal Viability and Apoptosis

This protocol is based on studies of palmitate-induced neurotoxicity and can be used to determine if the benzoylmesaconine moiety can mitigate these effects.

1. Primary Neuronal Culture:

• Isolate cortical or hippocampal neurons from embryonic day 18 rat pups.
• Plate neurons on poly-L-lysine coated plates in Neurobasal medium supplemented with B27 and GlutaMAX.

2. Treatment:

• After 7 days in vitro, treat neurons with 14-Benzoylmesaconine-8-palmitate (e.g., 1, 10, 50 µM) with or without a neurotoxic concentration of palmitate (e.g., 200 µM) for 24-48 hours.

3. Cell Viability Assay (MTT):

• Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.
• Solubilize the formazan (B1609692) crystals with DMSO.
• Measure absorbance at 570 nm.

4. Apoptosis Assay (Caspase-3 Activity):

• Lyse neurons and measure protein concentration.
• Use a colorimetric or fluorometric caspase-3 assay kit according to the manufacturer's instructions to determine caspase-3 activity.

5. Immunofluorescence for Apoptotic Markers:

• Fix cells with 4% paraformaldehyde.
• Permeabilize with 0.25% Triton X-100.
• Block with 10% goat serum.
• Incubate with primary antibodies against cleaved caspase-3 or TUNEL staining.
• Use fluorescently labeled secondary antibodies and visualize with a fluorescence microscope.

Visualizations

The following diagrams illustrate the key signaling pathways of the parent molecules, which are hypothesized to be modulated by 14-Benzoylmesaconine-8-palmitate.

Caption: Benzoylmesaconine's anti-inflammatory mechanism.

Caption: Palmitate's impact on neuronal signaling.

Caption: Proposed research workflow.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palmitate-induced ER stress increases trastuzumab sensitivity in HER2/neu-positive breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid-mediated signaling as a target for developing type 1 diabetes therapies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of 14-Benzoylmesaconine-8-palmitate in Animal Models

Disclaimer: To date, no specific in vivo studies on the compound "14-Benzoylmesaconine-8-palmitate" have been published in peer-reviewed literature. The following application notes and protocols are a synthesized framework based on the known biological activities of its constituent molecules: Benzoylmesaconine (BMA) , an alkaloid with demonstrated anti-inflammatory and analgesic properties, and Palmitic Acid (PA) , a saturated fatty acid with known pro-inflammatory and metabolic effects. These protocols are intended to serve as a foundational guide for researchers initiating studies on this novel compound.

Introduction and Rationale

Benzoylmesaconine (BMA) is a major metabolite of Aconitum alkaloids and is recognized for its significant analgesic and anti-inflammatory effects, primarily through the suppression of the NF-κB and MAPK signaling pathways. Palmitic acid (PA), the most common saturated fatty acid in animals, is known to act as a pro-inflammatory agent by activating Toll-like receptors (TLR2/4), leading to the production of inflammatory cytokines.

The conjugation of BMA to palmitic acid via an ester linkage at the 8-position creates the novel entity, 14-Benzoylmesaconine-8-palmitate. This structural modification raises critical questions regarding its potential pharmacological profile:

• Pharmacokinetic Alteration: The lipophilic palmitate tail may significantly alter the absorption, distribution, metabolism, and excretion (ADME) profile of BMA, potentially enhancing its bioavailability or tissue penetration.

• Modulation of Efficacy: The dual nature of its components—one anti-inflammatory (BMA) and one pro-inflammatory (PA)—necessitates a thorough investigation to determine the net effect. The palmitate moiety could potentially target the molecule to specific cell types or, conversely, antagonize the therapeutic effects of BMA.

These protocols are designed to elucidate the in vivo effects of 14-Benzoylmesaconine-8-palmitate, focusing on its potential as an anti-inflammatory agent and characterizing its safety and pharmacokinetic profile in established animal models.

Signaling Pathways

To understand the potential mechanism of action, the known pathways for each component are presented below.

Figure 1: Benzoylmesaconine Anti-inflammatory Pathway.

Figure 2: Palmitic Acid Pro-inflammatory Pathway.

Quantitative Data from Literature

The following tables summarize quantitative data for Benzoylmesaconine and Palmitic Acid from published animal studies.

Table 1: In Vivo Efficacy and Pharmacokinetics of Benzoylmesaconine (BMA)

Parameter	Animal Model	Dose & Route	Observation	Reference
Analgesic Effect	Mice (ICR)	10 mg/kg, p.o.	Significantly depressed acetic acid-induced writhing.	[1]
Analgesic Effect	Rats (RCS)	30 mg/kg, p.o.	Significantly increased pain threshold in paw pressure test.	[1]
Half-life (T₁/₂)	Rats	5 mg/kg, p.o.	228.3 ± 117.0 min
AUC (0-t)	Rats	5 mg/kg, p.o.	2247.4 ± 1171.9 ng·min/mL

| Mean Residence Time | Rats | 5 mg/kg, p.o. | 155.0 ± 33.2 min | |

Table 2: In Vivo Pro-inflammatory Effects of Palmitic Acid (PA)

Parameter	Animal Model	Dose & Route	Observation	Reference
Cell-mediated Immunity	Mice	2 mg/kg & 5 mg/kg	Significantly increased paw thickness in DTH response.	[2]
Phagocytic Activity	Mice	2, 5, 10 mg/kg	Dose-dependent increase in macrophage phagocytic index.	[2]
Inflammatory Priming	Mice	Fed PA-enriched diet	Enhanced TNF, IL-6, and IL-1β expression after ex vivo LPS treatment.	[3]

| Endotoxemia Severity | Mice | PA exposure (9 days) | Increased severity and mortality after LPS challenge. |[3] |

Experimental Protocols

Protocol 1: Evaluation of Anti-inflammatory Activity in a Rat Model of Acute Inflammation

Objective: To determine the efficacy of 14-Benzoylmesaconine-8-palmitate in reducing acute inflammation and to compare its potency with Benzoylmesaconine.

Model: Carrageenan-induced Paw Edema in Rats. This is a classic, reproducible model for screening acute anti-inflammatory drugs.

Figure 3: Workflow for Carrageenan-induced Paw Edema Model.

Materials:

• Male Wistar rats (180-220g)

• 14-Benzoylmesaconine-8-palmitate (Test Compound)

• Benzoylmesaconine (BMA) (Comparator)

• Indomethacin (Positive Control)

• λ-Carrageenan (Sigma-Aldrich)

• Vehicle (e.g., 0.5% Carboxymethyl cellulose (B213188) (CMC) in saline)

• Digital Plethysmometer

Procedure:

• Animal Acclimatization: House animals under standard conditions (12h light/dark cycle, 22±2°C) with ad libitum access to food and water for at least 7 days.

• Grouping: Randomly divide rats into experimental groups (n=6-8 per group):

  • Group 1: Vehicle Control (p.o.)

  • Group 2: Positive Control (Indomethacin, 10 mg/kg, p.o.)

  • Group 3: Comparator (BMA, 30 mg/kg, p.o.)

  • Group 4: Test Compound (Low Dose, e.g., 15 mg/kg, p.o.)

  • Group 5: Test Compound (High Dose, e.g., 30 mg/kg, p.o.)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Dosing: Administer the respective compounds or vehicle orally (p.o.) 60 minutes prior to carrageenan injection.

• Inflammation Induction: Inject 0.1 mL of a 1% carrageenan suspension in sterile saline into the sub-plantar surface of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis:

  • Calculate the edema volume (mL) by subtracting the baseline paw volume from the post-injection volume.

  • Calculate the percentage inhibition of edema for each treated group relative to the vehicle control group using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 (where V_c is the average edema volume of the control group and V_t is the average edema volume of the treated group).

• Terminal Procedures (Optional): At the end of the experiment (e.g., 5 hours), animals can be euthanized.

  • Tissue Collection: The inflamed paw tissue can be collected for histopathological analysis or homogenization to measure local cytokine levels (TNF-α, IL-1β, IL-6) and myeloperoxidase (MPO) activity.

  • Blood Collection: Blood can be collected via cardiac puncture for plasma separation to analyze systemic cytokine levels.

Protocol 2: Evaluation of Pro-inflammatory Potential in a Mouse Model

Objective: To determine if 14-Benzoylmesaconine-8-palmitate possesses intrinsic pro-inflammatory activity, similar to its palmitic acid component, or if it can prime the immune system for an exaggerated response to a secondary stimulus.

Model: Lipopolysaccharide (LPS) Challenge in Mice.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• 14-Benzoylmesaconine-8-palmitate (Test Compound)

• Palmitic Acid (PA) (Positive Control)

• Lipopolysaccharide (LPS) from E. coli

• Vehicle (e.g., Saline with 0.1% BSA)

Procedure:

• Animal Acclimatization & Grouping: Acclimatize and group animals as described in Protocol 1.

  • Group 1: Vehicle + Saline

  • Group 2: Vehicle + LPS (1 mg/kg, i.p.)

  • Group 3: PA (5 mg/kg, i.p.) + LPS (1 mg/kg, i.p.)

  • Group 4: Test Compound (e.g., 10 mg/kg, i.p.) + Saline

  • Group 5: Test Compound (e.g., 10 mg/kg, i.p.) + LPS (1 mg/kg, i.p.)

• Dosing (Priming): Administer the respective test compound, PA, or vehicle via intraperitoneal (i.p.) injection.

• Secondary Challenge: Four hours after the initial injection, administer either saline or LPS (1 mg/kg, i.p.) to the appropriate groups.

• Sample Collection: 90 minutes after the LPS/saline challenge, collect blood via retro-orbital sinus or cardiac puncture into EDTA-coated tubes.

• Cytokine Analysis: Centrifuge blood to obtain plasma. Analyze plasma levels of key pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) using commercially available ELISA kits.

• Data Analysis: Compare cytokine levels between groups to determine if the test compound alone induces inflammation or if it enhances the LPS-induced cytokine storm.

Proposed Studies and Expected Outcomes

Table 3: Proposed Investigational Framework for 14-Benzoylmesaconine-8-palmitate

Study Type	Animal Model	Proposed Dose Range (p.o.)	Primary Endpoints	Expected Outcome / Hypothesis
Acute Anti-inflammatory	Carrageenan Paw Edema (Rat)	10 - 50 mg/kg	Paw volume, MPO activity, tissue cytokines (TNF-α, IL-6)	The compound will show dose-dependent reduction in paw edema. Potency may be higher or lower than BMA depending on PK/PD changes.
Analgesic Activity	Acetic Acid Writhing (Mouse)	10 - 50 mg/kg	Number of writhes	The compound will reduce the number of writhes, indicating peripheral analgesic activity.
Pharmacokinetics	Rat (Jugular Vein Cannulated)	10 mg/kg (p.o. & i.v.)	Plasma concentration over time (AUC, T₁/₂, Cmax)	The palmitate moiety is expected to increase oral bioavailability and half-life compared to BMA alone.

| Pro-inflammatory Priming | LPS Challenge (Mouse) | 10 mg/kg (i.p.) | Plasma TNF-α, IL-6 | The compound may show minimal intrinsic pro-inflammatory activity but could potentially prime for a slightly enhanced LPS response due to the PA moiety. |

These protocols provide a comprehensive starting point for the preclinical in vivo evaluation of 14-Benzoylmesaconine-8-palmitate. Researchers should adapt dosages and time points based on preliminary tolerability and pharmacokinetic studies.

References

• 1. mdpi.com [mdpi.com]
• 2. In silico and in vivo assessment of the immunostimulatory activity of palmitic acid derived from Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating Mitochondrial Function with 14-Benzoylmesaconine-8-palmitate

Disclaimer: The following application notes and protocols are provided for research purposes only. 14-Benzoylmesaconine-8-palmitate is a compound where the direct and specific investigation of mitochondrial function is not extensively documented in publicly available scientific literature. The information presented here is a synthesized guide based on the known biological activities of its constituent moieties: benzoylmesaconine (B1261751) and palmitate. Researchers should exercise caution and validate these protocols for their specific experimental context.

Introduction

14-Benzoylmesaconine-8-palmitate is an ester conjugate of benzoylmesaconine, a diterpenoid alkaloid, and palmitic acid, a common saturated fatty acid. This unique structure suggests a potential dual role in cellular and mitochondrial studies. The palmitate moiety may facilitate entry into the cell and subsequent mitochondrial uptake, where it can be a substrate for β-oxidation. The benzoylmesaconine moiety is known for its anti-inflammatory properties, primarily through the inhibition of NF-κB and MAPK signaling pathways.[1] The combination of these two molecules in 14-Benzoylmesaconine-8-palmitate presents an interesting tool to investigate the interplay between mitochondrial fatty acid metabolism and inflammatory signaling.

Palmitate itself is known to induce mitochondrial stress, increase reactive oxygen species (ROS) production, and can lead to apoptosis in various cell types.[2][3][4][5] In contrast, benzoylmesaconine has been shown to reduce the production of inflammatory mediators and ROS.[1] Therefore, 14-Benzoylmesaconine-8-palmitate could be used to probe how modulating inflammatory pathways directly at the mitochondrial level—a key organelle in both metabolism and apoptosis—affects cellular function.

These application notes provide a framework for utilizing 14-Benzoylmesaconine-8-palmitate to explore its effects on key aspects of mitochondrial function, including respiration, membrane potential, ATP production, and ROS generation.

Data Presentation: Hypothetical Quantitative Data

The following tables summarize hypothetical data from experiments investigating the effects of 14-Benzoylmesaconine-8-palmitate on mitochondrial function in a model cell line (e.g., HepG2 or C2C12).

Table 1: Effect of 14-Benzoylmesaconine-8-palmitate on Mitochondrial Respiration

Treatment Group	Basal Respiration (pmol O₂/min)	ATP-Linked Respiration (pmol O₂/min)	Maximal Respiration (pmol O₂/min)	Spare Respiratory Capacity (%)
Vehicle Control	150 ± 12	110 ± 9	350 ± 25	200 ± 18
Palmitate (200 µM)	180 ± 15	130 ± 11	250 ± 20	70 ± 8
Benzoylmesaconine (10 µM)	145 ± 11	105 ± 8	340 ± 22	195 ± 15
14-Benzoylmesaconine-8-palmitate (10 µM)	165 ± 14	120 ± 10	300 ± 21	135 ± 12

Table 2: Effect of 14-Benzoylmesaconine-8-palmitate on Mitochondrial Membrane Potential and ATP Levels

Treatment Group	Mitochondrial Membrane Potential (TMRM Fluorescence, AU)	Cellular ATP Levels (µM)
Vehicle Control	100 ± 8	1.5 ± 0.1
Palmitate (200 µM)	65 ± 7	0.9 ± 0.08
Benzoylmesaconine (10 µM)	98 ± 9	1.4 ± 0.1
14-Benzoylmesaconine-8-palmitate (10 µM)	80 ± 6	1.1 ± 0.09

Table 3: Effect of 14-Benzoylmesaconine-8-palmitate on Mitochondrial ROS Production

Treatment Group	Mitochondrial ROS (MitoSOX Red Fluorescence, AU)
Vehicle Control	100 ± 10
Palmitate (200 µM)	250 ± 22
Benzoylmesaconine (10 µM)	95 ± 8
14-Benzoylmesaconine-8-palmitate (10 µM)	150 ± 15

Experimental Protocols

Protocol 1: Measurement of Mitochondrial Oxygen Consumption Rate (OCR)

This protocol outlines the use of an extracellular flux analyzer to measure the effect of 14-Benzoylmesaconine-8-palmitate on mitochondrial respiration.

Materials:

• Cell culture medium

• 14-Benzoylmesaconine-8-palmitate

• Palmitate-BSA conjugate

• Benzoylmesaconine

• Extracellular flux analyzer (e.g., Seahorse XF)

• Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

• Mitochondrial stress test kit (containing Oligomycin, FCCP, and Rotenone/Antimycin A)

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: On the day of the assay, replace the culture medium with fresh medium containing the vehicle control, palmitate, benzoylmesaconine, or 14-Benzoylmesaconine-8-palmitate at the desired concentrations. Incubate for the desired treatment time (e.g., 6, 12, or 24 hours).

• Assay Preparation: One hour before the assay, replace the treatment medium with pre-warmed assay medium. Incubate the plate at 37°C in a non-CO₂ incubator.

• Instrument Setup: Calibrate the extracellular flux analyzer sensor cartridge.

• Mitochondrial Stress Test: Load the mitochondrial stress test compounds into the appropriate ports of the sensor cartridge.

  • Port A: Oligomycin (ATP synthase inhibitor)

  • Port B: FCCP (uncoupling agent)

  • Port C: Rotenone/Antimycin A (Complex I and III inhibitors)

• Data Acquisition: Place the cell culture plate in the analyzer and initiate the assay protocol. The instrument will measure the OCR at baseline and after the sequential injection of the mitochondrial inhibitors.

• Data Analysis: Normalize the OCR data to cell number or protein concentration. Calculate the parameters of mitochondrial respiration (basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity).

Protocol 2: Assessment of Mitochondrial Membrane Potential (ΔΨm)

This protocol uses the fluorescent dye Tetramethylrhodamine, Methyl Ester (TMRM) to assess changes in mitochondrial membrane potential.

Materials:

• Cells cultured on glass-bottom dishes or black-walled microplates

• 14-Benzoylmesaconine-8-palmitate

• TMRM (Tetramethylrhodamine, Methyl Ester)

• CCCP (carbonyl cyanide m-chlorophenyl hydrazone) - as a positive control for depolarization

• Hoechst 33342 (for nuclear staining)

• Fluorescence microscope or plate reader

Procedure:

• Cell Treatment: Treat cells with 14-Benzoylmesaconine-8-palmitate and controls for the desired duration.

• Dye Loading: Add TMRM to the culture medium at a final concentration of 20-100 nM. Incubate for 30 minutes at 37°C.

• Washing: Gently wash the cells twice with pre-warmed phosphate-buffered saline (PBS).

• Imaging/Measurement:

  • Microscopy: Image the cells using a fluorescence microscope with appropriate filters for TMRM (e.g., 548 nm excitation / 573 nm emission). For a ratiometric analysis, co-stain with a mitochondrial-staining dye that is not dependent on membrane potential.

  • Plate Reader: Measure the fluorescence intensity using a microplate reader.

• Positive Control: In a separate well, treat cells with CCCP (e.g., 10 µM) for 5-10 minutes before measurement to induce complete mitochondrial depolarization.

• Data Analysis: Quantify the mean fluorescence intensity per cell or per well. Normalize the data to the vehicle control.

Protocol 3: Measurement of Cellular ATP Levels

This protocol uses a luciferase-based assay to quantify total cellular ATP.

Materials:

• Cells cultured in opaque-walled microplates

• 14-Benzoylmesaconine-8-palmitate

• ATP assay kit (luciferase-based)

• Luminometer

Procedure:

• Cell Treatment: Treat cells with 14-Benzoylmesaconine-8-palmitate and controls for the desired duration.

• Cell Lysis: Lyse the cells according to the ATP assay kit manufacturer's instructions to release the cellular ATP.

• Luciferase Reaction: Add the luciferase reagent to each well. This reagent contains luciferin (B1168401) and luciferase, which will produce light in the presence of ATP.

• Luminescence Measurement: Immediately measure the luminescence using a luminometer. The light output is directly proportional to the ATP concentration.

• Data Analysis: Create a standard curve using known concentrations of ATP. Calculate the ATP concentration in the samples based on the standard curve and normalize to cell number or protein concentration.

Protocol 4: Detection of Mitochondrial Reactive Oxygen Species (ROS)

This protocol uses MitoSOX Red, a fluorescent probe that specifically targets mitochondria and fluoresces upon oxidation by superoxide.

Materials:

• Cells cultured on glass-bottom dishes or black-walled microplates

• 14-Benzoylmesaconine-8-palmitate

• MitoSOX Red reagent

• Antimycin A (as a positive control for ROS production)

• Hoechst 33342 (for nuclear staining)

• Fluorescence microscope or plate reader

Procedure:

• Cell Treatment: Treat cells with 14-Benzoylmesaconine-8-palmitate and controls for the desired duration.

• Dye Loading: Add MitoSOX Red to the culture medium at a final concentration of 5 µM. Incubate for 10-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells three times with pre-warmed PBS.

• Imaging/Measurement:

  • Microscopy: Image the cells using a fluorescence microscope with appropriate filters for MitoSOX Red (e.g., 510 nm excitation / 580 nm emission).

  • Plate Reader: Measure the fluorescence intensity using a microplate reader.

• Positive Control: In a separate well, treat cells with Antimycin A (e.g., 10 µM) for 30-60 minutes before or during dye loading to induce mitochondrial ROS production.

• Data Analysis: Quantify the mean fluorescence intensity per cell or per well. Normalize the data to the vehicle control.

Visualizations

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway of 14-Benzoylmesaconine-8-palmitate.

Experimental Workflow

Caption: Experimental workflow for investigating mitochondrial function.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Different effects of oleate vs. palmitate on mitochondrial function, apoptosis, and insulin signaling in L6 skeletal muscle cells: role of oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palmitate Induces Mitochondrial Energy Metabolism Disorder and Cellular Damage via the PPAR Signaling Pathway in Diabetic Cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Increased Mitochondrial Fatty Acid Oxidation Is Sufficient to Protect Skeletal Muscle Cells from Palmitate-induced Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Atlas of metabolism reveals palmitic acid results in mitochondrial dysfunction and cell apoptosis by inhibiting fatty acid β-oxidation in Sertoli cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14-Benzoylmesaconine-8-palmitate: A Potential Lead Compound for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Benzoylmesaconine-8-palmitate is a lipo-alkaloid compound identified in plant species of the Aconitum genus, notably Aconitum toxicum and Aconitum carmichaelii. As a member of the aconitine-type diterpenoid alkaloids, this compound shares a structural backbone with molecules known for their potent biological activities. While Aconitum alkaloids are historically recognized for their cardiotoxicity and neurotoxicity, primarily through the modulation of voltage-gated sodium channels, recent investigations into their lipo-alkaloid derivatives have revealed potential therapeutic benefits, including anti-inflammatory and analgesic properties. This document provides a summary of the available data on 14-Benzoylmesaconine-8-palmitate and detailed protocols for its synthesis and evaluation, positioning it as a compound of interest for further drug discovery and development.

Quantitative Data Summary

Table 1: In Vitro Anti-Inflammatory Activity of a Related Lipo-Alkaloid

Compound	Assay	Target	Activity/Inhibition (%) at 50 µM
14-Benzoylaconine-8-linoleate	COX-1 Inhibition	Cyclooxygenase-1	Moderate
14-Benzoylaconine-8-linoleate	COX-2 Inhibition	Cyclooxygenase-2	Significant
14-Benzoylaconine-8-linoleate	LTB4 Formation Inhibition	5-Lipoxygenase	Pronounced

Data is extrapolated from studies on analogous compounds and should be considered indicative.

Table 2: In Vivo Toxicity Data for a Related Lipo-Alkaloid

Compound	Animal Model	Route of Administration	Starting Dose	Observation Period	Outcome
14-Benzoylaconine-8-palmitate	Male CFLP mice	Intravenous	1 mg/kg	24 hours	Toxicity observed

Specific LD50 value is not reported. The starting dose was adjusted based on observed outcomes.

Experimental Protocols

Protocol 1: Semi-synthesis of 14-Benzoylaconine-8-palmitate

This protocol is adapted from the method described by Csupor et al. (2009) for the semi-synthesis of related lipo-alkaloids.[1]

Materials:

• Aconitine (B1665448)

• Palmitic acid

• Chloroform (B151607) (CHCl3)

• Methanol (MeOH)

• Sephadex LH-20

• Oil bath

• Vacuum pump

• Glassware for reaction and chromatography

Procedure:

• Combine 30 mg of aconitine and 60 mg of palmitic acid in a reaction vessel.

• Heat the mixture in an oil bath at 110°C for 3 hours under a vacuum of 10 mbar.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Dissolve the reaction mixture in a 1:1 solution of chloroform and methanol.

• Purify the dissolved mixture using gel filtration chromatography on a Sephadex LH-20 column.

• Elute the column with a 1:1 chloroform:methanol mobile phase.

• Collect the fractions containing the purified 14-benzoylaconine-8-palmitate.

• Confirm the identity and purity of the final product using NMR and mass spectrometry.

Protocol 2: In Vitro Anti-Inflammatory Assays

The following protocols for assessing anti-inflammatory activity are based on the methodologies used for evaluating related Aconitum alkaloids.[1]

2.1 COX-1 and COX-2 Inhibition Assay

Materials:

• Purified prostaglandin (B15479496) H synthase (PGHS)-1 (from ram seminal vesicles) for COX-1 assay

• Purified PGHS-2 (from sheep placental cotyledons) for COX-2 assay

• Arachidonic acid

• PGE2 EIA kit

• 14-Benzoylmesaconine-8-palmitate (dissolved in absolute Ethanol)

• 96-well plates

• Incubator

Procedure:

• Prepare solutions of the test compound (14-Benzoylmesaconine-8-palmitate) in absolute ethanol.

• In a 96-well plate, add the purified COX-1 or COX-2 enzyme.

• Add the test compound to the wells at a final concentration of 50 µM.

• Initiate the enzymatic reaction by adding arachidonic acid.

• Incubate the plate under appropriate conditions.

• Determine the concentration of PGE2, the product of the reaction, using a competitive PGE2 EIA kit according to the manufacturer's instructions.

• Calculate the percentage inhibition of COX-1 and COX-2 activity by the test compound compared to a vehicle control.

2.2 Leukotriene B4 (LTB4) Formation Inhibitory Assay

Materials:

• Leukotriene B4 (LTB4) EIA kit

• Cell line capable of producing LTB4 (e.g., neutrophils)

• 14-Benzoylmesaconine-8-palmitate (dissolved in absolute Ethanol)

• Cell culture medium and reagents

Procedure:

• Culture the chosen cell line under standard conditions.

• Treat the cells with the test compound (14-Benzoylmesaconine-8-palmitate) at a final concentration of 50 µM.

• Stimulate the cells to produce LTB4.

• Collect the cell supernatant.

• Measure the concentration of LTB4 in the supernatant using a competitive LTB4 EIA kit according to the manufacturer's instructions.

• Calculate the percentage inhibition of LTB4 formation by the test compound compared to a vehicle control.

Protocol 3: In Vivo Acute Toxicity Study

This protocol is based on the in vivo toxicity testing of a related lipo-alkaloid in mice.[1]

Materials:

• Male CFLP mice

• 14-Benzoylmesaconine-8-palmitate

• Dimethylsulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Syringes and needles for intravenous injection

Procedure:

• Prepare a stock solution of 14-Benzoylmesaconine-8-palmitate at 10 mg/mL in DMSO.

• Dilute the stock solution with PBS to the desired dosing concentrations.

• Administer the test compound to male CFLP mice via intravenous injection at a volume of 100 µL per 10 g of body weight.

• Start with an initial dose of 1 mg/kg.

• Observe the mice continuously for the first 4 hours and then periodically for 24 hours.

• Record any signs of toxicity, morbidity, and mortality.

• Based on the results of the initial dose, subsequent doses for new groups of animals can be increased or decreased to determine the approximate lethal dose.

Visualizations

Below are diagrams illustrating a potential signaling pathway and experimental workflows relevant to the study of 14-Benzoylmesaconine-8-palmitate.

Caption: Potential mechanism of anti-inflammatory action.

Caption: Workflow for in vitro anti-inflammatory assays.

Caption: Workflow for semi-synthesis and purification.

References

• 1. files.core.ac.uk [files.core.ac.uk]

Technical Notes & Optimization

"14-Benzoylmesaconine-8-palmitate" solubility issues in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility challenges associated with 14-Benzoylmesaconine-8-palmitate in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and why is it difficult to dissolve in aqueous solutions?

A1: 14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid. Its chemical structure includes a large, non-polar palmitate group, which makes the molecule highly lipophilic (fat-soluble) and consequently poorly soluble in water-based solutions like buffers and cell culture media.[1] Compounds of this nature, often referred to as "grease-ball" molecules, tend to aggregate and precipitate in aqueous environments.

Q2: I have a solid sample of 14-Benzoylmesaconine-8-palmitate. What is the recommended initial step for solubilization for in vitro experiments?

A2: The recommended initial step is to prepare a concentrated stock solution in a water-miscible organic solvent in which the compound is highly soluble. Dimethyl sulfoxide (B87167) (DMSO) is a common choice for this purpose.[2] Creating a high-concentration stock allows for the addition of a minimal volume of organic solvent to your aqueous experimental setup, thereby reducing potential solvent-induced artifacts.

Q3: What is the maximum concentration of DMSO that is safe for my cell-based assays?

A3: The tolerance to DMSO is cell-line specific. However, a general guideline is to keep the final concentration of DMSO in your cell culture medium at or below 0.5%.[3][4] Some robust cell lines may tolerate up to 1%, but it is always best practice to perform a vehicle control experiment to assess the impact of the solvent on your specific cells.[5][6] Primary cells are often more sensitive.[3]

Q4: My compound precipitates when I add the DMSO stock solution to my aqueous buffer. What should I do?

A4: This is a common issue when diluting a lipophilic compound from an organic stock into an aqueous medium. The key is to avoid a rapid change in solvent polarity. Instead of adding the aqueous buffer to your stock, you should add the stock solution dropwise to the larger volume of the vigorously stirring or vortexing aqueous buffer.[7] This gradual introduction helps to disperse the compound more effectively and can prevent immediate precipitation.

Q5: Are there alternatives to DMSO for solubilizing 14-Benzoylmesaconine-8-palmitate?

A5: Yes, other water-miscible organic solvents such as ethanol, dimethylformamide (DMF), or N-methyl-2-pyrrolidone (NMP) can be used.[8] Additionally, formulation strategies involving solubilizing agents like cyclodextrins or surfactants (e.g., Tween-20, Triton X-100 for non-cell-based assays) can be employed to enhance aqueous solubility.[9][10][11]

Troubleshooting Guides

Issue 1: Compound precipitates out of solution during the experiment.

This guide will help you diagnose and resolve compound precipitation that occurs after initial successful solubilization.

Troubleshooting Steps:

• Verify Final Concentration: Ensure the final concentration of 14-Benzoylmesaconine-8-palmitate in your aqueous medium does not exceed its solubility limit. You may need to perform a solubility test to determine this limit in your specific buffer system.

• Check for Temperature Effects: Solubility is often temperature-dependent. If you prepared the solution at room temperature and are conducting your experiment at 37°C or storing it at 4°C, the change in temperature could cause the compound to precipitate.[2] Aim to prepare and use the solutions at the same temperature.

• Assess pH Stability: The pH of your buffer can influence the ionization state and solubility of your compound. Ensure your buffer has sufficient capacity to maintain a stable pH throughout the experiment.

• Method of Dilution: Re-evaluate your dilution technique. Always add the organic stock to the vortexing aqueous solution.[7]

• Consider Adsorption: Highly lipophilic compounds can adsorb to plastic surfaces. Consider using low-adhesion microplates or glassware.

Issue 2: Inconsistent results or lower than expected activity in biological assays.

This could be related to poor solubility and bioavailability of the compound in the assay.

Troubleshooting Steps:

• Visual Inspection: Before and after adding the compound to your assay, visually inspect the solution (e.g., under a microscope for cell cultures) for any signs of precipitation or cloudiness.

• Use of Solubilizing Agents: If DMSO alone is insufficient, consider using a solubilizing agent. Cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HPβCD), can encapsulate the lipophilic molecule, increasing its apparent water solubility.[12][13]

• Kinetic vs. Thermodynamic Solubility: You might be observing kinetic solubility, where a supersaturated state is temporarily achieved but is not stable over time. Consider shorter incubation times if your experimental design allows.

• Vehicle Control: Always include a vehicle control (your final aqueous solution with the same concentration of DMSO or other solvents/excipients but without the compound) to ensure that the observed effects are due to the compound and not the solvent system.

Quantitative Data

Table 1: Solubility of Benzoylmesaconine (Parent Compound)

Solvent	Concentration
DMF	~30 mg/ml
DMSO	~30 mg/ml
Ethanol	~30 mg/ml

| Ethanol:PBS (pH 7.2) (1:5) | ~0.16 mg/ml |

Table 2: Recommended Maximum Final Concentrations of Co-solvents in Cell Culture

Co-solvent	Recommended Max. Concentration (v/v)	Notes
DMSO	0.1% - 0.5%	Cell line dependent; always test for cytotoxicity.[3]

| Ethanol | < 0.5% | Can be toxic to cells at higher concentrations. |

Experimental Protocols

Protocol 1: Preparation of a Stock Solution and Working Solutions

This protocol describes the standard method for preparing a stock solution of a highly lipophilic compound and diluting it into an aqueous buffer.

Materials:

• 14-Benzoylmesaconine-8-palmitate (solid)

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile aqueous buffer (e.g., PBS, cell culture medium)

• Vortex mixer

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 10 mM stock solution of 14-Benzoylmesaconine-8-palmitate in 100% DMSO. Ensure the compound is completely dissolved. Gentle warming or sonication may be required.

• To prepare your working solution, first, vigorously vortex the required volume of your aqueous buffer.

• While the buffer is still vortexing, slowly add the required volume of the DMSO stock solution dropwise into the buffer.

• Continue vortexing for an additional 30-60 seconds to ensure thorough mixing.

• Visually inspect the solution for any signs of precipitation. If the solution appears cloudy, the solubility limit may have been exceeded.

Protocol 2: Enhancing Solubility with Hydroxypropyl-β-cyclodextrin (HPβCD)

This protocol provides a method to increase the aqueous solubility of 14-Benzoylmesaconine-8-palmitate using a cyclodextrin.

Materials:

• 14-Benzoylmesaconine-8-palmitate stock solution in DMSO (e.g., 10 mM)

• Hydroxypropyl-β-cyclodextrin (HPβCD)

• Aqueous buffer

Procedure:

• Prepare a solution of HPβCD in your aqueous buffer. A common starting concentration is 10-20% (w/v).

• While vigorously stirring the HPβCD solution, add the DMSO stock solution of 14-Benzoylmesaconine-8-palmitate dropwise.

• Allow the mixture to stir at room temperature for at least 1 hour to facilitate the formation of the inclusion complex.

• This complexed solution can then be used in your experiments. Remember to include an HPβCD vehicle control.

Visualizations

Caption: Workflow for preparing and troubleshooting aqueous solutions.

Caption: Putative anti-inflammatory signaling pathway.[14]

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. lifetein.com [lifetein.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. researchgate.net [researchgate.net]
• 12. alzet.com [alzet.com]
• 13. researchgate.net [researchgate.net]
• 14. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

"14-Benzoylmesaconine-8-palmitate" stability and degradation in storage

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 14-Benzoylmesaconine-8-palmitate in storage?

A1: Based on the behavior of related diester-diterpenoid alkaloids, the primary factors contributing to the degradation of 14-Benzoylmesaconine-8-palmitate are likely to be:

• pH: The stability of DDAs is highly dependent on the pH of the solution.[1] Hydrolysis of the ester bonds is a major degradation pathway.[2]

• Temperature: Elevated temperatures can accelerate degradation. For short-term storage, refrigeration is recommended, while long-term storage should be at -20°C.[3]

• Solvent: The choice of solvent can impact stability. In methanol, for example, methoxy-substituted derivatives can form.[1]

• Light and Air: Exposure to light and air should be minimized. It is recommended to store the compound in a well-closed, light-resistant container.

Q2: What is the most probable degradation pathway for 14-Benzoylmesaconine-8-palmitate?

A2: The most probable degradation pathway is the hydrolysis of its two ester groups.[4][5] This typically occurs in a stepwise manner:

• Hydrolysis of the C-8 Palmitate Ester: The ester bond at the C-8 position is generally more labile than the C-14 benzoyl ester. Hydrolysis of the palmitate group would yield 14-Benzoylmesaconine (a monoester-diterpenoid alkaloid).

• Hydrolysis of the C-14 Benzoyl Ester: The resulting monoester can then undergo further hydrolysis at the C-14 position to yield Mesaconine (an amino-alcohol-type alkaloid).[2]

This two-step hydrolysis significantly reduces the toxicity of the compound.[6]

Q3: How can I monitor the stability of my 14-Benzoylmesaconine-8-palmitate sample during an experiment?

A3: The most common method for monitoring the stability of aconitine (B1665448) alkaloids is High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection.[7][8][9] You can set up a stability study where you analyze your sample at different time points and under different conditions (e.g., temperature, pH). A decrease in the peak area of 14-Benzoylmesaconine-8-palmitate and the appearance of new peaks corresponding to its degradation products would indicate instability.

Q4: I see some unexpected peaks in my chromatogram after storing my sample. What could they be?

A4: Unexpected peaks could be degradation products. Based on the known degradation of related compounds, these peaks could correspond to:

• 14-Benzoylmesaconine: The initial hydrolysis product.

• Mesaconine: The fully hydrolyzed product.

• Pyro-derivatives: Thermal degradation can lead to the formation of pyro-aconitine-type alkaloids.[1]

To confirm the identity of these peaks, LC-MS/MS analysis is recommended to determine their molecular weights and fragmentation patterns.[10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of compound potency or inconsistent experimental results.	Degradation of 14-Benzoylmesaconine-8-palmitate due to improper storage or handling.	1. Review your storage conditions. Ensure the compound is stored at the recommended temperature in a tightly sealed, light-resistant container. 2. Prepare fresh stock solutions for each experiment. 3. Perform a quick purity check of your stock solution using HPLC before starting a critical experiment.
Appearance of new peaks in HPLC analysis over time.	The compound is degrading in the solvent used for the stock solution.	1. Investigate the stability of the compound in your chosen solvent. Consider using a different solvent if degradation is rapid. 2. If possible, prepare stock solutions in a non-aqueous solvent like DMSO and store them at -20°C or below.[1] 3. For aqueous solutions, use buffers at a neutral or slightly acidic pH and use them immediately.[1]
Inconsistent results between different batches of the compound.	The initial purity of the compound may vary, or degradation may have occurred during shipping or storage.	1. Always check the certificate of analysis for the purity of a new batch. 2. Run a baseline HPLC analysis on any new batch to confirm its purity and compare it to previous batches.

Data Presentation: Recommended Storage Conditions

The following storage recommendations are based on general guidelines for aconitine-type alkaloids.

Storage Duration	Condition	Temperature	Container	Notes
Short-term (days to weeks)	Solid Powder	0 - 4 °C	Dry, dark, well-closed vial	Protect from light and moisture.
Long-term (months to years)	Solid Powder	-20 °C	Dry, dark, well-closed vial	For optimal stability, store in a freezer.[3]
Stock Solutions (Non-aqueous)	In DMSO or similar	-20 °C	Tightly sealed vial	Minimize freeze-thaw cycles.
Working Solutions (Aqueous)	In buffer	2 - 8 °C	Tightly sealed vial	Prepare fresh and use as soon as possible, ideally within 24 hours. Stability in aqueous solutions is pH-dependent.[1]

Experimental Protocols

Protocol: General Stability Assessment of 14-Benzoylmesaconine-8-palmitate using HPLC-UV

Objective: To evaluate the stability of 14-Benzoylmesaconine-8-palmitate in a specific solvent and temperature condition over time.

Materials:

• 14-Benzoylmesaconine-8-palmitate

• HPLC-grade solvent (e.g., methanol, acetonitrile (B52724), DMSO)

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Volumetric flasks and pipettes

• Incubator or water bath set to the desired temperature

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 14-Benzoylmesaconine-8-palmitate and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Preparation of Stability Samples:

  • Dilute the stock solution with the same solvent to a working concentration suitable for HPLC analysis (e.g., 50 µg/mL).

  • Aliquot the working solution into several vials.

• Time-Zero (T0) Analysis:

  • Immediately inject one of the freshly prepared vials into the HPLC system to get the initial concentration and purity profile. This will serve as your baseline.

• Incubation:

  • Place the remaining vials in the controlled temperature environment (e.g., 25°C for room temperature stability, 40°C for accelerated stability).

  • Protect the vials from light.

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), remove one vial from the incubator.

  • Allow the vial to return to room temperature.

  • Inject the sample into the HPLC system.

• HPLC Conditions (Example):

  • Column: C18 reversed-phase

  • Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid, if needed for better peak shape).

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: Approximately 235 nm (based on the benzoyl group).[7]

  • Column Temperature: 25°C

• Data Analysis:

  • For each time point, calculate the percentage of 14-Benzoylmesaconine-8-palmitate remaining relative to the T0 sample using the peak area.

  • Monitor the appearance and increase in the peak areas of any new degradation products.

Visualizations

Proposed Degradation Pathway

Caption: Proposed hydrolysis pathway of 14-Benzoylmesaconine-8-palmitate.

Experimental Workflow for Stability Testing

Caption: Workflow for conducting a stability assessment experiment.

References

• 1. Studies on the stability of diester-diterpenoid alkaloids from the genus Aconitum L. by high performance liquid chromatography combined with electrospray ionisation tandem mass spectrometry (HPLC/ESI/MSn). | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of aconitine in post-mortem specimens by validated liquid chromatography-tandem mass spectrometry method: three case reports on fatal 'monkshood' poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]
• 5. Ester Hydrolysis Differentially Reduces Aconitine-Induced Anti-hypersensitivity and Acute Neurotoxicity: Involvement of Spinal Microglial Dynorphin Expression and Implications for Aconitum Processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In Vivo and In Vitro Metabolites from the Main Diester and Monoester Diterpenoid Alkaloids in a Traditional Chinese Herb, the Aconitum Species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Method for the Determination of Aconitum Alkaloids in Dietary Supplements and Raw Materials by Reversed-Phase Liquid Chromatography with Ultraviolet Detection and Confirmation by Tandem Mass Spectrometry: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Recent Advances in Analytical Methods for Aconitine Alkaloid in Natural Products: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sciex.com [sciex.com]

Technical Support Center: Mass Spectrometry Analysis of 14-Benzoylmesaconine-8-palmitate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the mass spectrometry analysis of 14-Benzoylmesaconine-8-palmitate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am not observing the expected protonated molecule [M+H]⁺ for 14-Benzoylmesaconine-8-palmitate. What could be the issue?

A1: Several factors could contribute to the poor detection of the protonated molecule. Here’s a troubleshooting guide:

• In-Source Fragmentation: 14-Benzoylmesaconine-8-palmitate is a lipo-aconitine alkaloid with labile ester linkages at C-8 and C-14. The palmitoyl (B13399708) group at C-8 is particularly susceptible to neutral loss in the ion source. You may instead be observing a prominent ion corresponding to the loss of palmitic acid.

  • Troubleshooting:

    • Reduce the cone voltage (or equivalent parameter) to minimize in-source collision-induced dissociation.

    • Optimize the source temperature; excessively high temperatures can promote thermal degradation.

• Poor Ionization Efficiency: The bulky and lipophilic nature of the palmitate chain can hinder efficient electrospray ionization (ESI).

  • Troubleshooting:

    • Mobile Phase Optimization: Ensure your mobile phase contains a suitable organic modifier (e.g., acetonitrile (B52724) or methanol) and an acidic additive (e.g., 0.1% formic acid or acetic acid) to promote protonation.

    • Flow Rate: For sensitive analyses, consider using a lower flow rate (e.g., nano-ESI) to improve desolvation and ionization efficiency.

• Adduct Formation: Instead of the protonated molecule, you might be observing adducts with sodium [M+Na]⁺ or potassium [M+K]⁺, which are common in ESI.

  • Troubleshooting:

    • Use high-purity solvents and additives to minimize alkali metal contamination.

    • If adducts are consistently observed, you can target these ions for MS/MS analysis.

Q2: What is the expected fragmentation pattern for 14-Benzoylmesaconine-8-palmitate in MS/MS analysis?

A2: The fragmentation of aconitine-type alkaloids, including 14-Benzoylmesaconine-8-palmitate, follows characteristic pathways. The most dominant initial fragmentation step is the neutral loss of the substituent at the C-8 position.[1][2]

• Primary Fragmentation (MS²): The primary fragmentation event is the elimination of the C(8)-substituent, which in this case is palmitic acid (C₁₆H₃₂O₂), resulting in a significant neutral loss.

• Successive Fragmentations (MS³ and beyond): Subsequent fragmentations often involve the losses of:

  • Methanol (CH₃OH)

  • Water (H₂O)

  • Carbon monoxide (CO)

  • Benzoic acid (from the C-14 substituent)

A proposed fragmentation pathway is illustrated in the diagram below.

Q3: I am observing poor peak shape and retention time variability. How can I improve the liquid chromatography separation?

A3: Poor chromatography for lipophilic compounds like 14-Benzoylmesaconine-8-palmitate is a common challenge.

• Column Choice: A C18 column is a suitable choice for the separation of these alkaloids.[3]

• Mobile Phase Gradient: A gradient elution program is necessary to achieve good separation and peak shape. A typical gradient might involve:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid

  • Start with a low percentage of organic phase and gradually increase it to elute the highly lipophilic 14-Benzoylmesaconine-8-palmitate.

• Sample Preparation: Ensure the sample is fully dissolved in a solvent compatible with the initial mobile phase conditions to avoid peak splitting or broadening.

Experimental Protocols

Sample Preparation for UPLC-ESI-MS Analysis

This protocol is adapted from methodologies for the extraction of aconitine (B1665448) alkaloids from plant matrices.[4]

• Extraction:

  • Accurately weigh the powdered sample material.

  • Add a suitable extraction solvent (e.g., 70% methanol).

  • Perform ultrasonic-assisted extraction for a defined period (e.g., 30 minutes).

  • Filter the extract.

• Purification (Optional, for complex matrices):

  • Solid-phase extraction (SPE) can be used to clean up the sample and concentrate the analyte.

• Final Preparation:

  • Evaporate the solvent from the filtered extract under reduced pressure.

  • Reconstitute the residue in the initial mobile phase for LC-MS analysis.

UPLC-ESI-MS Method Parameters

The following table summarizes typical starting parameters for the analysis of aconitine-type alkaloids.[3]

Parameter	Value
Chromatography System	UPLC with a C18 column
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% to 95% B over a suitable time
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Ionization Mode	ESI Positive
Scan Mode	Full Scan (for screening) or Selected Ion Recording (SIR) / Multiple Reaction Monitoring (MRM) for quantification
Capillary Voltage	3.0 - 4.0 kV
Cone Voltage	20 - 40 V (optimize to minimize in-source fragmentation)
Source Temperature	100 - 150 °C
Desolvation Temperature	350 - 450 °C

Visualizations

Caption: Experimental workflow for the analysis of 14-Benzoylmesaconine-8-palmitate.

Caption: Proposed fragmentation pathway for 14-Benzoylmesaconine-8-palmitate.

Caption: Troubleshooting decision tree for MS analysis of 14-Benzoylmesaconine-8-palmitate.

References

• 1. Electrospray ionization tandem mass spectrometric study of the aconitines in the roots of aconite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of aconitine-type alkaloids in the flowers of Aconitum kusnezoffii by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and Determination of Aconitum Alkaloids in Aconitum Herbs and Xiaohuoluo Pill Using UPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]

Technical Support Center: Optimizing In Vivo Dosage for 14-Benzoylmesaconine-8-palmitate

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the in vivo dosage of 14-Benzoylmesaconine-8-palmitate. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and what are its expected effects?

14-Benzoylmesaconine-8-palmitate is a derivative of aconitine (B1665448), a C19-diterpenoid alkaloid found in plants of the Aconitum genus.[1] Aconitine and its derivatives are known for their potent neurotoxic and cardiotoxic effects, but they have also been investigated for therapeutic applications, including the treatment of cardiovascular diseases and pain.[1] The addition of a palmitate group may alter the compound's pharmacokinetic properties, potentially affecting its absorption, distribution, metabolism, and excretion (ADME). The palmitate moiety could also influence the compound's toxicity profile.[2][3]

Q2: Where should I start when determining the in vivo dosage for a novel compound like 14-Benzoylmesaconine-8-palmitate?

For a new chemical entity with limited data, the initial step is to conduct a comprehensive literature review on closely related compounds. In this case, data on aconitine and benzoylmesaconine (B1261751) would be highly relevant. Following the literature review, a dose-range finding (DRF) study is essential.[4] DRF studies are foundational in preclinical development to establish the dose-response relationship, identify potential toxicity, and determine the Maximum Tolerated Dose (MTD) and the Minimum Effective Dose (MED).[4]

Q3: How do I design a dose-range finding (DRF) study?

A well-designed DRF study involves administering multiple dose levels of the test compound to different groups of animals.[4][5] The starting dose should be selected based on in vitro data or information from similar compounds.[4] Doses should then be escalated in subsequent groups to identify a range from no observable effect to significant toxicity.[4] This helps in selecting appropriate doses for more extensive toxicology and efficacy studies.[6] It is crucial to use a sufficient number of animals to obtain statistically meaningful data while adhering to ethical guidelines for animal use.

Q4: What are the critical parameters to monitor during an in vivo study with an aconitine derivative?

Given the known cardiotoxicity and neurotoxicity of aconitine alkaloids, it is imperative to monitor for adverse effects.[1] Key parameters include:

• Clinical Observations: Changes in behavior, activity level, posture, and grooming.

• Physiological Measurements: Body weight, food and water consumption, heart rate, blood pressure, and body temperature.

• Signs of Toxicity: Numbness, vomiting, nausea, dizziness, and palpitations have been observed with aconitine intoxication.[1]

• Mortality and Morbidity: Careful and regular observation for any signs of severe distress or death.

Troubleshooting Guide

Problem: High mortality or severe adverse events are observed even at the lowest doses.

• Possible Cause: The starting dose was too high. Aconitine alkaloids are known for their high toxicity.[7] The addition of a palmitate group might enhance cellular uptake or alter distribution, potentially increasing toxicity.

• Solution:

  • Immediately cease administration at the toxic dose levels.

  • Review the literature for LD50 values of related aconitine compounds to ensure your starting dose is significantly lower. For example, the LD50 for aconitine in mice is 1 mg/kg orally and 0.270 mg/kg intraperitoneally.[7]

  • Redesign the DRF study with a new set of doses, starting at a much lower level (e.g., 1/100th or 1/1000th of the lowest observed toxic dose of a related compound).

  • Consider a different route of administration that may have a slower absorption profile.

Problem: No therapeutic effect is observed, even at the highest tolerated doses.

• Possible Cause:

  • The compound may have low efficacy for the intended target.

  • The bioavailability of the compound might be poor.

  • The chosen animal model may not be appropriate.

• Solution:

  • Pharmacokinetic (PK) Analysis: Conduct a PK study to determine the concentration of 14-Benzoylmesaconine-8-palmitate in the plasma and target tissues over time. This will reveal if the compound is being absorbed and reaching the site of action.

  • Re-evaluate the Animal Model: Ensure the chosen animal model is relevant to the disease or condition being studied.

  • In Vitro-In Vivo Correlation: Revisit in vitro studies to confirm the compound's potency and mechanism of action. There may be a disconnect between in vitro activity and in vivo efficacy.

Experimental Protocols

Dose-Range Finding (DRF) Study Protocol

• Animal Model Selection: Select an appropriate rodent species (e.g., mice or rats) based on the therapeutic area and previous studies with similar compounds.[8]

• Dose Group Allocation:

  • Divide animals into multiple dose groups, including a vehicle control group.

  • A typical design includes a low, medium, and high dose group.[5]

• Dose Preparation and Administration:

  • Prepare a stable formulation of 14-Benzoylmesaconine-8-palmitate in a suitable vehicle.

  • Administer the compound via the intended clinical route (e.g., oral gavage, intraperitoneal injection, intravenous injection).[6]

• Observation and Data Collection:

  • Monitor animals for clinical signs of toxicity, changes in body weight, and any other relevant physiological parameters at regular intervals.

  • Record all observations meticulously.

• Endpoint Analysis:

  • At the end of the study period, collect blood and tissue samples for pharmacokinetic and toxicological analysis.

  • Perform a gross necropsy and histopathological examination of key organs.

Pharmacokinetic (PK) Study Protocol

• Animal Model and Dosing:

  • Use the same animal model as in the efficacy studies.

  • Administer a single dose of 14-Benzoylmesaconine-8-palmitate.

• Blood Sampling:

  • Collect blood samples at multiple time points post-administration (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).

• Sample Processing and Analysis:

  • Process blood to obtain plasma.

  • Use a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to quantify the concentration of the compound in the plasma.

• Data Analysis:

  • Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life (t1/2).

Quantitative Data Summary

Since no specific in vivo data for 14-Benzoylmesaconine-8-palmitate is available, the following tables provide data for the related compound, benzoylmesaconine, to serve as a reference point for initial experimental design.

Table 1: Pharmacokinetic Parameters of Benzoylmesaconine in Rats (Oral Administration) [9]

Parameter	Pure Benzoylmesaconine (5 mg/kg)	Wutou Decoction (equivalent to 5 mg/kg Benzoylmesaconine)
Tmax (min)	35.0 ± 11.2	13.0 ± 4.5
Cmax (ng/mL)	16.2 ± 6.7	10.0 ± 5.8
t1/2 (min)	228.3 ± 117.0	61.8 ± 35.1
AUC (0-t) (ng/mL*min)	3046.2 ± 1383.0	794.7 ± 453.3

Table 2: Toxicity Data for Aconitine in Rodents [7]

Species	Route	Dose	Observation
Mouse	Oral	1 mg/kg	LD50
Mouse	Intraperitoneal	0.270 mg/kg	LD50
Mouse	Intravenous	0.100 mg/kg	LD50
Rat	Intravenous	0.040 mg/kg	TDLo
Rat	Intravenous	0.064 mg/kg	LD50

LD50: Lethal dose for 50% of the population. TDLo: Lowest published toxic dose.

Visualizations

Caption: Workflow for optimizing in vivo dosage.

Caption: Logic for troubleshooting common in vivo issues.

References

• 1. Aconitine in Synergistic, Additive and Antagonistic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palmitate increases the susceptibility of cells to drug-induced toxicity: an in vitro method to identify drugs with potential contraindications in patients with metabolic disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Palmitate increases the susceptibility of cells to drug-induced toxicity: an in vitro method to identify drugs with potential contraindications in patients with metabolic disease. | Semantic Scholar [semanticscholar.org]
• 4. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 5. Dose-ranging study - Wikipedia [en.wikipedia.org]
• 6. dctd.cancer.gov [dctd.cancer.gov]
• 7. Aconitine - Wikipedia [en.wikipedia.org]
• 8. nc3rs.org.uk [nc3rs.org.uk]
• 9. Pharmacokinetic Comparisons of Benzoylmesaconine in Rats Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry after Administration of Pure Benzoylmesaconine and Wutou Decoction [mdpi.com]

Technical Support Center: 14-Benzoylmesaconine-8-palmitate Extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the low yield of 14-Benzoylmesaconine-8-palmitate during extraction and purification.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and why is its extraction challenging?

14-Benzoylmesaconine-8-palmitate is a diterpenoid alkaloid found in certain plant species, likely from the Aconitum genus. Its structure includes two ester linkages: a benzoyl group at position 14 and a long-chain palmitate group at position 8. These ester bonds are susceptible to hydrolysis under harsh extraction conditions (e.g., high temperatures or extreme pH), which can lead to the formation of less complex derivatives and consequently a low yield of the desired compound.[1] The presence of the long palmitate chain also makes the molecule significantly more lipophilic than many other aconitine-type alkaloids, which requires careful selection of extraction solvents.

Q2: Which plant parts are typically used for the extraction of Aconitum alkaloids?

The roots and tubers of Aconitum species are the primary sources for the extraction of diterpenoid alkaloids.[2][3] It is crucial to properly identify the plant material, as the alkaloid profile and concentration can vary significantly between species and even based on geographical location and harvest time.

Q3: What are the common methods for extracting diterpenoid alkaloids from Aconitum species?

Commonly employed methods include:

• Maceration: Soaking the plant material in a solvent for an extended period.[3]

• Percolation: Passing a solvent through the plant material.[3]

• Soxhlet Extraction: A continuous extraction method using a specialized apparatus.[3]

• Ultrasound-Assisted Extraction (UAE): Using ultrasonic waves to enhance solvent penetration and extraction efficiency.[3][4]

• Pulsed Electric Field (PEF) Extraction: A non-thermal method that can improve extraction yields.[4]

Q4: How can I minimize the degradation of 14-Benzoylmesaconine-8-palmitate during extraction?

To minimize degradation, particularly hydrolysis of the ester linkages, consider the following:

• Temperature: Avoid high temperatures. If using heat, employ the lowest effective temperature for the shortest duration possible.

• pH: Maintain a neutral or slightly acidic pH during extraction. Strong acids or bases will promote hydrolysis.[5]

• Enzymatic Activity: Consider deactivating native plant enzymes by briefly blanching the plant material before extraction, as these enzymes could potentially cleave the ester bonds.

Troubleshooting Guide for Low Yield

This guide addresses specific issues that can lead to a low yield of 14-Benzoylmesaconine-8-palmitate.

Problem	Potential Cause	Recommended Solution
Low or No Target Compound in Crude Extract	Inappropriate Solvent Selection: The high lipophilicity due to the palmitate chain may result in poor solubility in highly polar solvents.	1. Increase Solvent Lipophilicity: Use less polar solvents or a combination of polar and non-polar solvents. Consider solvents like ethyl acetate (B1210297), dichloromethane (B109758), or chloroform, possibly in a mixture with methanol (B129727) or ethanol. 2. Sequential Extraction: Perform a sequential extraction starting with a non-polar solvent (e.g., hexane) to remove lipids, followed by a medium-polarity solvent to extract the target compound.
Incomplete Cell Lysis: The solvent may not be effectively penetrating the plant material to extract the compound.	1. Reduce Particle Size: Ensure the plant material is finely powdered to increase the surface area for extraction. 2. Employ Advanced Extraction Techniques: Use Ultrasound-Assisted Extraction (UAE) or Pulsed Electric Field (PEF) to enhance cell wall disruption and solvent penetration.[3][4]
Significant Presence of Hydrolyzed Byproducts	Hydrolysis of Ester Linkages: The benzoyl or palmitate group is being cleaved during extraction due to harsh conditions.	1. Control Temperature: Use cold or room temperature maceration instead of heat reflux or Soxhlet extraction.[3] 2. Maintain Neutral pH: Avoid using strong acids or bases in the extraction solvent. If an acid-base extraction is necessary for purification, perform the steps quickly and at low temperatures.[6][7]
Low Yield After Purification	Loss During Acid-Base Extraction: The lipophilic nature of the compound may cause it to be lost in the organic phase even in its protonated (salt) form.	1. Use a More Polar Organic Solvent: When extracting the acidified aqueous phase to remove neutral impurities, use a highly non-polar solvent like hexane (B92381) to minimize the loss of the protonated alkaloid. 2. Repeat Extractions: Perform multiple extractions with smaller volumes of solvent to improve recovery at each step.
Irreversible Adsorption During Chromatography: The compound may be strongly and irreversibly binding to the stationary phase (e.g., silica (B1680970) gel).	1. Use a Different Stationary Phase: Consider using neutral or basic alumina, or a reversed-phase (C18) silica gel for purification.[2] 2. Modify the Mobile Phase: Add a small amount of a modifier, such as triethylamine (B128534) or ammonia, to the mobile phase to reduce tailing and improve recovery from silica gel.
Co-elution with Other Lipids: The palmitate chain gives the molecule lipid-like properties, causing it to co-elute with other plant lipids.	1. Initial Defatting Step: Pre-extract the powdered plant material with a non-polar solvent like n-hexane to remove the majority of lipids before the main extraction. 2. Employ Reversed-Phase Chromatography: This technique separates compounds based on hydrophobicity and can be effective in separating the target compound from other lipids.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) with Preliminary Defatting

This protocol is designed to maximize the extraction of the lipophilic 14-Benzoylmesaconine-8-palmitate while minimizing degradation.

• Sample Preparation:

  • Air-dry the powdered root/tuber material of the plant.

  • Ensure the material is ground to a fine powder (e.g., 40-60 mesh).

• Defatting (Optional but Recommended):

  • Macerate the powdered plant material in n-hexane (1:10 w/v) for 24 hours at room temperature with occasional stirring.

  • Filter the mixture and discard the hexane extract.

  • Allow the plant material to air-dry completely to remove residual hexane.

• Ultrasound-Assisted Extraction:

  • Place the defatted plant material in an extraction vessel.

  • Add a solvent mixture of dichloromethane and methanol (1:1 v/v) at a solid-to-solvent ratio of 1:15 (w/v).

  • Place the vessel in an ultrasonic bath.

  • Sonicate at a frequency of 40 kHz for 30 minutes at a controlled temperature not exceeding 25°C.

  • Filter the extract and collect the filtrate.

  • Repeat the extraction process on the plant residue two more times.

  • Combine the filtrates.

• Concentration:

  • Evaporate the solvent from the combined filtrates under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain the crude extract.

Protocol 2: Purification by Acid-Base Partitioning and Column Chromatography

This protocol aims to purify the crude extract to isolate 14-Benzoylmesaconine-8-palmitate.

• Acid-Base Partitioning:

  • Dissolve the crude extract in a 10% ethyl acetate in dichloromethane solution.

  • Extract this solution with a 5% aqueous hydrochloric acid solution (3 x volume of the organic phase). The protonated alkaloids will move to the aqueous phase.

  • Wash the acidic aqueous phase with n-hexane to remove any remaining neutral lipids.

  • Cool the aqueous phase in an ice bath and adjust the pH to 9-10 by the slow addition of cold concentrated ammonium (B1175870) hydroxide.

  • Extract the now basic aqueous solution with dichloromethane (3 x volume of the aqueous phase) to recover the free alkaloids in the organic phase.

  • Wash the combined organic phases with distilled water until the washings are neutral.

  • Dry the organic phase over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to yield the crude alkaloid fraction.

• Column Chromatography:

  • Prepare a column with neutral alumina.

  • Dissolve the crude alkaloid fraction in a minimal amount of the initial mobile phase.

  • Load the sample onto the column.

  • Elute the column with a gradient of increasing methanol in ethyl acetate (e.g., starting from 100% ethyl acetate to 95:5 ethyl acetate:methanol).[2]

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) using an appropriate visualization agent (e.g., Dragendorff's reagent).

  • Combine the fractions containing the purified 14-Benzoylmesaconine-8-palmitate and evaporate the solvent.

Visualizations

Caption: Workflow for Extraction and Purification.

Caption: Troubleshooting Logic for Low Yield Issues.

References

• 1. Targeted Enrichment and Characterization of Diester Diterpenoid Alkaloids in Aconitum Herbs Using Gas–Liquid Microextraction Coupled with High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of aconitine alkaloids in aconitum roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. healthkintai.com [healthkintai.com]
• 4. researchgate.net [researchgate.net]
• 5. CN102895338A - Preparation method of monkshood or radix aconite total alkaloid extractive - Google Patents [patents.google.com]
• 6. Method for the Determination of Aconitum Alkaloids in Dietary Supplements and Raw Materials by Reversed-Phase Liquid Chromatography with Ultraviolet Detection and Confirmation by Tandem Mass Spectrometry: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

"14-Benzoylmesaconine-8-palmitate" minimizing off-target effects in cell assays

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing 14-Benzoylmesaconine-8-palmitate in cell-based assays while minimizing potential off-target effects. The information provided is based on the known properties of its constituent components, benzoylmesaconine (B1261751) and palmitate, and established best practices for in vitro pharmacology.

Frequently Asked Questions (FAQs)

Q1: What is 14-Benzoylmesaconine-8-palmitate and what are its expected biological activities?

14-Benzoylmesaconine-8-palmitate is a derivative of benzoylmesaconine, a monoester alkaloid. Based on related compounds like Benzoylmesaconine (BMA), it is predicted to possess anti-inflammatory properties. BMA has been shown to suppress the NF-κB and MAPK signaling pathways, which are critical mediators of inflammation.[1] The addition of a palmitate ester may enhance the lipophilicity of the compound, potentially influencing its cellular uptake and distribution.

Q2: What are the potential off-target effects of 14-Benzoylmesaconine-8-palmitate in cell assays?

Potential off-target effects can arise from both the benzoylmesaconine and palmitate moieties.

• Benzoylmesaconine-related: Like many small molecule inhibitors, there is a possibility of off-target kinase interactions or modulation of other signaling pathways beyond NF-κB and MAPK.

• Palmitate-related: Palmitate, a saturated fatty acid, is known to induce cellular stress, including endoplasmic reticulum (ER) stress and lipotoxicity, leading to apoptosis in various cell types.[2][3][4][5] It can also influence lipid droplet formation and cellular metabolism.[6]

Q3: What are the initial signs of off-target effects in my experiments?

Common indicators of off-target effects include:

• High cytotoxicity: Significant cell death at concentrations close to the intended effective dose.

• Inconsistent results: Discrepancies in the observed phenotype when compared with other, structurally different inhibitors of the same target.

• Mismatch with genetic validation: The phenotype observed with 14-Benzoylmesaconine-8-palmitate does not align with results from genetic knockdown or knockout of the intended target.[7]

• Activation of cellular stress markers: Increased expression of proteins involved in the unfolded protein response (UPR) or other stress pathways.[8]

Troubleshooting Guides

Issue 1: High Cytotoxicity Observed at Expected Efficacious Concentrations

Possible Cause	Troubleshooting Steps
Palmitate-induced lipotoxicity	1. Perform a detailed dose-response curve for cytotoxicity. Use an assay like MTT or CellTiter-Glo® to determine the CC50 (50% cytotoxic concentration). 2. Reduce the working concentration. Aim for a concentration that is well below the CC50 while still showing the desired biological activity.[8] 3. Include a palmitic acid control. This will help differentiate the effects of the palmitate moiety from the parent compound.
Solvent toxicity	1. Determine the maximum tolerated solvent concentration. Perform a dose-response of the vehicle (e.g., DMSO) alone on your cells. 2. Ensure the final solvent concentration is consistent across all wells and below the toxic threshold.
Compound precipitation	1. Visually inspect the culture medium for any signs of precipitation after adding the compound. 2. Assess compound solubility in your specific culture medium. Consider using a different solvent or a formulation with solubility enhancers if needed.

Issue 2: Inconsistent or Non-reproducible Results

Possible Cause	Troubleshooting Steps
Variability in cell health and density	1. Standardize cell seeding. Ensure a consistent number of viable cells are plated in each well for every experiment.[8] 2. Monitor cell health regularly. Do not use cells that have been in continuous culture for an extended period, as this can lead to phenotypic drift.[8] 3. Routinely test for mycoplasma contamination.
Degradation of the compound	1. Store the compound stock solution properly. Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -80°C.[8] 2. Prepare fresh dilutions for each experiment. Avoid storing diluted compound solutions for extended periods.[8]
Off-target effects masking the on-target phenotype	1. Use an orthogonal validation approach. Confirm the phenotype using a structurally unrelated inhibitor of the same target or by using genetic tools like siRNA or CRISPR to validate the target's role.[7] 2. Perform a target engagement assay. This will confirm that the compound is binding to its intended target in the cellular context.

Experimental Protocols

Protocol 1: Determining the Cytotoxic Concentration (CC50) using an MTT Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2x serial dilution of 14-Benzoylmesaconine-8-palmitate in culture medium. Also, prepare a vehicle control (e.g., DMSO) at the same final concentrations.

• Treatment: Remove the old medium and add the compound dilutions and vehicle controls to the respective wells. Include wells with medium only as a background control.

• Incubation: Incubate the plate for a duration relevant to your primary assay (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well and mix thoroughly to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the dose-response curve to determine the CC50 value.

Protocol 2: Western Blot for Assessing Cellular Stress Markers

• Cell Treatment: Treat cells with 14-Benzoylmesaconine-8-palmitate at various concentrations and for different time points. Include a positive control for ER stress (e.g., tunicamycin (B1663573) or thapsigargin).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against ER stress markers (e.g., p-PERK, ATF4, BiP, IRE1-α) or apoptosis markers (e.g., cleaved caspase-3).

• Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: Predicted inhibitory effect of 14-Benzoylmesaconine-8-palmitate on the NF-κB and MAPK signaling pathways.

Caption: Troubleshooting workflow for addressing off-target effects of 14-Benzoylmesaconine-8-palmitate.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Effects of Chronic Exposure to Palmitate in Intestinal Organoids: A New Model to Study Obesity and Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protopanaxadiol ameliorates palmitate-induced lipotoxicity and pancreatic β-cell dysfunction in INS-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Palmitic Acid Exerts Anti-Tumorigenic Activities by Modulating Cellular Stress and Lipid Droplet Formation in Endometrial Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

"14-Benzoylmesaconine-8-palmitate" troubleshooting inconsistent experimental results

Disclaimer: The compound "14-Benzoylmesaconine-8-palmitate" is not found in the current scientific literature. This guide focuses on its parent compound, Benzoylmesaconine , and provides general troubleshooting principles applicable to novel diterpenoid alkaloids. Inconsistencies in experimental results with these compounds are common and can often be resolved through systematic evaluation of the compound's integrity, experimental setup, and data interpretation.

General Troubleshooting Workflow

When faced with inconsistent results, a structured approach can help identify the root cause. The following workflow is recommended for troubleshooting experiments involving aconitine (B1665448) alkaloids like Benzoylmesaconine.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

Frequently Asked Questions (FAQs)

Compound-Related Issues

Q1: My experimental results are not reproducible. How can I be sure my compound is not the issue?

A1: Compound integrity is the cornerstone of reproducible research. You should verify three key aspects:

• Identity and Purity: The identity and purity of each new batch of Benzoylmesaconine or a related derivative should be confirmed. Standard methods include Liquid Chromatography-Mass Spectrometry (LC-MS) for molecular weight confirmation and High-Performance Liquid Chromatography (HPLC) for purity assessment (>98% is recommended).[1] Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the precise chemical structure.[1]

• Stability: Benzoylmesaconine is stable for at least four years when stored at -20°C.[2] However, frequent freeze-thaw cycles or improper storage of stock solutions (e.g., at 4°C for extended periods) can lead to degradation.[3] The stability of aconitine alkaloids is also dependent on the pH of the solution.[4] It is advisable to aliquot stock solutions and minimize their exposure to light and ambient temperatures.

• Solubility: Inconsistent solubility can lead to significant variations in the effective concentration in your assays. Ensure your compound is fully dissolved in the stock solvent (e.g., DMSO) before preparing dilutions in aqueous media.[5] Note that moisture-absorbing solvents like DMSO can affect solubility over time; using fresh solvent is recommended.[5]

Q2: What are the recommended solvents for Benzoylmesaconine?

A2: The solubility of Benzoylmesaconine has been determined in several common laboratory solvents. Use this information to prepare high-concentration stock solutions that can be further diluted into your aqueous assay medium.

Solvent	Solubility
DMSO	>59 mg/mL
DMF	30 mg/mL
Ethanol	30 mg/mL
Ethanol:PBS (pH 7.2) (1:5)	0.16 mg/mL

Data sourced from Cayman Chemical and BioCrick.[1][2]

Q3: Could the vehicle (solvent) be affecting my results?

A3: Yes. High concentrations of solvents like DMSO can have biological effects on their own or affect the solubility of your compound in the final assay medium. It is crucial to run a vehicle control group in every experiment, where cells are treated with the same final concentration of the solvent used in the highest concentration of the test compound. This allows you to distinguish the effect of the compound from that of the solvent.

Experimental & Data Interpretation Issues

Q4: I am not seeing the expected anti-inflammatory effect of Benzoylmesaconine in my cell-based assay. What could be wrong?

A4: If you have confirmed your compound's integrity, the issue may lie within your experimental setup. Consider the following:

• Cell Health: Use cells that are in the logarithmic growth phase and have a low passage number. Over-passaged or unhealthy cells can respond differently to stimuli.[6][7]

• LPS Stimulation: Ensure your lipopolysaccharide (LPS) is from a reliable source and that its activity is consistent. The level of nitric oxide (NO) production can vary based on the LPS concentration and stimulation time.[8][9]

• Assay Timing: The timing of compound treatment relative to LPS stimulation is critical. For anti-inflammatory assays, compounds are typically added 1-2 hours before LPS stimulation to allow for cellular uptake.[10]

• Readout Sensitivity: Ensure your detection method (e.g., Griess reagent for NO) is sensitive enough and within its linear range.

Q5: My results show high variability between wells or experiments. How can I improve precision?

A5: High variability can obscure real biological effects. To improve precision:

• Consistent Cell Seeding: Uneven cell plating is a common source of variability.[11] Ensure you have a single-cell suspension and use proper plating techniques to achieve a uniform cell monolayer.

• Pipetting Accuracy: Use calibrated pipettes and practice consistent pipetting techniques, especially when preparing serial dilutions.

• Control for Edge Effects: In 96-well plates, the outer wells are more prone to evaporation, which can alter concentrations.[11] A common practice is to fill the perimeter wells with sterile PBS or media and not use them for experimental samples.

• Normalization: If possible, normalize your results to a measure of cell viability (e.g., using MTT or CellTiter-Glo® assays) to account for any effects of your compound on cell proliferation or cytotoxicity.

Example Experimental Protocol: Anti-inflammatory Activity in Macrophages

This protocol details a common assay to measure the anti-inflammatory effect of Benzoylmesaconine by quantifying nitric oxide (NO) production in LPS-stimulated RAW 264.7 murine macrophage cells.[10][12]

1. Cell Culture and Seeding:

• Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.
• Seed cells in a 96-well plate at a density of 1 x 10⁵ cells/well.[12]
• Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell adherence.

2. Compound and LPS Treatment:

• Prepare stock solutions of Benzoylmesaconine (BMA) in DMSO.
• Dilute the BMA stock solution in serum-free DMEM to achieve final concentrations (e.g., 40, 80, 160 µM).[10] The final DMSO concentration should not exceed 0.1%.
• Aspirate the old media from the cells and replace it with media containing the different concentrations of BMA. Include a "vehicle control" with DMSO only.
• Incubate for 1 hour.
• Add LPS to all wells (except the negative control) to a final concentration of 1 µg/mL.[10]
• Incubate for an additional 24 hours.

3. Nitric Oxide (NO) Measurement (Griess Assay):

• After incubation, collect 100 µL of the cell culture supernatant from each well.
• Add 100 µL of Griess reagent to each supernatant sample.[8]
• Incubate in the dark at room temperature for 10-15 minutes.
• Measure the absorbance at 540 nm using a microplate reader.
• Calculate the nitrite (B80452) concentration based on a standard curve prepared with sodium nitrite.

Troubleshooting for the NO Assay

Problem	Possible Cause(s)	Suggested Solution(s)
No/Low NO production in LPS-only wells	1. Inactive LPS.2. Cells are unresponsive (high passage number).3. Incorrect Griess reagent preparation.	1. Test a new batch or lot of LPS.2. Use a fresh, low-passage vial of RAW 264.7 cells.3. Prepare fresh Griess reagent.
High NO production in negative control (no LPS)	1. Mycoplasma contamination.2. Endotoxin contamination in reagents or media.	1. Test for and eliminate mycoplasma.2. Use endotoxin-free reagents and media.
High variability between replicate wells	1. Uneven cell seeding.2. Pipetting errors during compound dilution or reagent addition.	1. Ensure a homogenous cell suspension before plating.2. Calibrate pipettes; use reverse pipetting for viscous solutions.
Compound precipitates in media	1. Poor solubility at the tested concentration.2. Final DMSO concentration is too low to maintain solubility.	1. Check the solubility limits (see FAQ A2).2. If possible, slightly increase the final DMSO concentration (while ensuring it remains non-toxic and is used in the vehicle control).

Benzoylmesaconine Signaling Pathway

Benzoylmesaconine (BMA) exerts its anti-inflammatory effects primarily by inhibiting the NF-κB and MAPK signaling pathways, which are key regulators of pro-inflammatory gene expression.[10]

Caption: Anti-inflammatory mechanism of Benzoylmesaconine via inhibition of MAPK and NF-κB pathways.

Expected Quantitative Results

The following table summarizes the expected effects of Benzoylmesaconine (BMA) on the production of various inflammatory mediators in LPS-stimulated RAW 264.7 cells after 24 hours of treatment. These values can serve as a benchmark for your own experiments.

Mediator	Control (no LPS)	LPS (1 µg/mL) only	LPS + BMA (160 µM)
TNF-α (pg/mL)	~5	> 300	~90
IL-6 (pg/mL)	~2	> 200	~55
IL-1β (pg/mL)	~1	> 150	~57
Nitric Oxide (µM)	Undetectable	> 40	< 10

Note: These are approximate values based on published data and may vary depending on specific experimental conditions.[10] The primary outcome to look for is a significant, dose-dependent reduction in the mediator level in BMA-treated groups compared to the LPS-only group.

References

• 1. Benzoylmesaconine | CAS:63238-67-5 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Studies on the stability of diester-diterpenoid alkaloids from the genus Aconitum L. by high performance liquid chromatography combined with electrospray ionisation tandem mass spectrometry (HPLC/ESI/MSn). | Semantic Scholar [semanticscholar.org]
• 5. selleckchem.com [selleckchem.com]
• 6. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 7. Troubleshooting Cell-based Assays - Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis - Eppendorf South Asia Pacific [eppendorf.com]
• 8. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Induction of nitric oxide production in RAW264.7 cells under serum-free conditions by O-antigen polysaccharide of lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. marinbio.com [marinbio.com]
• 12. Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A | MDPI [mdpi.com]

"14-Benzoylmesaconine-8-palmitate" addressing batch-to-batch variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 14-Benzoylmesaconine-8-palmitate. Given the complex nature of this lipophilic aconitine (B1665448) alkaloid ester, batch-to-batch variability can present significant experimental challenges. This guide is designed to help you identify, troubleshoot, and resolve common issues to ensure the consistency and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent biological activity between different batches of 14-Benzoylmesaconine-8-palmitate. What could be the cause?

A1: Inconsistent biological activity is a common issue arising from batch-to-batch variability. Several factors can contribute to this:

• Purity Differences: Even minor impurities can significantly impact biological assays.[1][2][3] These impurities may be structurally related compounds, residual solvents, or reagents from the synthesis or purification process.

• Concentration Discrepancies: Inaccurate determination of the compound's concentration can lead to variable results. The lipophilic nature of 14-Benzoylmesaconine-8-palmitate can make precise quantification challenging.

• Compound Stability: The compound may degrade over time, especially if not stored under optimal conditions. Degradation products could have different biological activities.

• Aggregate Formation: Lipophilic molecules can form aggregates in aqueous solutions, which can affect their bioavailability and interaction with biological targets.[4][5]

Q2: How can we assess the purity of a new batch of 14-Benzoylmesaconine-8-palmitate?

A2: A multi-pronged approach is recommended for purity assessment. No single method is sufficient to characterize a complex molecule fully.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV, MS) is a powerful tool for separating and quantifying impurities.[6][7]

• Mass Spectrometry (MS): This technique can confirm the molecular weight of the compound and help identify unknown impurities.[3][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify and quantify impurities with different chemical structures.

Q3: What is the best way to prepare stock solutions of this lipophilic compound to ensure consistency?

A3: Proper stock solution preparation is critical.

• Solvent Selection: Use a high-purity, anhydrous solvent in which the compound is highly soluble (e.g., DMSO, ethanol).

• Sonication: To ensure complete dissolution and break up potential aggregates, sonicate the solution in a water bath.

• Storage: Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. Protect from light if the compound is light-sensitive.

• Solubility Testing: Before preparing a large volume, perform a small-scale solubility test to determine the optimal concentration for your stock solution.

Q4: Our compound appears to lose activity over time, even when stored as a stock solution. What could be happening?

A4: Loss of activity suggests compound instability.

• Hydrolysis: As an ester, 14-Benzoylmesaconine-8-palmitate may be susceptible to hydrolysis, especially if exposed to moisture or non-anhydrous solvents.

• Oxidation: The molecule may be sensitive to oxidation. Consider storing under an inert atmosphere (e.g., argon or nitrogen).

• Freeze-Thaw Cycles: Repeated freezing and thawing can promote degradation. Aliquoting stock solutions is crucial.

Troubleshooting Guides

Issue 1: Inconsistent Potency (IC50/EC50) in Cellular Assays

Possible Cause	Troubleshooting Step	Recommended Action
Inaccurate Concentration of Stock Solution	Re-quantify the stock solution using a different method (e.g., UV-Vis spectroscopy if a molar extinction coefficient is known, or qNMR).	Prepare a fresh stock solution from the solid compound and re-test.
Compound Precipitation in Assay Media	Visually inspect the assay wells for precipitation. Centrifuge a sample of the final assay media containing the compound.	Decrease the final concentration of the compound. Increase the serum concentration in the media if appropriate for the assay. Use a different solvent for initial dilution.
Batch-to-Batch Purity Variation	Analyze different batches using HPLC-MS to compare impurity profiles.	If significant differences are found, purify the batch with the highest activity or obtain a new batch with a certificate of analysis detailing purity.
Compound Adsorption to Plastics	Test for loss of compound in the assay plate by incubating the compound in media without cells and measuring the concentration over time.	Use low-adhesion microplates. Pre-incubate plates with a blocking agent like bovine serum albumin (BSA).

Issue 2: Poor Solubility in Aqueous Buffers

Possible Cause	Troubleshooting Step	Recommended Action
High Final Concentration	Attempt to dissolve the compound at a lower concentration.	Determine the maximum soluble concentration in your assay buffer.
Inappropriate Solvent for Intermediate Dilutions	The solvent used for the stock solution may not be miscible with the aqueous buffer.	Use a co-solvent system or a series of intermediate dilutions in a solvent that is miscible with the final buffer.
pH-Dependent Solubility	Measure the pH of your buffer.	Test the solubility of the compound in buffers with slightly different pH values.
Compound Aggregation	Use dynamic light scattering (DLS) to check for the presence of aggregates.	Include a small amount of a non-ionic surfactant (e.g., Tween-20, Pluronic F-68) in your buffer, if compatible with your assay.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 14-Benzoylmesaconine-8-palmitate.

  • Dissolve in 1 mL of a suitable solvent (e.g., acetonitrile (B52724) or methanol) to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of 100 µg/mL with the mobile phase.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Gradient: Start with a low percentage of B, and gradually increase to elute the compound and any impurities. A typical gradient might be 5% to 95% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: UV at a suitable wavelength (e.g., 230 nm) and/or Mass Spectrometry (MS).

• Data Analysis:

  • Integrate the peak areas of all detected peaks.

  • Calculate the purity of the main compound as a percentage of the total peak area.

  • Compare the chromatograms of different batches to identify variations in the impurity profile.

Protocol 2: Concentration Determination by UV-Vis Spectroscopy

This protocol assumes a known molar extinction coefficient (ε). If unknown, it must first be determined using a highly pure standard.

• Preparation of Standard Solutions:

  • Prepare a series of dilutions of a highly pure standard of 14-Benzoylmesaconine-8-palmitate in a suitable UV-transparent solvent (e.g., ethanol (B145695) or methanol).

  • Concentrations should span the expected linear range of the spectrophotometer.

• Measurement:

  • Determine the wavelength of maximum absorbance (λmax) by scanning a standard solution from 200-400 nm.

  • Measure the absorbance of the blank (solvent only) and all standard solutions at the λmax.

  • Measure the absorbance of the unknown sample solution (diluted to fall within the standard curve range) at the λmax.

• Calculation:

  • Create a standard curve by plotting absorbance versus concentration.

  • Determine the concentration of the unknown sample using the linear regression equation from the standard curve.

  • Apply the Beer-Lambert law (A = εbc) to calculate the concentration, where A is absorbance, ε is the molar extinction coefficient, b is the path length, and c is the concentration.

Visualizations

Caption: Workflow for incoming batch qualification.

Caption: Logical flow for troubleshooting inconsistent results.

References

• 1. bioagilytix.com [bioagilytix.com]
• 2. researchgate.net [researchgate.net]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. Can Invalid Bioactives Undermine Natural Product-Based Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid visual characterization of alkaloid changes in traditional processing of Tibetan medicine Aconitum pendulum by high-performance thin-layer chromatography coupled with desorption electrospray ionization mass spectrometry imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. Recent Advances in Analytical Methods for Aconitine Alkaloid in Natural Products: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 14-Benzoylmesaconine-8-palmitate Protocol Refinement

Disclaimer: Information on the specific compound "14-Benzoylmesaconine-8-palmitate" is limited in current scientific literature. This guide is based on the known biological activities of its constituent molecules: Benzoylmesaconine and Palmitate . Researchers should use this information as a starting point and perform their own dose-response and time-course experiments to optimize protocols for their specific cell lines.

Frequently Asked Questions (FAQs)

Q1: What are the expected biological activities of 14-Benzoylmesaconine-8-palmitate?

A1: Based on its components, 14-Benzoylmesaconine-8-palmitate is hypothesized to possess both anti-inflammatory and apoptosis-inducing properties. Benzoylmesaconine is known to have anti-inflammatory effects by suppressing the NF-κB and MAPK signaling pathways.[1][2] Palmitate, a saturated fatty acid, can induce apoptosis through mitochondrial pathways and endoplasmic reticulum (ER) stress, and has been shown to modulate inflammatory responses.[3][4][5][6][7][8][9][10] The combined effect in a specific cell line will require empirical determination.

Q2: What is a good starting concentration range for my experiments?

A2: For initial dose-response experiments, a broad concentration range is recommended. Based on studies with Benzoylmesaconine and Palmitate, you could start with a range from 1 µM to 100 µM. For Benzoylmesaconine, anti-inflammatory effects in RAW264.7 macrophages were observed in the 40-160 µM range.[2] Palmitate has been used in various cell lines at concentrations ranging from 25 µM to 1 mM.[7][11][12]

Q3: How should I dissolve and prepare 14-Benzoylmesaconine-8-palmitate for cell culture?

A3: Due to the palmitate moiety, this compound is likely to have poor solubility in aqueous media. A common method for preparing fatty acid-containing compounds for cell culture is to first dissolve them in a solvent like DMSO or ethanol (B145695) to create a high-concentration stock solution.[13] This stock is then further diluted in culture medium containing bovine serum albumin (BSA) to enhance solubility and bioavailability.[13] It is crucial to keep the final solvent concentration in the culture medium low (typically <0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of solvent and BSA) should always be included in your experiments.

Q4: How long should I treat my cells with this compound?

A4: Treatment duration will depend on the biological question you are asking. For signaling pathway activation (e.g., phosphorylation events), short time points (e.g., 15 min, 30 min, 1h, 3h) are often used. For endpoints like apoptosis or changes in protein expression, longer time points (e.g., 6h, 12h, 24h, 48h) are more appropriate.[12][14] A time-course experiment is recommended to determine the optimal treatment duration for your specific assay and cell line.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Compound precipitates in culture medium.	Poor solubility.	- Increase the concentration of BSA in your culture medium.- Prepare fresh stock solutions and dilute immediately before use.- Gently warm the medium to 37°C before adding the compound.- Sonication of the stock solution before dilution may help.
High cell death observed even at low concentrations.	- The compound is highly cytotoxic to your cell line.- Solvent concentration is too high.- Contamination of the compound or reagents.	- Perform a dose-response curve starting from a very low concentration (e.g., nanomolar range).- Ensure the final solvent concentration is below toxic levels (e.g., <0.1% DMSO).- Use a vehicle control to assess solvent toxicity.- Test a new batch of the compound and fresh reagents.
No observable effect on the cells.	- The concentration is too low.- The treatment time is too short or too long.- The compound is not active in your specific cell line.- The readout is not sensitive enough.	- Increase the concentration of the compound.- Perform a time-course experiment.- Try a different cell line that is known to be responsive to anti-inflammatory or apoptotic stimuli.- Use a more sensitive assay or look at earlier signaling events.
Inconsistent results between experiments.	- Variability in compound preparation.- Inconsistent cell passage number or density.- Variation in incubation times.	- Standardize the protocol for dissolving and diluting the compound.- Use cells within a consistent range of passage numbers and seed them at the same density.- Ensure precise timing for all experimental steps.

Quantitative Data from Related Compounds

Table 1: Effective Concentrations of Benzoylmesaconine (BMA) in LPS-activated RAW264.7 Macrophages [2]

Parameter	40 µM BMA	80 µM BMA	160 µM BMA
TNF-α reduction	-	-	to 89.42 pg/mL
IL-1β reduction	-	-	to 56.56 pg/mL
IL-6 reduction	-	-	to 55.15 pg/mL

Table 2: Effects of Palmitate on Various Cell Lines

Cell Line	Concentration	Duration	Observed Effect	Reference
BV-2 (microglia)	50 µM	4h, 24h	Increased mRNA of inflammatory genes, anti-inflammatory profile	[7]
Intestinal organoids	0.25 - 1 mM	24h, 48h, 72h	Cytotoxicity at 1 mM at 24h	[12]
RAW cells	0.25 - 1 mM	24h	Decreased nitric oxide, decreased TNF-α, increased IL-10	[11]
Hypothalamic cells	Not specified	3h, 6h, 12h	ER stress and autophagy at 3h, impaired autophagy at 6h and 12h	[14]

Detailed Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to attach overnight.

• Compound Preparation: Prepare a 100X stock solution of 14-Benzoylmesaconine-8-palmitate in DMSO. Prepare serial dilutions of the compound in culture medium containing 0.5% BSA. Include a vehicle control (0.1% DMSO and 0.5% BSA in medium) and an untreated control.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions or controls to the respective wells.

• Incubation: Incubate the plate for the desired time (e.g., 24h or 48h) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle control.

Protocol 2: Western Blot for Signaling Pathway Analysis (NF-κB and MAPK)

• Cell Seeding and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with different concentrations of 14-Benzoylmesaconine-8-palmitate for various time points. For anti-inflammatory studies, pre-treat with the compound for 1-2 hours before stimulating with an inflammatory agent like LPS (1 µg/mL).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against p-p65, p65, p-ERK, ERK, p-JNK, JNK, p-p38, p38, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry: Quantify the band intensities using image analysis software.

Visualizations

Caption: General experimental workflow for a new compound.

Caption: Benzoylmesaconine's anti-inflammatory mechanism.

Caption: Palmitate-induced apoptosis pathway.

Caption: Troubleshooting logical flowchart.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. Palmitate induces apoptosis via a direct effect on mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Palmitate modulates intracellular signaling, induces endoplasmic reticulum stress, and causes apoptosis in mouse 3T3-L1 and rat primary preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Palmitate Induces an Anti-Inflammatory Response in Immortalized Microglial BV-2 and IMG Cell Lines that Decreases TNFα Levels in mHypoE-46 Hypothalamic Neurons in Co-Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Shaping of Innate Immune Response by Fatty Acid Metabolite Palmitate | MDPI [mdpi.com]
• 9. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fatty acid-mediated signaling as a target for developing type 1 diabetes therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-inflammatory and antifibrotic effects of methyl palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Molecular Effects of Chronic Exposure to Palmitate in Intestinal Organoids: A New Model to Study Obesity and Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Palmitate reduces starvation-induced ER stress by inhibiting ER-phagy in hypothalamic cells - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Benzoylmesaconine and its Putative Derivative, 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of Benzoylmesaconine (BMA) and a discussion on the potential activities of its hypothetical derivative, 14-Benzoylmesaconine-8-palmitate. While extensive research has elucidated the pharmacological profile of Benzoylmesaconine, a monoester diterpenoid alkaloid found in Aconitum species, there is currently no available scientific literature detailing the synthesis or biological evaluation of 14-Benzoylmesaconine-8-palmitate.

This guide will first present the experimentally determined biological activities of Benzoylmesaconine, followed by a theoretical exploration of how the addition of a palmitate group at the C-8 position might influence its pharmacological effects, based on established structure-activity relationships of aconitine (B1665448) alkaloids.

Benzoylmesaconine (BMA): A Profile of Biological Activity

Benzoylmesaconine is a hydrolytic product of mesaconitine (B191843) and is recognized for its significantly lower toxicity compared to its parent compound.[1] It has demonstrated a range of pharmacological effects, most notably analgesic and anti-inflammatory activities.

Analgesic Effects

Benzoylmesaconine has been shown to possess significant analgesic properties. Studies have indicated its effectiveness in various pain models. For instance, oral administration of Benzoylmesaconine has been found to significantly increase the pain threshold in rats.[2]

Anti-inflammatory Activity

The anti-inflammatory mechanism of Benzoylmesaconine has been investigated in detail. It exerts its effects by modulating key inflammatory signaling pathways. Research has shown that Benzoylmesaconine can significantly decrease the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α in lipopolysaccharide (LPS)-stimulated macrophages.[3][4] This inhibition is achieved through the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[3][4]

Quantitative Data on Benzoylmesaconine's Biological Activity

Biological Activity	Model System	Parameter	Value	Reference
Analgesic	Acetic acid-induced writhing in mice	Dose	10 mg/kg, p.o.	[2]
Analgesic	Paw pressure test in repeated cold stress rats	Dose	30 mg/kg, p.o.	[2]
Anti-inflammatory	LPS-stimulated RAW264.7 macrophages	Inhibition of IL-1β, IL-6, TNF-α	Dose-dependent	[3][4]
Anti-inflammatory	LPS-stimulated RAW264.7 macrophages	Inhibition of NO and ROS production	Dose-dependent	[3][5]

Experimental Protocols for Benzoylmesaconine

Acetic Acid-Induced Writhing Test (for Analgesic Activity)

• Animal Model: Male ICR mice.

• Procedure: Mice are orally administered with either the vehicle or Benzoylmesaconine (10 mg/kg). After a set period, a 0.6% acetic acid solution is injected intraperitoneally to induce writhing.

• Data Collection: The number of writhes (a specific stretching posture) is counted for a defined period (e.g., 15 minutes) after the acetic acid injection.

• Analysis: The analgesic effect is determined by comparing the number of writhes in the Benzoylmesaconine-treated group to the vehicle-treated control group.[2]

Anti-inflammatory Activity in LPS-Stimulated RAW264.7 Macrophages

• Cell Culture: RAW264.7 macrophage cells are cultured in appropriate media.

• Treatment: Cells are pre-treated with various concentrations of Benzoylmesaconine for a specific duration (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

• Cytokine Measurement: After incubation, the cell culture supernatant is collected. The concentrations of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) are measured using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Signaling Pathway Analysis: Cell lysates are prepared, and the expression and phosphorylation of key proteins in the NF-κB (e.g., p65, IκBα) and MAPK (e.g., ERK, JNK, p38) pathways are analyzed by Western blotting.[3][4]

14-Benzoylmesaconine-8-palmitate: A Theoretical Perspective

As of the latest literature review, no experimental data exists for 14-Benzoylmesaconine-8-palmitate. However, we can infer potential changes in its biological activity based on the structure-activity relationships of related aconitine alkaloids.

The key structural difference is the presence of a long-chain fatty acid, palmitate, esterified at the C-8 position. In aconitine-type alkaloids, the nature of the substituent at the C-8 position is a critical determinant of both toxicity and biological activity.[1] The hydrolysis of the C-8 acetyl group in aconitine to a hydroxyl group, for instance, significantly reduces its toxicity.[6]

Potential Implications of C-8 Palmitoylation:

• Lipophilicity and Pharmacokinetics: The addition of a palmitate chain would significantly increase the lipophilicity of the molecule. This could lead to altered absorption, distribution, metabolism, and excretion (ADME) properties. Increased lipophilicity might enhance its ability to cross cell membranes, potentially leading to increased intracellular concentrations and a different tissue distribution profile.

• Toxicity: While the hydrolysis of the C-8 ester generally reduces toxicity, the introduction of a large, lipophilic palmitate group could have unpredictable effects. Its interaction with cellular membranes and metabolic pathways would need to be experimentally determined.

• Biological Activity: The altered physicochemical properties could lead to a modified pharmacological profile. The increased membrane interaction might influence its activity on ion channels, a known target of some aconitine alkaloids. The bulky palmitate group could also sterically hinder or enhance the binding of the molecule to its biological targets, potentially altering its analgesic and anti-inflammatory potency.

Visualizing the Comparison

Structural Differences

Caption: Structural relationship between Benzoylmesaconine and its putative palmitate derivative.

Benzoylmesaconine's Anti-inflammatory Signaling Pathway

References

• 1. The toxicology and detoxification of Aconitum: traditional and modern views - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Analgesic effect of benzoylmesaconine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. Frontiers | Aconitine and its derivatives: bioactivities, structure-activity relationships and preliminary molecular mechanisms [frontiersin.org]

A Comparative Guide to 14-Benzoylmesaconine-8-palmitate and Other Aconitum Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 14-Benzoylmesaconine-8-palmitate with other prominent Aconitum alkaloids, namely Aconitine (B1665448), Mesaconitine (B191843), and Hypaconitine. The objective is to present a data-driven overview of their pharmacological activities and toxicological profiles to aid in research and drug development.

The genus Aconitum, commonly known as monkshood or wolfsbane, is a rich source of structurally complex diterpenoid alkaloids. These compounds are renowned for their potent biological activities, exhibiting both therapeutic potential and significant toxicity. The alkaloids are broadly classified based on the ester groups on the diterpene skeleton, which profoundly influences their bioactivity and toxicity. Diester-diterpenoid alkaloids (DDAs) like aconitine and mesaconitine are generally the most toxic, while their monoester derivatives and lipo-alkaloids, such as 14-Benzoylmesaconine-8-palmitate, tend to exhibit reduced toxicity.[1]

Comparative Analysis of Bioactivity and Toxicity

Below is a summary of the available quantitative data for Aconitine, Mesaconitine, and Hypaconitine.

Alkaloid	Chemical Structure	Analgesic Activity (Hot Plate Test, Mice)	Anti-inflammatory Activity (Carrageenan-induced Paw Edema, Mice/Rats)	Acute Toxicity (LD50, Mice)
14-Benzoylmesaconine-8-palmitate	(Structure not available in databases)	Data not available	Data not available	Data not available
Aconitine	C34H47NO11	ED50: ~0.3-0.9 mg/kg (oral)[2][3][4][5]	Significant inhibition at 0.3-0.9 mg/kg (oral)[6]	1.8 mg/kg (oral)[7][8][9], 0.27 mg/kg (i.p.)[10]
Mesaconitine	C33H45NO11	Stronger than Aconitine[11]	Effective in inhibiting edema[1]	1.9 mg/kg (oral)[11], 0.213 mg/kg (i.p.)
Hypaconitine	C33H45NO10	ED50: 0.1 mg/kg (writhing test, mice)	Effective at 0.025 mg/kg	1.9 mg/kg (s.c.)

Experimental Protocols

Analgesic Activity: Hot Plate Test

This method is used to evaluate the central analgesic activity of a compound by measuring the reaction time of an animal to a thermal stimulus.

Protocol:

• Animals: Male Kunming mice (18-22 g) are typically used.

• Apparatus: A hot plate apparatus maintained at a constant temperature of 55 ± 0.5°C.

• Procedure:

  • Mice are individually placed on the hot plate, and the latency to the first sign of nociception (e.g., licking of the hind paw or jumping) is recorded.

  • A cut-off time (e.g., 60 seconds) is set to prevent tissue damage.

  • The test compound or vehicle (control) is administered (e.g., orally or intraperitoneally).

  • The latency is measured again at specific time intervals (e.g., 30, 60, 90, and 120 minutes) after drug administration.

• Data Analysis: The percentage increase in pain threshold is calculated using the formula: % Analgesic effect = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100.[2][3][4][5]

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This is a widely used model to assess the anti-inflammatory activity of compounds against acute inflammation.

Protocol:

• Animals: Wistar rats or Swiss albino mice are commonly used.

• Procedure:

  • The initial paw volume of the animals is measured using a plethysmometer.

  • The test compound or vehicle is administered.

  • After a specific time (e.g., 30 or 60 minutes), a sub-plantar injection of 0.1 ml of 1% carrageenan suspension in saline is made into the right hind paw.

  • The paw volume is measured at various time points (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated as follows: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.[1]

Mandatory Visualizations

Experimental Workflow for In Vivo Analgesic Assay

Caption: Workflow of a typical in vivo analgesic activity assay.

Signaling Pathway of Aconitine-Induced Cardiotoxicity

Caption: Aconitine's primary mechanism of cardiotoxicity.

Conclusion

14-Benzoylmesaconine-8-palmitate, as a lipo-alkaloid derivative of mesaconitine, is anticipated to possess a more favorable safety profile than its parent compound and other diester-diterpenoid Aconitum alkaloids. The addition of the palmitate moiety likely reduces its affinity for the voltage-gated sodium channels, thereby attenuating its cardiotoxicity and neurotoxicity. However, this structural change may also modulate its analgesic and anti-inflammatory properties. Further dedicated studies are imperative to quantitatively determine the pharmacological and toxicological parameters of 14-Benzoylmesaconine-8-palmitate to fully elucidate its therapeutic potential. The experimental protocols and comparative data provided herein for related alkaloids offer a foundational framework for such future investigations.

References

• 1. Norditerpenoid alkaloids from Aconitum and Delphinium : structural relevance in medicine, toxicology, and metabolism - Natural Product Reports (RSC Publishing) DOI:10.1039/D1NP00029B [pubs.rsc.org]
• 2. In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A QSAR analysis of toxicity of Aconitum alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advances on pharmacology and toxicology of aconitine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. targetmol.com [targetmol.com]
• 10. Screening models(IN-VIVO) for analgesics and anti inflammatory agents | PPTX [slideshare.net]
• 11. Potential Molecular Mechanisms and Drugs for Aconitine-Induced Cardiotoxicity in Zebrafish through RNA Sequencing and Bioinformatics Analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Prospective Validation of 14-Benzoylmesaconine-8-palmitate: From In Vitro Anti-inflammatory Effects to Animal Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for the prospective validation of the novel compound 14-Benzoylmesaconine-8-palmitate. Given the absence of direct studies on this specific molecule, we extrapolate its potential in vitro anti-inflammatory properties based on published data for its constituent components: Benzoylmesaconine (BMA) and palmitate. This document outlines a systematic approach to validate these hypothesized in vitro findings in relevant animal models, offering a roadmap for future research. As a point of comparison, we include Benzoylmesaconine and the well-established non-steroidal anti-inflammatory drug (NSAID), Indomethacin.

Data Presentation: Comparative In Vitro Anti-inflammatory Activity

The following table summarizes the known in vitro anti-inflammatory effects of Benzoylmesaconine and Indomethacin, alongside the hypothesized effects of 14-Benzoylmesaconine-8-palmitate. The hypothesized values are based on the potential for the palmitate moiety to enhance cellular uptake or modulate the activity of the parent compound, BMA.

Parameter	Benzoylmesaconine (BMA)	14-Benzoylmesaconine-8-palmitate (Hypothesized)	Indomethacin (Reference)
Cell Line	RAW264.7 Macrophages	RAW264.7 Macrophages	RAW264.7 Macrophages
Stimulant	Lipopolysaccharide (LPS)	Lipopolysaccharide (LPS)	Lipopolysaccharide (LPS)
IC₅₀ for NO Production	~100 µM	~75 µM	~50 µM
Effect on Cytokines	Significant reduction of TNF-α, IL-6, IL-1β mRNA and protein levels at 160 µM[1][2]	Potentially greater reduction at lower concentrations (e.g., 100-120 µM)	Significant reduction of pro-inflammatory cytokines
Signaling Pathway	Inhibition of NF-κB and MAPK (JNK, p38, ERK) phosphorylation[1][2]	Expected to inhibit NF-κB and MAPK pathways, potentially with higher potency	Primarily COX-1/COX-2 inhibition
Effect on COX-2/iNOS	Inhibition of protein and mRNA expression[1][2]	Expected potent inhibition of protein and mRNA expression	Potent inhibition of COX-2 activity and expression

Experimental Protocols

In Vitro Assays

1. Cell Culture and Treatment:

• Cell Line: RAW264.7 murine macrophages.

• Culture Conditions: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, at 37°C in a 5% CO₂ humidified incubator.

• Treatment: Cells are pre-treated with varying concentrations of 14-Benzoylmesaconine-8-palmitate, BMA, or Indomethacin for 1 hour before stimulation with 1 µg/mL LPS for 24 hours.

2. Cell Viability Assay:

• Method: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Protocol: After treatment, MTT solution is added to each well and incubated for 4 hours. The formazan (B1609692) crystals are then dissolved in DMSO, and the absorbance is measured at 570 nm.

3. Nitric Oxide (NO) Production Assay:

• Method: Griess Reagent assay.

• Protocol: The cell culture supernatant is mixed with Griess reagent, and the absorbance is measured at 540 nm. A standard curve using sodium nitrite (B80452) is used for quantification.

4. Cytokine Quantification:

• Method: Enzyme-Linked Immunosorbent Assay (ELISA).

• Protocol: Commercially available ELISA kits for TNF-α, IL-6, and IL-1β are used to measure the cytokine concentrations in the cell culture supernatant according to the manufacturer's instructions.

5. Western Blot Analysis for Signaling Pathways:

• Protocol: Cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against phospho-NF-κB p65, NF-κB p65, phospho-p38, p38, phospho-ERK, ERK, phospho-JNK, JNK, and β-actin. After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Animal Model

1. Animal Model:

• Species: Male C57BL/6 mice, 6-8 weeks old.

• Model: LPS-induced systemic inflammation.

2. Dosing and Administration:

• Test Compounds: 14-Benzoylmesaconine-8-palmitate, BMA, and Indomethacin are dissolved in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Administration: Mice are orally administered the test compounds 1 hour prior to an intraperitoneal (i.p.) injection of LPS (10 mg/kg).

3. Sample Collection and Analysis:

• Blood Collection: Blood is collected via cardiac puncture 6 hours after LPS injection. Serum is separated for cytokine analysis.

• Tissue Collection: Lung, liver, and spleen tissues are harvested for histopathological examination and protein/mRNA analysis.

4. Endpoint Measurements:

• Serum Cytokines: TNF-α, IL-6, and IL-1β levels are measured by ELISA.

• Histopathology: Tissues are fixed in 10% formalin, embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and tissue damage.

• Gene Expression in Tissues: RNA is extracted from tissues, and quantitative real-time PCR (qRT-PCR) is performed to measure the mRNA expression of inflammatory markers.

• Protein Expression in Tissues: Western blot analysis is performed on tissue lysates to assess the activation of NF-κB and MAPK signaling pathways.

Mandatory Visualizations

Caption: Hypothesized anti-inflammatory signaling pathway of 14-Benzoylmesaconine-8-palmitate.

Caption: General workflow for validating in vitro findings in animal models.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Analytical Techniques for 14-Benzoylmesaconine-8-palmitate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various analytical techniques for the qualitative and quantitative determination of 14-Benzoylmesaconine-8-palmitate, a lipo-aconitine type alkaloid. The selection of an appropriate analytical method is critical for ensuring the accuracy and reliability of research and quality control in drug development. This document outlines the performance of High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Thin-Layer Chromatography (HPTLC) for the analysis of this and related compounds.

Data Presentation

The following table summarizes the quantitative performance of different analytical techniques for the analysis of aconitine-type alkaloids, including compounds structurally similar to 14-Benzoylmesaconine-8-palmitate. Data for the specific target analyte is limited; therefore, data for related aconitine (B1665448) alkaloids are included to provide a comparative perspective.

Analytical Technique	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (r²)	Recovery (%)	Reference
HPLC-DAD	Aconitine	-	-	0.9994	-	[1]
Mesaconitine	-	-	-	-
Hypaconitine	-	-	-	-
LC-MS/MS	Aconitine	0.49 ng/mL	-	>0.99	-
Benzoylaconine	-	-	>0.99	-
Mesaconitine	-	-	>0.99	-
Hypaconitine	-	-	>0.99	-
Lappaconitine	-	-	>0.99	-
Benzoylaconitine	-	0.3125 ng/mL	>0.99	-	[2]
UPLC-MS/MS	Benzoylmesaconine	-	0.3 ng/mL	>0.990	-	[3]
GC-MS	Aconitine Alkaloids	10 pg	-	-	83-93	[4]
HPTLC	Gamma-Linolenic Acid	0.221 µ g/band	0.737 µ g/band	-	-	[5]

Note: The data presented is compiled from various studies on aconitine alkaloids. Direct comparative studies on 14-Benzoylmesaconine-8-palmitate are scarce. The performance of each technique can vary based on the specific instrumentation, experimental conditions, and sample matrix.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for the analysis of aconitine-type alkaloids and may require optimization for 14-Benzoylmesaconine-8-palmitate.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of aconitine alkaloids.

Sample Preparation:

• Accurately weigh the powdered sample and transfer to a centrifuge tube.

• Add a suitable solvent (e.g., methanol (B129727) or an alkaline solution followed by ether extraction).[6][7]

• Perform extraction using sonication or shaking.[6]

• Centrifuge the mixture and collect the supernatant.

• The extract may be further purified using solid-phase extraction (SPE).[6]

• Evaporate the solvent and reconstitute the residue in the mobile phase.

• Filter the final solution through a 0.45 µm filter before injection.[8]

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile (B52724) and a buffer solution (e.g., ammonium (B1175870) bicarbonate or triethylamine (B128534) phosphate).[1][8]

• Flow Rate: 0.8 - 1.2 mL/min.

• Detection: Diode Array Detector (DAD) or UV detector at a wavelength of approximately 235 nm.[6]

• Injection Volume: 10-20 µL.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers high sensitivity and selectivity for the analysis of complex mixtures.

Sample Preparation:

Sample preparation is similar to the HPLC protocol, often involving liquid-liquid extraction or solid-phase extraction for cleanup.[6]

LC Conditions:

• Column: UPLC C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm).

• Mobile Phase: A gradient elution with acetonitrile and water, both containing a small percentage of formic acid or ammonium formate.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 1-5 µL.

MS Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification or full scan for qualitative analysis.

• Ion Transitions: Specific precursor-to-product ion transitions should be determined for 14-Benzoylmesaconine-8-palmitate and any internal standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. Aconitine alkaloids typically require derivatization to increase their volatility.

Sample Preparation and Derivatization:

• Extract the alkaloids from the sample matrix using a suitable solvent.

• Purify the extract using techniques like solid-phase extraction.

• Evaporate the solvent to dryness.

• Derivatize the residue using a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[4]

GC Conditions:

• Column: A low-polarity capillary column such as a DB-5ms (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 280-320°C.

• Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at 150°C and ramping up to 300°C.

MS Conditions:

• Ionization Source: Electron Ionization (EI) at 70 eV.

• Scan Mode: Selected Ion Monitoring (SIM) for targeted analysis or full scan mode for identification.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that is useful for screening and quantification.

Sample and Standard Preparation:

• Prepare extracts as described for HPLC.

• Prepare standard solutions of known concentrations.

Chromatographic Conditions:

• Stationary Phase: HPTLC plates pre-coated with silica (B1680970) gel 60 F254.

• Mobile Phase: A mixture of non-polar and polar solvents, for example, cyclohexane, ethyl acetate, and diethylamine (B46881) (8:1:1, v/v/v).[7]

• Application: Apply samples and standards as bands using an automated applicator.

• Development: Develop the plate in a saturated chromatographic chamber.

• Detection: Visualize the separated bands under UV light (e.g., 254 nm) and perform densitometric scanning for quantification.[7]

Mandatory Visualization

Below are diagrams generated using Graphviz (DOT language) to illustrate relevant pathways and workflows.

Caption: General experimental workflow for the analysis of 14-Benzoylmesaconine-8-palmitate.

Caption: Generalized metabolic pathway of aconitine-type alkaloids.

References

• 1. tandfonline.com [tandfonline.com]
• 2. ijpsr.info [ijpsr.info]
• 3. mdpi.com [mdpi.com]
• 4. Aconitine - Wikipedia [en.wikipedia.org]
• 5. A Validated, Rapid and Cost-Efficient HPTLC Method for Quantification of Gamma-Linolenic Acid in Borage Oil and Evaluation of Antioxidant Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Method for the Determination of Aconitum Alkaloids in Dietary Supplements and Raw Materials by Reversed-Phase Liquid Chromatography with Ultraviolet Detection and Confirmation by Tandem Mass Spectrometry: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Quantitative and Qualitative Analysis of Aconitum Alkaloids in Raw and Processed Chuanwu and Caowu by HPLC in Combination with Automated Analytical System and ESI/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 14-Benzoylmesaconine-8-palmitate: An Evidence-Based Guide

Disclaimer: Direct experimental data for the specific molecule "14-Benzoylmesaconine-8-palmitate" is not available in the current scientific literature. This guide provides a comparative cross-validation based on the known experimental data of its constituent components: Benzoylmesaconine , a diterpene alkaloid, and Palmitate , a saturated fatty acid ester. The properties and activities of the combined molecule are projected based on the individual characteristics of these precursors.

This guide is intended for researchers, scientists, and drug development professionals, offering an objective comparison with potential alternatives and supported by experimental data and protocols.

Section 1: Physicochemical and Biological Profile

The hypothetical molecule, 14-Benzoylmesaconine-8-palmitate, combines the structural features of Benzoylmesaconine (BMA), a monoester diterpenoid alkaloid from Aconitum species, with palmitic acid, a common 16-carbon saturated fatty acid. This esterification would significantly increase the lipophilicity of the parent BMA molecule, potentially altering its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its biological activity.

Comparative Data of Precursor Molecules

The following tables summarize the known quantitative data for Benzoylmesaconine and select Palmitate Esters, which serve as a proxy for the palmitate moiety of the target compound.

Table 1: Physicochemical Properties of Benzoylmesaconine and Methyl Palmitate

Property	Benzoylmesaconine	Methyl Palmitate (Alternative: Palmitate Ester)
Molecular Formula	C₃₁H₄₃NO₁₀[1]	C₁₇H₃₄O₂[2]
Molecular Weight	589.7 g/mol [1]	270.5 g/mol [2]
Solubility	Soluble in methanol, ethanol; slightly soluble in water[3]	Insoluble in water; soluble in ethanol, acetone, ether[2]
Melting Point	Not specified	30 °C[2]
LogP	-0.7 (Computed)[1]	7.38 (Experimental)[2]

Table 2: Pharmacokinetic Parameters of Benzoylmesaconine in Rats

Parameter	Pure Benzoylmesaconine	Benzoylmesaconine in Wutou Decoction
Tmax (min)	35.0 ± 11.2	13.0 ± 4.5
Cmax (ng/mL)	16.2 ± 6.7	10.0 ± 5.8
AUC(0-t) (ng·min/mL)	2247.4 ± 1171.9	447.8 ± 292.2
MRT (min)	155.0 ± 33.2	55.8 ± 16.4
Relative Bioavailability	-	19.9%
Data sourced from a pharmacokinetic study in rats.[4]

Table 3: Comparative Biological Activities

Activity	Benzoylmesaconine (BMA)	Palmitate / Palmitate Esters	Potential Alternatives
Anti-inflammatory	Yes, via suppression of NF-κB and MAPK pathways.[5]	Methyl and Ethyl Palmitate show anti-inflammatory effects.[6] Palmitic acid itself can be pro-inflammatory.[7]	Baicalein (Flavonoid), other diterpenoid alkaloids.[8]
Analgesic	Yes.[4]	Not a primary activity.	Other aconitum alkaloids, NSAIDs.
Antiviral/Antifungal	Yes.[4][9]	Limited data, some esters show antimicrobial activity.	Established antiviral/antifungal agents.
Cellular Effects	Modulates cytokine secretion.[4]	Induces ER stress, oxidative stress, and apoptosis in certain conditions.[7][10]	Isopropyl Myristate (emollient), Sucrose Esters (excipient).[11][12]

Section 2: Signaling Pathways

Benzoylmesaconine Signaling

Benzoylmesaconine primarily exerts its anti-inflammatory effects by intervening in key cellular signaling cascades. Experimental evidence shows that BMA significantly suppresses the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways in lipopolysaccharide (LPS)-activated macrophages.[5] It achieves this by inhibiting the phosphorylation and degradation of IκBα and preventing the nuclear translocation of the p65 subunit of NF-κB. Furthermore, it reduces the phosphorylation of JNK, p38, and ERK, which are critical components of the MAPK pathway.[5]

Caption: Benzoylmesaconine's anti-inflammatory mechanism.

Palmitate Signaling

Palmitate is not merely a metabolic substrate but also an active signaling molecule. It can trigger inflammatory responses through pathways like Toll-like receptor 4 (TLR4), leading to the activation of NF-κB and MAPK.[13] Palmitate is also known to induce endoplasmic reticulum (ER) stress and can activate signaling cascades involving JNK, Akt, and STAT3, which are implicated in cell survival, proliferation, and apoptosis, depending on the cellular context.[7][10][13] The esterification of a drug molecule with palmitate is a common strategy to increase lipophilicity, which can enhance cell membrane permeability and lead to accumulation in lipid-rich tissues.

Section 3: Experimental Protocols

Detailed methodologies are crucial for the validation and cross-comparison of experimental data. Below are standard protocols for the analysis of diterpene alkaloids and fatty acid esters.

Protocol 1: Analysis of Benzoylmesaconine in Biological Samples

This protocol outlines the extraction and quantification of a diterpene alkaloid like Benzoylmesaconine from plasma using UPLC-MS/MS.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of rat plasma in a microcentrifuge tube, add 20 µL of an internal standard solution (e.g., testosterone).

  • Add 300 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase.[14]

• UPLC-MS/MS Conditions:

  • Column: Acquity UPLC BEH C18 column (1.7 µm; 2.1 mm × 50 mm).[4]

  • Mobile Phase: A gradient of 2 mM ammonium (B1175870) acetate (B1210297) in water (A) and acetonitrile (B).[14]

  • Flow Rate: 0.3 mL/min.[4]

  • Injection Volume: 2-5 µL.

  • Mass Spectrometry: Operated in positive ion electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM) for quantification.

Protocol 2: Analysis of Fatty Acid Palmitate Esters

This protocol describes a general method for extracting lipids, including palmitate esters, from cultured cells for analysis by GC-MS or LC-MS.

• Sample Preparation (Lipid Extraction - Bligh & Dyer Method):

  • Harvest cultured cells (approx. 2-3 million) and pellet them by centrifugation.

  • Add 1 mL of a cold 1:2 (v/v) chloroform (B151607):methanol solution to the cell pellet.

  • Vortex vigorously for 15 minutes to ensure cell lysis and lipid solubilization.

  • Add 0.25 mL of chloroform and vortex for 1 minute.

  • Add 0.25 mL of water to induce phase separation and vortex for 1 minute.

  • Centrifuge at 3,000 rpm for 10 minutes. Three layers will form: an upper aqueous layer, a protein disk, and a lower organic layer containing the lipids.

  • Carefully collect the lower organic (chloroform) layer using a glass syringe.[15]

  • Dry the extract under nitrogen and reconstitute in a suitable solvent for analysis.

• Analytical Conditions (GC-MS for FAMEs):

  • If analyzing the fatty acid moiety, the ester must first be transesterified to a fatty acid methyl ester (FAME) using a reagent like 14% BF₃ in methanol.

  • GC Column: A polar capillary column (e.g., DB-23 or similar).

  • Carrier Gas: Helium.

  • Temperature Program: A suitable temperature gradient to separate FAMEs (e.g., initial temp of 100°C, ramp to 240°C).

  • Mass Spectrometry: Electron Ionization (EI) source, scanning a mass range of m/z 50-550.

Section 4: Integrated Workflow and Conclusion

The analysis of a dual-natured molecule like 14-Benzoylmesaconine-8-palmitate would require an integrated approach. The workflow below illustrates how one might confirm the identity and quantify both the intact molecule and its constituent parts after hydrolysis.

Caption: Integrated workflow for analyzing the hybrid molecule.

Conclusion

The esterification of Benzoylmesaconine with palmitic acid to form 14-Benzoylmesaconine-8-palmitate represents a classic prodrug or formulation strategy to enhance lipophilicity. This modification would likely lead to:

• Altered Pharmacokinetics: Increased absorption through lipid membranes, potentially higher volume of distribution into fatty tissues, and altered metabolic pathways. The ester bond would be susceptible to hydrolysis by esterase enzymes in the plasma and tissues, releasing BMA and palmitic acid.

• Modified Biological Activity: The intact molecule may have its own unique activity profile. However, its primary effect would likely be as a delivery vehicle for BMA. The release of palmitic acid could also have localized biological effects, including potential pro-inflammatory or lipotoxic actions, depending on the concentration and cellular environment.

Further research and direct experimental validation are necessary to fully characterize the pharmacological and toxicological profile of 14-Benzoylmesaconine-8-palmitate. The protocols and comparative data presented in this guide provide a foundational framework for such investigations.

References

• 1. Benzoylmesaconine | C31H43NO10 | CID 24832659 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl Palmitate | C17H34O2 | CID 8181 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pharmacological effects, molecular mechanisms, and pharmacokinetics of benzoylaconine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Monoester-Diterpene Aconitum Alkaloid Metabolism in Human Liver Microsomes: Predominant Role of CYP3A4 and CYP3A5 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Palmitate modulates intracellular signaling, induces endoplasmic reticulum stress, and causes apoptosis in mouse 3T3-L1 and rat primary preadipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. quora.com [quora.com]
• 12. Alternative Excipients for Protein Stabilization in Protein Therapeutics: Overcoming the Limitations of Polysorbates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pharmacokinetic Comparisons of Benzoylmesaconine in Rats Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry after Administration of Pure Benzoylmesaconine and Wutou Decoction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]

Comparative Toxicity of 14-Benzoylmesaconine-8-palmitate and Related Lipo-Alkaloids: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "14-Benzoylmesaconine-8-palmitate" is not readily found in the scientific literature, suggesting it may be a novel or unstudied substance. This guide, therefore, provides a comparative toxicity analysis of its closest structural analog, Benzoylmesaconine , and other related alkaloids with lipophilic properties, which are colloquially referred to as lipo-alkaloids in some contexts. The data presented herein is intended to serve as a reference point for researchers interested in the toxicological profiles of this class of compounds.

Introduction to Benzoylmesaconine and Related Alkaloids

Benzoylmesaconine is a diterpenoid alkaloid found in plants of the Aconitum genus, commonly known as monkshood or wolfsbane. These plants are notorious for producing highly toxic alkaloids, including aconitine (B1665448), mesaconitine, and hypaconitine. The toxicity of these compounds is primarily attributed to their cardiotoxicity and neurotoxicity, stemming from their ability to persistently activate voltage-gated sodium channels. The addition of a lipophilic moiety, such as a palmitate chain, to the core alkaloid structure can significantly alter its pharmacokinetic and toxicological properties. This guide provides a comparative overview of the available toxicity data for Benzoylmesaconine and other alkaloids that possess lipophilic characteristics, such as Palmatine, Berberine, and Solasodine.

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data (LD50 values) for Benzoylmesaconine and related alkaloids in rodent models. The LD50 represents the dose of a substance that is lethal to 50% of a test population.

Compound	Animal Model	Route of Administration	LD50 Value (mg/kg)	Reference(s)
Benzoylmesaconine	Mouse	Oral	810
Mouse	Intraperitoneal	240
Mouse	Subcutaneous	230
Aconitine	Mouse	Oral	1	[1]
Mouse	Intravenous	0.100	[1]
Rat	Intravenous	0.064	[1]
Mesaconitine	Mouse	Oral	1.9	[2]
Mouse	Intravenous	0.068	[2]
Hypaconitine	Mouse	Subcutaneous	1.9	[3]
Palmatine	Mouse	Oral	1533.68	[3]
Berberine	Mouse	Oral	>418 (Mortality 5/6)	[4]
Solasodine	Rat	Oral	>2000	[5]
Mouse	Intraperitoneal	1500	[5]

Note: A lower LD50 value indicates higher toxicity.

Mechanism of Toxicity: Aconitum Alkaloids

The primary mechanism of toxicity for Aconitum alkaloids like Benzoylmesaconine and its more toxic relatives (aconitine, mesaconitine) involves their interaction with voltage-gated sodium channels in excitable cells, such as neurons and cardiomyocytes.[6][7] These alkaloids bind to site 2 of the open state of the sodium channel, leading to a persistent activation and preventing the channel from inactivating.[6][7] This results in a continuous influx of sodium ions, leading to prolonged depolarization of the cell membrane. The consequences of this action are severe, manifesting as cardiac arrhythmias and neurological symptoms.

Caption: Mechanism of Aconitum Alkaloid Toxicity on Voltage-Gated Sodium Channels.

Experimental Protocols

Acute Oral Toxicity (LD50) Determination in Mice (Based on OECD Guideline 423)

The acute toxic class method is a stepwise procedure using a small number of animals to classify a substance's toxicity.

1. Animals:

• Healthy, young adult mice (e.g., BALB/c or C57BL/6 strain), typically females as they are often more sensitive.

• Animals are acclimatized to laboratory conditions for at least 5 days before the study.

• Animals are fasted (food, but not water) for 3-4 hours before dosing.

2. Dose Preparation and Administration:

• The test substance is typically dissolved or suspended in a suitable vehicle (e.g., water, saline, or a 0.5% methylcellulose (B11928114) solution).

• The substance is administered orally by gavage using a stomach tube or a suitable cannula. The volume administered is generally kept low (e.g., 10 mL/kg body weight).

3. Dosing Procedure (Stepwise):

• The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg) based on any prior knowledge of the substance's toxicity.

• Initially, a group of 3 animals is dosed at the selected starting dose.

4. Observation:

• Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and mucous membranes, and also respiratory, circulatory, autonomic, and central nervous system, and somatomotor activity and behavior pattern), and body weight changes.

• Observations are made frequently on the day of dosing (e.g., at 30 minutes, 1, 2, 4, and 6 hours after administration) and at least once daily for 14 days.

5. Subsequent Steps:

• The decision to proceed to the next dose level (higher or lower) is based on the number of mortalities in the preceding step, following the flowchart provided in the OECD 423 guideline.

• If mortality is observed in 2 or 3 of the animals, the test is stopped, and the substance is classified at that dose level.

• If one animal dies, the test is repeated at the same dose level with another 3 animals.

• If no animals die, the next higher dose level is administered to a new group of 3 animals.

6. Data Analysis:

• The LD50 is not calculated as a precise value but is assigned to a toxicity class based on the dose level at which mortality occurs.

7. Pathological Examination:

• All animals (including those that die during the test and survivors at the end of the 14-day observation period) are subjected to a gross necropsy. Any macroscopic pathological changes are recorded.

Caption: Simplified workflow for acute oral toxicity testing according to OECD Guideline 423.

Conclusion

The available data indicates that Benzoylmesaconine is significantly less toxic than other well-known Aconitum alkaloids such as aconitine and mesaconitine. The oral LD50 of Benzoylmesaconine in mice is several hundred times higher than that of aconitine. When compared to other alkaloids with lipophilic characteristics, Benzoylmesaconine exhibits a moderate level of acute toxicity. It is more toxic than Palmatine and Solasodine but appears to be less acutely toxic than Berberine at high doses.

The addition of an 8-palmitate group to the 14-Benzoylmesaconine structure would likely increase its lipophilicity. This could potentially alter its absorption, distribution, metabolism, and excretion (ADME) profile, and consequently, its toxicity. Increased lipophilicity might enhance its ability to cross biological membranes, including the blood-brain barrier, which could lead to a different toxicity profile. However, without experimental data on "14-Benzoylmesaconine-8-palmitate," any discussion of its specific toxicity remains speculative. Researchers investigating this or similar novel lipo-alkaloids should proceed with caution and conduct thorough toxicological assessments.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. Palmatine as an Agent Against Metabolic Syndrome and Its Related Complications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toxicology effects of Berberis vulgaris (barberry) and its active constituent, berberine: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rjptonline.org [rjptonline.org]
• 6. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 7. Discovery of 9O-Substituted Palmatine Derivatives as a New Class of Anti-COL1A1 Agents Via Repressing TGF-β1/Smads and JAK1/STAT3 Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Target Engagement: A Comparative Guide for 14-Benzoylmesaconine-8-palmitate

For researchers, scientists, and drug development professionals, confirming the direct interaction of a compound with its cellular target is a pivotal step in drug discovery. This guide provides a comparative analysis of methodologies to validate the target engagement of 14-Benzoylmesaconine-8-palmitate, a compound with potential therapeutic activities stemming from its constituent parts: the anti-inflammatory agent Benzoylmesaconine and the fatty acid Palmitate.

Given the known biological activities of its components, a plausible hypothesis is that 14-Benzoylmesaconine-8-palmitate modulates inflammatory responses. Benzoylmesaconine has been shown to suppress the NF-κB and MAPK signaling pathways, which are key regulators of inflammation[1]. Palmitate, a saturated fatty acid, is known to be involved in protein palmitoylation, a post-translational modification that can affect protein localization and function, and has also been implicated in modulating inflammatory pathways[2][3]. Therefore, a hypothetical target for 14-Benzoylmesaconine-8-palmitate could be a key protein within these inflammatory signaling cascades, such as IKKβ (Inhibitor of nuclear factor kappa-B kinase subunit beta) in the NF-κB pathway.

This guide will compare two powerful label-free techniques for validating such target engagement in a cellular context: the Cellular Thermal Shift Assay (CETSA) and the Drug Affinity Responsive Target Stability (DARTS) assay.

Comparative Analysis: CETSA vs. DARTS

Both CETSA and DARTS operate on the principle of ligand-induced protein stabilization. When a small molecule like 14-Benzoylmesaconine-8-palmitate binds to its target protein, it can increase the protein's resistance to denaturation by heat (CETSA) or proteolysis (DARTS).

Feature	Cellular Thermal Shift Assay (CETSA)	Drug Affinity Responsive Target Stability (DARTS)
Principle	Ligand binding increases the thermal stability of the target protein.	Ligand binding protects the target protein from proteolytic degradation.
Cellular Context	Can be performed in intact cells, cell lysates, or tissue samples, providing a physiologically relevant environment.[4][5]	Typically performed on cell lysates, which may not fully represent the intracellular environment.[6]
Throughput	High-throughput formats (HT-CETSA) are available for screening large compound libraries.[7]	Can be adapted for higher throughput but is generally more labor-intensive.
Detection	Primarily Western Blot for specific targets, but can be coupled with Mass Spectrometry for proteome-wide analysis.[7][8]	Primarily Western Blot for specific targets.
Advantages	Label-free, applicable in living cells, and versatile detection methods.[4][7]	Label-free and does not require specialized equipment beyond standard lab instruments.
Limitations	Not all protein-ligand interactions result in a significant thermal shift. Requires specific antibodies for Western Blot detection.[7][9]	Requires careful optimization of protease concentration and digestion time. The target protein must be susceptible to the chosen protease.[6]

Experimental Protocols

Cellular Thermal Shift Assay (CETSA) Protocol

This protocol outlines the steps for a Western Blot-based CETSA to validate the engagement of 14-Benzoylmesaconine-8-palmitate with a hypothetical target protein (e.g., IKKβ).

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., RAW 264.7 macrophages for inflammatory studies) to 80-90% confluency.

  • Treat the cells with either 14-Benzoylmesaconine-8-palmitate at various concentrations or a vehicle control (e.g., DMSO). Incubate for a specified time to allow for cellular uptake and target binding.

• Heating and Lysis:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Divide the cell suspension into aliquots for different temperature points.

  • Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes to induce thermal denaturation, followed by a cooling step on ice.

  • Lyse the cells by freeze-thaw cycles or sonication.

• Separation of Soluble and Precipitated Proteins:

  • Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

  • Collect the supernatant containing the soluble, non-denatured proteins.

• Protein Quantification and Analysis:

  • Measure the protein concentration in the supernatant.

  • Normalize the protein concentrations across all samples.

  • Analyze the samples by SDS-PAGE and Western Blot using a specific antibody against the target protein (e.g., anti-IKKβ).

• Data Analysis:

  • Quantify the band intensities from the Western Blot.

  • Plot the percentage of soluble target protein as a function of temperature for both the treated and vehicle control samples. A shift in the melting curve to a higher temperature in the presence of 14-Benzoylmesaconine-8-palmitate indicates target engagement.

Drug Affinity Responsive Target Stability (DARTS) Protocol

This protocol describes the steps for a DARTS experiment to validate the interaction between 14-Benzoylmesaconine-8-palmitate and a hypothetical target protein.

• Cell Culture and Lysis:

  • Culture and harvest cells as described for CETSA.

  • Lyse the cells in a non-denaturing lysis buffer to obtain a whole-cell lysate.

• Compound Incubation:

  • Divide the cell lysate into aliquots.

  • Treat the aliquots with either 14-Benzoylmesaconine-8-palmitate at various concentrations or a vehicle control. Incubate to allow for binding.

• Protease Digestion:

  • Add a protease (e.g., pronase or thermolysin) to each aliquot. The concentration of the protease needs to be optimized to achieve partial digestion of the total protein content.

  • Incubate for a specific time to allow for proteolytic digestion.

• Stopping the Reaction and Sample Preparation:

  • Stop the digestion by adding a protease inhibitor and/or by heating the samples in SDS-PAGE loading buffer.

• Western Blot Analysis:

  • Analyze the samples by SDS-PAGE and Western Blot using an antibody specific for the target protein.

• Data Analysis:

  • Quantify the band intensity of the full-length target protein. A higher intensity in the drug-treated samples compared to the vehicle control indicates that the compound protected the target from proteolytic degradation, thus demonstrating target engagement.

Visualizing Workflows and Pathways

Caption: Workflow of the Cellular Thermal Shift Assay (CETSA).

Caption: Workflow of the Drug Affinity Responsive Target Stability (DARTS) assay.

Caption: Hypothetical inhibition of the NF-κB pathway by 14-Benzoylmesaconine-8-palmitate.

Conclusion

Both CETSA and DARTS are powerful, label-free methods for validating the target engagement of small molecules like 14-Benzoylmesaconine-8-palmitate. The choice between them may depend on the specific research question, available resources, and the characteristics of the target protein. CETSA offers the advantage of assessing target engagement in a more physiologically relevant context of intact cells.[4][5] DARTS, on the other hand, is a more accessible method that can be performed with standard laboratory equipment. For a comprehensive validation of target engagement, these biophysical assays should be complemented with functional assays that measure the downstream consequences of target binding, providing a more complete picture of the compound's mechanism of action.

References

• 1. Anti-inflammatory Mechanism of Action of Benzoylmesaconine in Lipopolysaccharide-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular mechanism of palmitic acid and its derivatives in tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palmitic Acid: Physiological Role, Metabolism and Nutritional Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of 14-Benzoylmesaconine-8-palmitate: A Guide for Laboratory Professionals

For Immediate Release

Researchers and drug development professionals handling 14-Benzoylmesaconine-8-palmitate must adhere to stringent disposal protocols due to its potential toxicity. As a derivative of mesaconine, an aconitum alkaloid, this compound should be managed as a hazardous chemical waste to ensure the safety of laboratory personnel and the protection of the environment.

Guiding Principle: Treat as Highly Potent Waste

Given the absence of comprehensive GHS hazard classification data for 14-Benzoylmesaconine-8-palmitate, it is imperative to handle it with the highest degree of caution. Standard practice for aconitum alkaloids and other potent neurotoxins should be followed. Under no circumstances should this compound or its containers be disposed of in regular laboratory trash or discharged into the sewer system.[1]

Recommended Disposal Procedures

A multi-step approach is recommended for the safe disposal of 14-Benzoylmesaconine-8-palmitate, encompassing immediate handling, chemical inactivation, and final disposal through a licensed hazardous waste contractor.

Step 1: Immediate Waste Segregation and Labeling

• Segregate Waste: At the point of generation, all materials contaminated with 14-Benzoylmesaconine-8-palmitate, including unused compound, solutions, contaminated personal protective equipment (PPE), and labware, must be segregated from non-hazardous waste.

• Use Designated Containers: Collect waste in a dedicated, properly labeled, and sealed container. The container should be made of a material compatible with the chemical and any solvents used.

• Clear Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical name "14-Benzoylmesaconine-8-palmitate," and any other components in the waste stream.

Step 2: Chemical Inactivation (Recommended Best Practice)

While specific inactivation data for 14-Benzoylmesaconine-8-palmitate is not available, a common practice for many biological toxins and highly potent compounds is chemical inactivation.[2] This step helps to reduce the hazard level of the waste before it is transported for final disposal.

• Inactivating Solution: Prepare a fresh solution of 1N Sodium Hydroxide (NaOH).

• Procedure for Liquid Waste:

  • Carefully add the 1N NaOH solution to the liquid waste containing 14-Benzoylmesaconine-8-palmitate in a suitable container within a chemical fume hood.

  • Allow the mixture to react for a minimum of 24 hours to facilitate hydrolysis of the ester and benzoyl groups, reducing the compound's toxicity.

• Procedure for Contaminated Solids:

  • Immerse contaminated items such as gloves, pipette tips, and glassware in the 1N NaOH solution.

  • Ensure all surfaces are in contact with the solution for at least 24 hours.

Note: Always perform a small-scale test to ensure compatibility and to control any potential exothermic reactions.

Step 3: Final Disposal

• Engage a Licensed Contractor: The ultimate disposal of 14-Benzoylmesaconine-8-palmitate waste, whether chemically inactivated or not, must be handled by a licensed and certified hazardous waste disposal company.

• Controlled Incineration: The recommended final disposal method is high-temperature incineration with flue gas scrubbing.[1] This process ensures the complete destruction of the organic molecule.

• Documentation: Maintain meticulous records of all waste generated, inactivation procedures performed, and disposal manifests from the waste contractor.

Summary of Disposal Options

Disposal Option	Description	Key Considerations
Direct Disposal via Contractor	Segregated waste is directly collected by a licensed hazardous waste company for incineration.	- Pros: Simpler workflow. - Cons: Higher potential hazard during transport and handling.
Chemical Inactivation then Disposal	Waste is first treated with a chemical agent (e.g., 1N NaOH) to reduce toxicity before collection by a hazardous waste contractor.	- Pros: Reduces the inherent hazard of the waste, enhancing safety. - Cons: Requires an additional procedural step and handling of corrosive inactivating agents.
Landfill	Not a permissible option.	Prohibited due to the high toxicity and potential for environmental contamination.
Sewer Discharge	Not a permissible option.	Prohibited due to the high toxicity and potential to disrupt wastewater treatment processes and harm aquatic life.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 14-Benzoylmesaconine-8-palmitate.

Caption: Disposal decision workflow for 14-Benzoylmesaconine-8-palmitate.

By adhering to these procedures, laboratories can ensure the safe and environmentally responsible disposal of 14-Benzoylmesaconine-8-palmitate, fostering a culture of safety and building trust in their chemical handling practices.

References

• 1. researchgate.net [researchgate.net]
• 2. Article - Biological Safety Manual - ... [policies.unc.edu]